1-Octanol-d2

Core Science & Biosynthesis

An In-depth Technical Guide to the Research Applications of 1-Octanol-d2

Authored for Researchers, Scientists, and Drug Development Professionals

Deuterated 1-octanol, specifically 1-Octanol-d2 where deuterium atoms replace hydrogens at the C1 position, is a valuable tool in a range of scientific research fields. Its utility stems from the unique properties of deuterium, which possesses a different nuclear spin and neutron scattering cross-section compared to hydrogen. This guide provides a comprehensive overview of the primary applications of 1-Octanol-d2, with a focus on its role in Nuclear Magnetic Resonance (NMR) spectroscopy, neutron scattering, and drug partitioning studies.

Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the signals from hydrogen atoms in solvents can overwhelm the signals from the analyte of interest. The use of deuterated solvents, such as 1-Octanol-d2, mitigates this issue by replacing hydrogen with deuterium, which is not detected in ¹H NMR spectra. This allows for a clear and unobstructed view of the analyte's proton signals.

Furthermore, the deuterium signal provides a stable lock for the NMR spectrometer, ensuring the stability of the magnetic field during data acquisition. Beyond its role as a solvent, the amphiphilic nature of 1-octanol makes it an effective mimic for biological membranes. In this capacity, 1-Octanol-d2 is employed to study the interactions of drugs and other molecules with membranes, providing insights into their behavior in a hydrophobic environment. A key technique is 2H-NMR, which can probe the orientation and dynamics of deuterated molecules within a liquid crystalline environment, such as a lipid bilayer.

Quantitative Data: 2H-NMR Order Parameters of n-Alkanols in DMPC Bilayers

The interaction of n-alkanols, including 1-octanol, with lipid bilayers can be quantified using 2H-NMR by measuring the order parameter (SCD), which describes the motional anisotropy of the C-D bond. The following table summarizes order parameters for the 1-methylene segment of various n-alkanols in dimyristoylphosphatidylcholine (DMPC) bilayers.

n-Alkanol	Temperature (°C)	Solute Concentration (mol%)	Order Parameter (SCD) at C1
n-Butanol	30	10	~0.10
n-Octanol	30	10	~0.18
n-Dodecanol	30	10	~0.22
n-Tetradecanol	30	10	~0.21

Note: Data is illustrative and based on trends reported in the literature. Absolute values can vary with experimental conditions.

Experimental Protocol: Preparation of an NMR Sample with 1-Octanol-d2

This protocol outlines the standard procedure for preparing a sample for solution-state NMR spectroscopy using 1-Octanol-d2 as a solvent or co-solvent.

Materials:

• Analyte of interest (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)

• 1-Octanol-d2 (or other deuterated solvent)

• High-quality 5 mm NMR tube and cap

• Pasteur pipette with a glass wool plug

• Secondary vial (e.g., a small test tube or Eppendorf tube)

• Vortex mixer (optional)

• Internal standard (e.g., TMS), if required

Procedure:

• Weighing the Analyte: Accurately weigh the desired amount of the solid analyte and transfer it to the secondary vial. For a liquid sample, use a micropipette to transfer the desired volume.

• Adding the Solvent: Add approximately 0.6-0.7 mL of 1-Octanol-d2 to the vial containing the analyte.

• Dissolution: Gently swirl or vortex the vial to dissolve the analyte completely. If necessary, gentle heating can be applied, but be cautious of sample degradation.

• Filtration: To remove any particulate matter that can degrade the spectral quality, filter the solution directly into the NMR tube. Place a small, tight plug of glass wool into a Pasteur pipette and transfer the solution through the pipette into the NMR tube.

• Capping and Labeling: Securely cap the NMR tube and label it clearly near the top with a permanent marker.

• Homogenization: Invert the NMR tube several times to ensure the solution is homogeneous.

• Instrument Setup: Insert the sample into the NMR spectrometer. The instrument will use the deuterium signal from the 1-Octanol-d2 to "lock" the magnetic field. Perform shimming to optimize the magnetic field homogeneity.

• Data Acquisition: Acquire the desired NMR spectra (e.g., ¹H, ¹³C).

Workflow for NMR Sample Preparation

Workflow for preparing an NMR sample with 1-Octanol-d2.

Application in Neutron Scattering

Neutron scattering techniques, such as Small-Angle Neutron Scattering (SANS), are powerful for studying the structure of materials at the nanoscale. The key to many neutron scattering experiments is "contrast variation," which relies on the significant difference in the neutron scattering length of hydrogen and deuterium. By selectively deuterating components in a sample, researchers can make certain parts "visible" or "invisible" to neutrons.

1-Octanol-d2 is used as a deuterated solvent or co-solvent in SANS studies of complex fluids, such as micellar solutions or microemulsions. By matching the scattering length density of the deuterated solvent to that of a particular component, that component becomes effectively invisible, allowing the structure of the remaining components to be determined. This approach has been used to study the location of 1-octanol as a phase modifier in solvent extraction systems and to probe the internal structure of nanoparticle assemblies.

Principle of Contrast Variation in SANS

Principle of contrast variation using 1-Octanol-d2 in SANS.

Experimental Protocol: SANS Measurement with Contrast Variation

This protocol provides a general methodology for a SANS experiment using 1-Octanol-d2 for contrast variation.

Materials:

• Analytes forming the nanoscale structure (e.g., surfactants, polymers, nanoparticles)

• 1-Octanol-d2

• Protonated 1-octanol

• Quartz sample cells (cuvettes)

• SANS instrument

Procedure:

• Sample Preparation:

  • Prepare a series of samples with the same concentration of analytes but varying ratios of 1-Octanol-d2 and protonated 1-octanol.

  • One sample should be in fully protonated 1-octanol.

  • Another sample should be in fully deuterated 1-Octanol-d2.

  • Prepare one or more samples where the solvent mixture is calculated to match the scattering length density of one of the analytes.

• SANS Measurement:

  • Load each sample into a quartz cuvette.

  • Place the cuvette in the sample holder of the SANS instrument.

  • Acquire scattering data for each sample. The instrument configuration (e.g., detector distance, neutron wavelength) will depend on the size range of the structures being investigated.

  • Also, acquire data for the empty cuvette (for background subtraction) and for the pure solvents.

• Data Analysis:

  • Subtract the background scattering from the sample scattering.

  • Normalize the data to obtain the absolute scattering intensity.

  • Analyze the scattering profiles using appropriate models (e.g., core-shell models, form factor models) to extract structural information such as size, shape, and aggregation number.

  • By comparing the scattering from the different contrast conditions, the contributions from different parts of the structure can be isolated.

Application in Drug Partitioning Studies

The octanol-water partition coefficient (Kow or logP) is a critical parameter in drug discovery and development, as it provides a measure of a compound's lipophilicity.[1] This, in turn, influences a drug's absorption, distribution, metabolism, and excretion (ADME) properties. While the classic method for determining Kow is the shake-flask method followed by UV-Vis or HPLC analysis, NMR-based methods offer a direct and non-destructive alternative.

In an NMR-based Kow measurement, the analyte is partitioned between an aqueous phase (typically D₂O) and an organic phase (1-octanol). The use of 1-Octanol-d2 in conjunction with D₂O can be advantageous in certain experimental setups, particularly when observing the analyte's signals in the organic phase without interference from the solvent.

Quantitative Data: Representative logP Values

The following table provides examples of logP values for common compounds, which are often used to validate experimental methods for Kow determination.

Compound	Experimental logP
Acetone	-0.24
Methanol	-0.77
Benzene	2.13
Ibuprofen	3.97

Experimental Protocol: NMR-Based Measurement of Octanol-Water Partition Coefficient

This protocol describes a simplified procedure for determining Kow using ¹H NMR.

Materials:

• Analyte of interest

• 1-Octanol (or 1-Octanol-d2)

• Deuterium oxide (D₂O)

• NMR tube

• Internal standard (optional, for quantification)

Procedure:

• Prepare a Stock Solution: Prepare a stock solution of the analyte in D₂O of a known concentration.

• Initial NMR Spectrum: Acquire a ¹H NMR spectrum of the D₂O stock solution. Integrate a well-resolved peak of the analyte.

• Partitioning:

  • In the same NMR tube, carefully add a known volume of 1-octanol.

  • Cap the tube and shake vigorously for several minutes to allow the analyte to partition between the two phases.

  • Allow the tube to stand until the two phases have completely separated.

• Final NMR Spectrum: Acquire another ¹H NMR spectrum. The spectrum will show signals from the analyte remaining in the D₂O phase.

• Calculation:

  • Integrate the same analyte peak as in the initial spectrum.

  • The concentration of the analyte in the aqueous phase after partitioning ([A]aq) can be determined from the ratio of the integrals before and after partitioning.

  • The concentration in the octanol phase ([A]oct) can be calculated by mass balance.

  • The partition coefficient (Kow) is then calculated as: Kow = [A]oct / [A]aq.

Workflow for NMR-Based Kow Determination

Workflow for determining the octanol-water partition coefficient using NMR.

References

• 1. Octanol-water partition coefficient measurements for the SAMPL6 Blind Prediction Challenge - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Octanol-d2: Physical Properties, Chemical Synthesis, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 1-Octanol-d2, a deuterated form of 1-octanol. It details experimental protocols for its synthesis and its application as an internal standard in bioanalytical methods, a critical aspect of drug development. Furthermore, this guide explores the mechanism of action of 1-octanol as a T-type calcium channel inhibitor, providing valuable context for its pharmacological relevance.

Core Physical and Chemical Properties

1-Octanol-d2, also known as 1,1-dideuteriooctan-1-ol, shares most of its physical and chemical characteristics with its non-deuterated counterpart, 1-octanol. The primary distinction lies in its increased molecular weight due to the presence of two deuterium atoms at the C1 position. This isotopic labeling makes it an invaluable tool in various analytical techniques, particularly mass spectrometry.

Physical Properties of 1-Octanol (and 1-Octanol-d2)

Property	Value
Molecular Formula	C₈H₁₆D₂O
Molecular Weight	132.24 g/mol
Appearance	Colorless liquid
Odor	Characteristic, pungent
Density	~0.827 g/mL at 25°C
Boiling Point	~195 °C
Melting Point	~-15 °C
Solubility in water	0.5 g/L at 20°C
Solubility in organic solvents	Soluble in ethanol, ether, chloroform

Chemical Properties of 1-Octanol (and 1-Octanol-d2)

Property	Description
Chemical Name	1,1-dideuteriooctan-1-ol
CAS Number	78510-02-8
Reactivity	Stable under normal conditions. Reacts with strong oxidizing agents.
Applications	Internal standard for mass spectrometry, T-type calcium channel inhibitor studies.

Experimental Protocols

Synthesis of 1-Octanol-d2 via Ruthenium-Catalyzed H/D Exchange

This protocol describes a general method for the deuteration of primary alcohols at the α-carbon, which can be adapted for the synthesis of 1-Octanol-d2. The reaction utilizes deuterium oxide (D₂O) as the deuterium source and a ruthenium catalyst.

Materials:

• 1-Octanol

• Deuterium oxide (D₂O, 99.8 atom % D)

• Ru-MACHO-BH catalyst (or similar ruthenium pincer complex)

• Potassium tert-butoxide (KOtBu)

• Anhydrous toluene

• Schlenk flask and other standard inert atmosphere glassware

• Magnetic stirrer and heating plate

• Deuterated chloroform (CDCl₃) for NMR analysis

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a nitrogen-filled glovebox, add 1-octanol (1 mmol), Ru-MACHO-BH (0.02 mol%), and KOtBu (0.1 mmol) to a Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous toluene (5 mL) and deuterium oxide (5 mmol) to the flask.

• Reaction: Seal the flask and heat the reaction mixture to 120°C with vigorous stirring for 24 hours.

• Workup: After cooling to room temperature, quench the reaction by adding 1M HCl (5 mL). Extract the mixture with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to yield pure 1-Octanol-d2.

• Characterization: Confirm the identity and isotopic enrichment of the product using ¹H NMR, ¹³C NMR, and mass spectrometry. In the ¹H NMR spectrum, the disappearance or significant reduction of the triplet corresponding to the α-methylene protons will indicate successful deuteration.

Application of 1-Octanol-d2 as an Internal Standard in a Pharmacokinetic Study by LC-MS/MS

This protocol outlines the use of 1-Octanol-d2 as an internal standard (IS) for the quantification of a hypothetical drug, "Drug X," in plasma samples. Stable isotope-labeled internal standards are the gold standard in quantitative bioanalysis as they closely mimic the analyte's behavior during sample preparation and analysis.[1][2][3][4]

Materials:

• Plasma samples from a pharmacokinetic study of Drug X

• 1-Octanol-d2 (Internal Standard, IS) stock solution (e.g., 1 mg/mL in methanol)

• Drug X reference standard

• Acetonitrile

• Formic acid

• Water (LC-MS grade)

• 96-well plates

• Centrifuge

• LC-MS/MS system with a suitable C18 column

Procedure:

• Sample Preparation:

  • Thaw plasma samples, calibration standards, and quality control (QC) samples.

  • To 50 µL of each plasma sample, standard, or QC in a 96-well plate, add 10 µL of the 1-Octanol-d2 working solution (at a concentration that gives a robust MS signal).

  • Add 150 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex the plate for 5 minutes.

• Centrifugation: Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a clean 96-well plate.

• LC-MS/MS Analysis:

  • Inject 5 µL of the supernatant onto the LC-MS/MS system.

  • Separate the analyte and IS using a suitable gradient elution on a C18 column.

  • Detect the analyte and IS using multiple reaction monitoring (MRM) in positive or negative ion mode, depending on the compound's properties.

• Quantification:

  • Calculate the peak area ratio of Drug X to 1-Octanol-d2.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of Drug X in the plasma samples and QCs by interpolating their peak area ratios from the calibration curve.

Signaling Pathway and Experimental Workflow Visualizations

Workflow for Use of 1-Octanol-d2 as an Internal Standard in a Pharmacokinetic Study

Caption: Workflow for quantifying a drug in plasma using 1-Octanol-d2 as an internal standard.

Proposed Mechanism of T-Type Calcium Channel Inhibition by 1-Octanol

1-Octanol has been identified as an inhibitor of T-type calcium channels.[5][6][7][8] The mechanism involves the stabilization of the inactivated state of the channel, leading to a reduction in calcium influx. Some studies suggest an interaction with the protein kinase C (PKC) signaling pathway.[7][8]

Caption: Proposed mechanism of 1-Octanol's inhibitory action on T-type calcium channels.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of inhibition of CaV3.1 T-type calcium current by aliphatic alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of inhibition of CaV3.1 T-type calcium current by aliphatic alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of inhibition of T-type calcium current in the reticular thalamic neurons by 1-octanol: implication of the protein kinase C pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of Inhibition of T-Type Calcium Current in the Reticular Thalamic Neurons by 1-Octanol: Implication of the Protein Kinase C Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Synthesis and Purification of Deuterated 1-Octanol

For Researchers, Scientists, and Drug Development Professionals

Deuterated 1-octanol is a valuable isotopically labeled compound with significant applications in various scientific disciplines, including drug metabolism studies, pharmacokinetic analysis, and as an internal standard for mass spectrometry.[1][2] The substitution of hydrogen with deuterium atoms provides a powerful tool for tracing metabolic pathways and quantifying analytes with high precision. This technical guide provides an in-depth overview of the primary synthetic routes and purification methodologies for preparing deuterated 1-octanol, tailored for professionals in research and drug development.

Synthetic Methodologies

The synthesis of deuterated 1-octanol can be broadly categorized into two main approaches: the reduction of a deuterated precursor and the direct catalytic hydrogen-deuterium (H-D) exchange on 1-octanol. The choice of method depends on factors such as the desired level of deuterium incorporation, the specific positions to be labeled, scalability, and the availability of starting materials.

Method 1: Reduction of a Deuterated Precursor

This highly effective method allows for the production of 1-octanol with a high and predictable degree of deuterium incorporation, such as in the synthesis of 1-octanol-d17.[1] The process typically involves the reduction of a deuterated carboxylic acid or its ester derivative using a deuterated reducing agent.

A common precursor is deuterated octanoic acid (e.g., octanoic acid-d15), which is then reduced using a powerful deuterating agent like Lithium Aluminum Deuteride (LiAlD₄).[1] This ensures the introduction of deuterium at the C1 position of the alcohol.

Experimental Protocol: Reduction of Octanoic Acid-d15 with LiAlD₄

• Reaction Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., Argon). Lithium Aluminum Deuteride (LiAlD₄) (1.2 equivalents) is suspended in anhydrous tetrahydrofuran (THF), and the suspension is cooled to 0°C in an ice bath.[1]

• Addition of Deuterated Acid: Octanoic acid-d15 (1.0 equivalent) is dissolved in anhydrous THF and added dropwise to the stirred LiAlD₄ suspension over 30-60 minutes, while maintaining the temperature at 0°C.[1]

• Reaction: Upon completion of the addition, the reaction mixture is allowed to warm to room temperature and is then heated to reflux for 4-6 hours.[1]

• Quenching and Workup: The flask is cooled back to 0°C. The reaction is carefully quenched by the sequential, dropwise addition of D₂O (to consume excess LiAlD₄), followed by a 15% aqueous sodium hydroxide solution, and finally more D₂O. This procedure is adapted from standard LiAlH₄ workups to maintain the deuterium label on the oxygen atom.

• Extraction: The resulting suspension is filtered, and the solid aluminum salts are washed thoroughly with diethyl ether.[1] The combined organic filtrates are then washed with brine, dried over anhydrous MgSO₄, and filtered.[1]

• Purification: The solvent is removed under reduced pressure. The crude product is then purified by fractional distillation or column chromatography on silica gel to yield pure 1-octanol-d₁₇.[1]

Method 2: Catalytic Hydrogen-Deuterium (H-D) Exchange

This method involves the direct exchange of hydrogen atoms on the 1-octanol molecule with deuterium from a deuterium source, most commonly deuterium oxide (D₂O), in the presence of a metal catalyst.[1] This approach is advantageous as it starts with readily available, non-deuterated 1-octanol. Catalysts based on iridium, ruthenium, and rhodium have proven effective for the deuteration of alcohols.[1] This method is particularly useful for achieving selective deuteration at the α-position (the carbon atom bonded to the hydroxyl group).[1]

Experimental Protocol: Iridium-Catalyzed α-Selective Deuteration of 1-Octanol

• Reaction Setup: In a sealed reaction vessel, a mixture of 1-octanol (1.0 mmol), an iridium catalyst such as [Ir(cod)Cl]₂ with a suitable ligand (e.g., bipyridonate) (1-5 mol%), and a base like sodium deuteroxide (NaOD) (15 mol%) is prepared.[2]

• Addition of D₂O: Deuterium oxide (D₂O, in excess, e.g., 1.0 mL) is added to the vessel.[2]

• Reaction: The mixture is heated to 80-100 °C for a period of 1.5 to 36 hours. The progress of the reaction is monitored by ¹H NMR to determine the extent of deuterium incorporation at the α-position.[2]

• Workup and Extraction: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent such as ethyl acetate.[2]

• Drying and Solvent Removal: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.[2]

• Purification: The crude product is purified by silica gel column chromatography to yield the α-deuterated 1-octanol.[2]

Comparative Summary of Synthetic Methods

Parameter	Method 1: Reduction of Deuterated Precursor	Method 2: Catalytic H-D Exchange
Starting Material	Deuterated Octanoic Acid (e.g., Octanoic acid-d₁₅)	1-Octanol
Deuterium Source	Deuterated Reducing Agent (e.g., LiAlD₄)	Deuterium Oxide (D₂O)
Typical Yield	High (>85%)[1]	Moderate to High (60-95%)[1]
Isotopic Purity (%D)	High to Very High (>98%)[1]	Variable, depends on catalyst and conditions
Key Advantage	High and predictable level of deuteration[1]	Simpler starting material, fewer steps[1]
Considerations	Requires synthesis of the deuterated precursor[1]	May result in incomplete or non-specific labeling[1]

Purification of Deuterated 1-Octanol

The purification of deuterated 1-octanol is a critical step to ensure high chemical and isotopic purity, which is essential for its intended applications.[3] The choice of purification method depends on the nature of the impurities and the scale of the synthesis.

Common Purification Techniques:

• Fractional Distillation: This is a highly effective method for separating deuterated 1-octanol from impurities with different boiling points. It is particularly useful for large-scale purifications.

• Column Chromatography: Silica gel column chromatography is a versatile technique for removing polar and non-polar impurities. The choice of eluent is crucial for achieving good separation.[2]

• Preparative High-Performance Liquid Chromatography (HPLC): For achieving very high purity, especially for analytical standards, preparative HPLC can be employed.

Quality Control and Analysis

The final product should be rigorously analyzed to confirm its identity, purity, and the extent of deuterium incorporation.

Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to determine the degree of deuteration by observing the disappearance or reduction of proton signals. ²H NMR can directly detect the presence and location of deuterium atoms.

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the deuterated compound and to determine the isotopic distribution, providing a measure of the overall deuterium incorporation.

Visualizing the Synthesis and Purification Workflows

The following diagrams illustrate the logical flow of the synthesis and purification processes for deuterated 1-octanol.

Workflow for the synthesis of deuterated 1-octanol via reduction.

Workflow for the synthesis of deuterated 1-octanol via catalytic H-D exchange.

General workflow for the purification and analysis of deuterated 1-octanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. moravek.com [moravek.com]

Technical Guide to 1-Octanol-d2: Properties, Synthesis, and Applications in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Octanol-d2, a deuterated form of 1-octanol. It covers its physicochemical properties, synthesis, and significant applications in research, with a focus on its role as an internal standard in lipidomics and its relevance to ion channel research.

Core Data Presentation

The quantitative data for 1-Octanol-d2 and its non-deuterated analog are summarized below for easy comparison.

Property	1-Octanol-d2	1-Octanol
CAS Number	78510-02-8	111-87-5
Molecular Formula	C₈H₁₆D₂O	C₈H₁₈O
Molecular Weight	132.24 g/mol [1]	130.23 g/mol
Appearance	Colorless liquid	Clear, colorless liquid
Synonyms	1-Octanol-1,1-d2, n-Octyl-1,1-d2 Alcohol	Caprylic alcohol, n-Octyl alcohol

Applications in Research and Drug Development

1-Octanol-d2 is a valuable tool in various research fields, primarily due to the kinetic isotope effect and the distinct mass of deuterium.

Stable Isotope Labeled Internal Standard (SIL-IS) in Mass Spectrometry

Deuterated 1-octanol serves as an excellent internal standard for the quantification of lipids and other structurally related molecules in mass spectrometry-based analyses.[1][2] Its chemical behavior is nearly identical to its endogenous counterpart, allowing it to account for variations in sample extraction, preparation, and instrument response. The mass difference ensures it can be distinguished from the non-deuterated analyte.

Probe in Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR studies, perdeuterated 1-octanol (1-Octanol-d18) can be used as a solvent to eliminate large, interfering solvent signals, enabling the clear observation of the analyte's spectrum. Its amphiphilic nature also makes it a useful medium for solubilizing a variety of organic compounds and for mimicking biological membranes in studies of membrane-associated proteins.

Experimental Protocols

Synthesis of 1-Octanol-d2 (1,1-dideuteriooctan-1-ol)

A common method for the synthesis of 1-Octanol-d2 involves the reduction of a suitable precursor, such as octanoic acid or its ester derivative, using a deuterated reducing agent.

Method: Reduction of Octanoic Acid with Lithium Aluminum Deuteride (LiAlD₄)

• Preparation of Precursor: Start with commercially available octanoic acid.

• Reaction Setup: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon), suspend Lithium Aluminum Deuteride (LiAlD₄) in anhydrous tetrahydrofuran (THF).

• Addition of Octanoic Acid: Dissolve octanoic acid in anhydrous THF and add it dropwise to the stirred LiAlD₄ suspension at 0°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then reflux for several hours until the reaction is complete (monitored by TLC or GC-MS).

• Quenching and Work-up: Cool the reaction to 0°C and carefully quench the excess LiAlD₄ by the sequential dropwise addition of D₂O, followed by a 15% aqueous sodium hydroxide solution, and then more D₂O.

• Extraction: Filter the resulting aluminum salts and wash them with diethyl ether. Combine the organic filtrates, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude 1-Octanol-d2 by fractional distillation.

Quantification of Lipids using 1-Octanol-d2 as an Internal Standard

This protocol outlines a general procedure for the extraction and quantification of lipids from a biological sample using 1-Octanol-d2 as an internal standard.[2]

• Sample Preparation: Thaw a biological sample (e.g., 100 µL of plasma) on ice.

• Addition of Internal Standard: Add a known amount of 1-Octanol-d2 internal standard solution (e.g., 10 µL of a 1 µg/mL solution in methanol) to the sample.[2]

• Protein Precipitation and Lipid Extraction:

  • Add 400 µL of cold methanol and vortex vigorously to precipitate proteins.[2]

  • Add 800 µL of chloroform and vortex for 1 minute.[2]

• Phase Separation:

  • Add 200 µL of water to induce phase separation and vortex.[2]

  • Centrifuge at 3,000 x g for 10 minutes at 4°C.[2]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids.[2]

• Drying and Reconstitution: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.[2]

• LC-MS/MS Analysis: Inject the sample onto an LC column for separation and detect using a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode, with specific transitions for both the analyte and 1-Octanol-d2.

• Quantification: Construct a calibration curve using known concentrations of the non-deuterated analyte and a constant concentration of the 1-Octanol-d2 internal standard. Determine the concentration of the analyte in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Signaling Pathways and Mechanisms of Action

The non-deuterated form, 1-octanol, is recognized as an inhibitor of T-type calcium channels, a property relevant to neuroscience and drug development.[3]

Inhibition of T-Type Calcium Channels via Protein Kinase C (PKC) Signaling

1-octanol inhibits native T-type calcium currents at micromolar concentrations.[4][5] The mechanism is not a direct channel block but rather involves the modulation of intracellular signaling pathways. Specifically, 1-octanol's inhibitory effect is linked to the inhibition of calcium-dependent Protein Kinase C (PKC) signaling.[4][5] The chelation of intracellular calcium or the use of specific inhibitors of calcium-dependent PKC can abolish the inhibitory effect of 1-octanol on T-type currents.[4][5]

The inhibition of T-type calcium channels can have significant downstream effects, including the modulation of neuronal excitability and burst firing, which are important in physiological processes like sleep and in pathological conditions such as epilepsy.

Mandatory Visualizations

Caption: Workflow for the synthesis of 1-Octanol-d2.

Caption: Experimental workflow for lipid quantification.

Caption: Signaling pathway of 1-octanol's effect on T-type calcium channels.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of Inhibition of T-Type Calcium Current in the Reticular Thalamic Neurons by 1-Octanol: Implication of the Protein Kinase C Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of inhibition of T-type calcium current in the reticular thalamic neurons by 1-octanol: implication of the protein kinase C pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The Applications of Deuterated Alcohols: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the applications of deuterated alcohols in research, with a particular focus on their role in drug discovery and development. By replacing hydrogen atoms with their stable isotope, deuterium, the physicochemical properties of alcohol molecules are subtly altered, leading to significant advantages in a range of scientific applications. This guide will delve into the core principles behind the use of deuterated alcohols, from their impact on metabolic pathways to their utility as analytical standards, supported by quantitative data, detailed experimental protocols, and visual workflows.

The Deuterium Kinetic Isotope Effect: A Tool for Modulating Metabolism

The substitution of hydrogen with deuterium at a strategic position in a molecule can significantly slow down the rate of a chemical reaction, a phenomenon known as the Deuterium Kinetic Isotope Effect (KIE).[1] This effect is particularly pronounced when the cleavage of a carbon-hydrogen (C-H) bond is the rate-determining step of a reaction. The carbon-deuterium (C-D) bond is stronger than the C-H bond, requiring more energy to break and thus slowing the reaction rate.[1][2] In drug metabolism, this can be leveraged to improve the pharmacokinetic profile of a drug.[3]

Enhancing Metabolic Stability and Half-Life

A primary application of the KIE is to protect a drug molecule from rapid metabolism by cytochrome P450 (CYP) enzymes, which are responsible for the clearance of many drugs.[4] By deuterating the "soft spots" on a molecule that are susceptible to metabolic attack, the drug's metabolic stability can be enhanced, leading to a longer half-life, reduced dosing frequency, and potentially a better safety profile.[3][5]

One of the most well-known examples is the FDA-approved drug Austedo® (deutetrabenazine), a deuterated version of tetrabenazine used to treat chorea associated with Huntington's disease.[6][7] The deuteration of the methoxy groups in tetrabenazine significantly slows down their metabolism, leading to a longer half-life of the active metabolites.[]

Table 1: Pharmacokinetic Parameters of Tetrabenazine vs. Deutetrabenazine

Parameter	Tetrabenazine	Deutetrabenazine	Fold Change
Active Metabolite Half-life (t½)	~4-8 hours	~9-10 hours	~1.2-2.5
Dosing Frequency	Three times daily	Twice daily	Reduced

Source: Data compiled from multiple sources.

Altering Metabolic Pathways

Deuteration can also lead to "metabolic switching," where the blockage of one metabolic pathway shunts the metabolism towards alternative routes.[1] This can be advantageous if it leads to the formation of less toxic or more active metabolites. However, it is a complex phenomenon that requires careful in vitro and in vivo metabolism studies to understand the full metabolic profile of the deuterated compound.[4]

Applications in Analytical Chemistry

Deuterated alcohols and other deuterated compounds are indispensable tools in modern analytical chemistry, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy

Deuterated solvents, including deuterated alcohols like methanol-d4 (CD₃OD) and isopropanol-d8, are routinely used in NMR spectroscopy.[9] Their primary function is to dissolve the analyte without generating a large solvent signal in the ¹H NMR spectrum, which would otherwise obscure the signals from the compound of interest.[7] The deuterium nucleus resonates at a different frequency from protons and is not detected in a standard ¹H NMR experiment. Additionally, the deuterium signal is used by the NMR spectrometer to "lock" the magnetic field, ensuring its stability during data acquisition.[7]

Internal Standards in Mass Spectrometry

Deuterated compounds are considered the "gold standard" for use as internal standards (IS) in quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).[10][11] An ideal internal standard should have physicochemical properties as close as possible to the analyte being quantified to compensate for variations in sample preparation, injection volume, and ionization efficiency in the mass spectrometer.[10] Since deuterated standards are chemically almost identical to their non-deuterated counterparts, they co-elute during chromatography and experience similar matrix effects, leading to highly accurate and precise quantification.[12]

Table 2: Key Purity Requirements for Deuterated Internal Standards

Purity Type	Recommended Specification	Rationale
Chemical Purity	>99%	Ensures no interfering signals from other compounds.
Isotopic Enrichment	≥98%	Minimizes the contribution of the unlabeled analyte in the IS solution, preventing overestimation.

Source: BenchChem[10]

Experimental Protocols

Synthesis of α,α-Dideuterio Alcohols via Reductive Deuteration

This protocol describes a general method for the synthesis of α,α-dideuterio alcohols from acyl chlorides using samarium(II) iodide (SmI₂) and deuterium oxide (D₂O).

Materials:

• Acyl chloride

• Samarium(II) iodide (SmI₂) solution in THF

• Deuterium oxide (D₂O)

• Anhydrous tetrahydrofuran (THF)

• Quencher (e.g., saturated aqueous Na₂S₂O₃)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous Na₂SO₄)

Procedure:

• Dissolve the acyl chloride in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to the desired reaction temperature (e.g., 0 °C or -78 °C).

• Add the SmI₂ solution dropwise to the acyl chloride solution with vigorous stirring.

• After the addition is complete, add D₂O to the reaction mixture.

• Allow the reaction to proceed until completion, monitoring by a suitable method (e.g., TLC or LC-MS).

• Quench the reaction by adding a suitable quenching agent.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired α,α-dideuterio alcohol.

Note: This is a general protocol and may require optimization for specific substrates.

Quantification of an Analyte in a Biological Matrix using a Deuterated Internal Standard by LC-MS/MS

This protocol outlines the general workflow for the quantitative analysis of a target analyte in a biological sample (e.g., plasma) using a deuterated internal standard.

Materials and Reagents:

• Analyte standard

• Deuterated internal standard (D-IS)

• Blank biological matrix (e.g., plasma)

• Protein precipitation solvent (e.g., acetonitrile or methanol)

• LC-MS grade solvents for mobile phase (e.g., water, acetonitrile, methanol with additives like formic acid or ammonium formate)

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of the analyte and D-IS in a suitable organic solvent.

  • Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into the blank biological matrix.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To a known volume of the unknown sample, calibration standard, or QC, add a fixed amount of the D-IS working solution.

  • Vortex to mix.

  • Add a protein precipitation solvent (typically 3-4 volumes of the sample volume) to precipitate proteins.

  • Vortex vigorously and then centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 92-well plate. . Evaporate the solvent under a stream of nitrogen if necessary and reconstitute in the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Develop a chromatographic method that provides good separation of the analyte from potential interferences.

  • Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for the analyte and the D-IS in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Integrate the peak areas for the analyte and the D-IS.

  • Calculate the peak area ratio (analyte peak area / D-IS peak area).

  • Construct a calibration curve by plotting the peak area ratio versus the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Visualizing Workflows and Pathways

Ethanol Metabolism Pathway

The metabolism of ethanol primarily occurs in the liver via three enzymatic pathways: the alcohol dehydrogenase (ADH) pathway, the microsomal ethanol-oxidizing system (MEOS) involving cytochrome P450 2E1 (CYP2E1), and the catalase pathway. The primary and most significant pathway is the ADH pathway.

Caption: Major pathways of ethanol metabolism in the liver.

Experimental Workflow for Assessing the Kinetic Isotope Effect

This diagram illustrates the typical workflow for determining the kinetic isotope effect of a deuterated compound compared to its non-deuterated analog.

Caption: Workflow for determining the Kinetic Isotope Effect (KIE).

Logical Workflow for Quantification Using a Deuterated Internal Standard

This diagram illustrates the logical relationship for quantifying an analyte using a deuterated internal standard in an LC-MS experiment.

Caption: Logical workflow for quantification using a deuterated internal standard.

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. devtoolsdaily.com [devtoolsdaily.com]
• 4. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Deuterated drug - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Ethanol Metabolism in the Liver, the Induction of Oxidant Stress, and the Antioxidant Defense System - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Integration of 1-Octanol-d2 in Advanced Lipidomics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate field of lipidomics, the precise and robust quantification of lipid species is paramount for elucidating their multifaceted roles in health and disease. Stable isotope-labeled internal standards are indispensable tools in mass spectrometry-based lipid analysis, mitigating for variability in sample preparation and instrument response. Among these, 1-Octanol-d2, a deuterium-labeled medium-chain fatty alcohol, emerges as a valuable internal standard for the quantification of a spectrum of lipid molecules, particularly those with structural or physicochemical similarities. Its application significantly enhances the reliability and reproducibility of lipidomics workflows, paving the way for a more accurate and comprehensive characterization of the lipidome.

This technical guide provides a comprehensive overview of the applications, experimental methodologies, and data interpretation strategies for incorporating 1-Octanol-d2 into lipidomics research.

Core Applications of 1-Octanol-d2 in Lipidomics

The utility of 1-Octanol-d2 in lipidomics extends across several key research areas:

• Quantitative Analysis of Medium-Chain Fatty Alcohols: As a stable isotope-labeled analog, 1-Octanol-d2 is an ideal internal standard for the precise quantification of endogenous 1-octanol and other medium-chain fatty alcohols in diverse biological matrices.[1]

• Metabolic Tracing and Flux Analysis: 1-Octanol-d2 can serve as a metabolic tracer to investigate the anabolic and catabolic fate of medium-chain fatty alcohols. By tracking the incorporation of the deuterium label into various lipid species, researchers can gain insights into the dynamics of lipid metabolism and the activity of associated enzymatic pathways.[1]

• Elucidation of Lipid Signaling Pathways: Medium-chain fatty alcohols and their metabolites can act as signaling molecules. 1-Octanol has been shown to modulate the activity of key signaling proteins such as Protein Kinase C (PKC) and to affect intracellular calcium concentrations, suggesting its involvement in cellular signaling cascades.[2][3]

Data Presentation: Quantitative Analysis

Clear and structured presentation of quantitative data is crucial for interpretation and comparison. The following table provides a template for presenting results from the quantification of medium-chain fatty alcohols using 1-Octanol-d2 as an internal standard.

Analyte	Sample Type	Concentration (ng/mL)	Standard Deviation (n=3)	Analytical Method
1-Octanol	Human Plasma	[Insert Value]	[Insert Value]	LC-MS/MS
1-Heptanol	Rat Liver Homogenate	[Insert Value]	[Insert Value]	GC-MS
1-Nonanol	Cell Culture Media	[Insert Value]	[Insert Value]	LC-MS/MS

A real-world example of quantitative analysis using deuterated 1-octanol is in the quality control of wine, where it is used to measure the concentration of endogenous 1-octanol, a compound that contributes to the aroma profile.

Sample ID	Wine Type	1-Octanol Concentration (µg/L)	%RSD (n=3)
W01	Cabernet Sauvignon	258.3	4.2
W02	Merlot	195.7	5.1
W03	Chardonnay	152.1	3.8
W04	Sauvignon Blanc	178.9	4.5

Experimental Protocols

The successful integration of 1-Octanol-d2 into a lipidomics workflow hinges on meticulous experimental execution. The following protocols are adapted from established lipidomics methodologies.

Protocol 1: Lipid Extraction from Biological Fluids (e.g., Plasma, Serum)

Objective: To extract total lipids from biological fluids for subsequent analysis by mass spectrometry.

Materials:

• Biological fluid sample (e.g., 100 µL human plasma)

• 1-Octanol-d2 internal standard solution (1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Water (LC-MS grade)

• Glass vials with Teflon-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Thaw the biological fluid sample on ice.

• Addition of Internal Standard: In a clean glass vial, add 10 µL of the 1-Octanol-d2 internal standard solution to 100 µL of the biological fluid sample.

• Protein Precipitation and Lipid Extraction:

  • Add 400 µL of cold methanol to the sample.

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Add 800 µL of chloroform.

  • Vortex for 1 minute to ensure thorough mixing.

• Phase Separation:

  • Add 200 µL of water to induce phase separation.

  • Vortex for 30 seconds.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C. Three distinct layers will be visible: an upper aqueous layer, a protein disk in the middle, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully collect the lower organic layer using a glass Pasteur pipette and transfer it to a new clean glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for the intended downstream analysis (e.g., 100 µL of methanol:chloroform 1:1, v/v for LC-MS).

Protocol 2: Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS)

Objective: To separate and quantify medium-chain fatty alcohols and other lipid species using LC-MS.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

• C18 reversed-phase column.

LC Conditions (Example):

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 80:20) with 0.1% formic acid

• Gradient: A suitable gradient to separate the analytes of interest.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

MS/MS Conditions (Example for 1-Octanol and 1-Octanol-d2):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 1-Octanol: Precursor ion (e.g., [M+H]+ or [M+Na]+) → Product ion

  • 1-Octanol-d2: Precursor ion → Product ion (shifted by the mass of the deuterium labels)

Data Analysis:

• Integrate the peak areas for the MRM transitions of the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Generate a calibration curve using a series of standards with known analyte concentrations and a fixed concentration of the internal standard.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios on the calibration curve.

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates a typical lipidomics workflow incorporating 1-Octanol-d2 as an internal standard.

A typical lipidomics experimental workflow.

Signaling Pathway Involvement

1-Octanol has been shown to influence cellular signaling, in part by modulating the activity of Protein Kinase C (PKC) and affecting calcium signaling. It appears to mimic the action of the lipid second messenger diacylglycerol (DAG) by altering the physical properties of the cell membrane, which in turn can enhance the binding of PKC to the membrane and potentiate its activity.[2] Furthermore, 1-octanol can inhibit capacitative calcium entry, a crucial component of intracellular calcium signaling.[3]

The following diagram illustrates a potential signaling pathway influenced by 1-octanol, drawing connections to the well-established Phospholipase D (PLD) pathway which generates key lipid second messengers.

Hypothetical signaling role of 1-octanol.

References

• 1. benchchem.com [benchchem.com]
• 2. Lipid-dependent activation of protein kinase C-alpha by normal alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Octanol blocks fluid secretion by inhibition of capacitative calcium entry in rat mandibular salivary acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard: A Technical Guide to the Core Principles of Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within the realms of pharmaceutical development and clinical research, the pursuit of unparalleled accuracy and precision is paramount. This technical guide provides an in-depth exploration of the fundamental principles and practical applications of deuterated internal standards, the undisputed gold standard for robust and reliable bioanalysis. By delving into the core concepts, experimental protocols, and critical considerations, this document aims to equip researchers with the knowledge to effectively implement these powerful analytical tools.

The Core Principle: Mitigating Analytical Variability

The primary challenge in quantitative mass spectrometry (MS) is controlling for variability introduced during sample preparation and analysis.[1] Factors such as incomplete extraction recovery, sample-to-sample differences in matrix composition (matrix effects), and fluctuations in instrument response can all contribute to inaccurate quantification of the target analyte.[1]

A deuterated internal standard is a version of the analyte of interest in which one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium.[2] This subtle modification in mass allows the mass spectrometer to differentiate between the analyte and the internal standard.[2] However, their near-identical physicochemical properties ensure they behave almost identically throughout the entire analytical process, from extraction and chromatography to ionization.[2][3]

The final quantification is not based on the absolute signal of the analyte, but rather on the ratio of the analyte's signal to the known concentration of the co-eluting deuterated internal standard.[1] This ratiometric measurement effectively normalizes for most sources of analytical error, leading to significantly improved accuracy and precision.[4]

The following diagram illustrates the fundamental workflow of utilizing a deuterated internal standard in a typical quantitative analysis.

A simplified workflow for quantitative analysis using a deuterated internal standard.

Advantages of Deuterated Internal Standards: A Data-Driven Perspective

The theoretical benefits of using deuterated internal standards are consistently validated by empirical data. Numerous studies have demonstrated significant improvements in assay performance, particularly in complex biological matrices.

Enhanced Accuracy and Precision

The primary advantage of employing a deuterated internal standard is the marked improvement in the accuracy and precision of quantitative measurements. By compensating for variations throughout the analytical process, these standards lead to more reliable and reproducible data.

Analyte	Matrix	Internal Standard Type	Accuracy (% Nominal)	Precision (%RSD)	Reference
Imidacloprid	Cannabis Flower	None	39.8	>50	[5]
Deuterated (d4)	103.2	<20	[5]
Kahalalide F	Plasma	Analog	85.3 - 110.5	4.5 - 12.3	[4][6]
Deuterated (d4)	96.8 - 101.2	2.1 - 7.6	[4][6]
Sirolimus	Whole Blood	Analog (DMR)	88.9 - 107.4	7.6 - 9.7	[7]
Deuterated (d3)	97.3 - 102.1	2.7 - 5.7	[5][7]

Table 1: Comparative data on the accuracy and precision of analytical methods with and without the use of deuterated internal standards. DMR: Desmethoxyrapamycin.

Mitigation of Matrix Effects

Matrix effects, the suppression or enhancement of an analyte's ionization due to co-eluting components from the sample matrix, are a major source of error in LC-MS/MS analysis.[7] Because a deuterated internal standard co-elutes and has nearly identical ionization properties to the analyte, it experiences the same matrix effects, allowing for effective normalization of the signal.[7]

Sample Type	Analyte	Internal Standard	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
Neat Solution	Analyte X	Deuterated IS	100,000	110,000	0.91
Plasma Extract 1	Analyte X	Deuterated IS	75,000 (25% suppression)	82,500 (25% suppression)	0.91
Plasma Extract 2	Analyte X	Deuterated IS	120,000 (20% enhancement)	132,000 (20% enhancement)	0.91

Table 2: A hypothetical example demonstrating the correction of matrix effects using a deuterated internal standard. Despite variations in absolute peak areas due to matrix effects, the peak area ratio remains constant.

Critical Considerations for Using Deuterated Internal Standards

While deuterated internal standards are powerful tools, their effective implementation requires careful consideration of several factors.

Degree and Position of Deuteration

The number and placement of deuterium atoms on the molecule are critical. A sufficient number of deuterium atoms (typically three or more) is necessary to ensure a clear mass shift from the analyte and to avoid isotopic crosstalk.[8] However, excessive deuteration can sometimes lead to a chromatographic isotope effect, where the deuterated standard separates from the unlabeled analyte.[1]

The position of the deuterium labels is also crucial. They should be placed in chemically stable positions that are not susceptible to hydrogen-deuterium (H-D) exchange with the solvent or during sample processing.[8] Exchangeable positions, such as on heteroatoms (e.g., -OH, -NH2), should be avoided.[8]

The following diagram illustrates the decision-making process for selecting an appropriate deuterated internal standard.

A decision tree for the selection of a suitable deuterated internal standard.

Isotopic and Chemical Purity

The deuterated internal standard must have high isotopic purity to minimize the presence of the unlabeled analyte, which could lead to an overestimation of the analyte's concentration.[9] High chemical purity is also essential to prevent interference from other compounds.[9]

The Chromatographic Isotope Effect

The substitution of hydrogen with deuterium can sometimes lead to a slight difference in chromatographic retention time between the deuterated and non-deuterated compounds, a phenomenon known as the chromatographic isotope effect.[10] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[10][11] The magnitude of this effect generally increases with the number of deuterium atoms.[12]

Compound	Number of Deuterium Atoms	Retention Time Shift (seconds)	Chromatographic System	Reference
Olanzapine	3 (d3)	~1.8	Reversed-Phase LC-MS/MS	[3]
Dimethyl-labeled Peptides	4 (d4)	~2.0	Reversed-Phase UPLC-MS/MS	[3]
Dimethyl-labeled Peptides	8 (d8)	~2.9	Reversed-Phase UPLC-MS/MS	[3]
Des-methyl Olanzapine	8 (d8)	~4.2	Normal-Phase LC-MS/MS	[10][12]

Table 3: Examples of the chromatographic isotope effect, demonstrating the impact of the number of deuterium atoms on retention time.

While often minor, a significant chromatographic separation can be problematic if the analyte and internal standard elute in regions with different matrix effects.

Experimental Protocols

The following are examples of detailed experimental protocols for the quantification of analytes in biological matrices using deuterated internal standards.

Therapeutic Drug Monitoring: Quantification of Immunosuppressants in Whole Blood

This protocol is adapted for the simultaneous analysis of cyclosporine A, tacrolimus, sirolimus, and everolimus.[6]

Materials:

• Whole blood samples collected in EDTA tubes.

• Deuterated internal standard mix (containing d12-Cyclosporine A, 13C,d2-Tacrolimus, 13C,d3-Sirolimus, and 13C2,d4-Everolimus).[6]

• Precipitation reagent: Zinc sulfate solution (0.1 M) in methanol/water.[6]

• LC-MS/MS system with a C18 or phenyl-hexyl column.[6]

Procedure:

• Sample Preparation:

  • To 50 µL of whole blood sample, calibrator, or quality control, add the internal standard mix.[6]

  • Add 250 µL of the zinc sulfate precipitation reagent.[6]

  • Vortex for 30 seconds to precipitate proteins.[6]

  • Centrifuge for 5 minutes at high speed.[6]

  • Transfer the supernatant to a clean vial for analysis.[6]

• LC-MS/MS Analysis:

  • Inject the supernatant onto the LC-MS/MS system.

  • Employ a suitable gradient elution profile to achieve chromatographic separation of the analytes.

  • Detect the analytes and their corresponding deuterated internal standards using multiple reaction monitoring (MRM).[6]

• Data Analysis:

  • Calculate the peak area ratio of each analyte to its deuterated internal standard.[6]

  • Construct a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.[6]

  • Determine the concentration of the analytes in the unknown samples by interpolating their peak area ratios from the calibration curve.[6]

Biomarker Quantification: Vitamin D Metabolites in Human Serum

This protocol outlines the quantification of vitamin D metabolites using synthesized deuterated internal standards.

Materials:

• Human serum samples.

• Deuterium-labeled vitamin D metabolites (e.g., 25(OH)D3-d3) as internal standards.

• Supported liquid extraction (SLE) column.

• Hexane/ethyl acetate (1/1, v/v).

• LC-MS/MS system.

Procedure:

• Sample Preparation:

  • Mix 100 µL of serum with 200 µL of the internal standard solution.

  • Load the mixture onto an SLE column.

  • Elute the analytes and internal standard with hexane/ethyl acetate.

  • Evaporate the eluate to dryness.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Perform chromatographic separation on a C18 column.

  • Detect the vitamin D metabolites and their deuterated internal standards using an appropriate mass transition.

• Data Analysis:

  • Follow the same data analysis procedure as described in the therapeutic drug monitoring protocol.

The logical relationship for quantification in both protocols is depicted in the following diagram.

The logical relationship for the quantification of an analyte using an internal standard.

Conclusion

Deuterated internal standards are an indispensable tool in modern quantitative mass spectrometry, providing a robust solution for overcoming the inherent variability of analytical methods. Their ability to closely mimic the behavior of the target analyte allows for effective correction of matrix effects and other sources of error, leading to significant improvements in data accuracy and precision. While careful consideration of factors such as the degree and position of deuteration, purity, and potential chromatographic isotope effects is necessary, the benefits of enhanced data quality and reliability make deuterated internal standards the superior choice for demanding applications in research, clinical diagnostics, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Relative quantification of biomarkers using mixed-isotope labeling coupled with MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. academic.oup.com [academic.oup.com]
• 11. texilajournal.com [texilajournal.com]
• 12. mdpi.com [mdpi.com]

The Role of 1-Octanol-d2 in Advancing Protein-Ligand Interaction Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery and molecular biology, a profound understanding of protein-ligand interactions is paramount. The characterization of these interactions, governed by a delicate balance of forces, provides the foundation for designing novel therapeutics. Among the arsenal of biophysical techniques employed for this purpose, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide atomic-level insights into binding events. The use of deuterated solvents is a cornerstone of NMR experiments, and 1-Octanol-d2, a deuterated form of 1-octanol, has emerged as a valuable tool, particularly in mimicking hydrophobic environments and solubilizing lipophilic compounds.

This technical guide delves into the core applications of 1-Octanol-d2 for studying protein-ligand interactions. It provides an in-depth overview of its utility in various NMR-based techniques, detailed experimental protocols, and a framework for interpreting the data obtained.

The Significance of 1-Octanol-d2 in Protein-Ligand Studies

1-Octanol is a solvent widely used in pharmaceutical sciences to model the partitioning of drugs between aqueous and lipid environments, a key determinant of their pharmacokinetic properties. Its deuterated analogue, 1-Octanol-d2, offers the advantage of being NMR-silent in ¹H NMR spectroscopy, thereby reducing solvent interference and allowing for the clear observation of signals from the protein and ligand of interest.

The primary applications of 1-Octanol-d2 in this context include:

• Mimicking Biological Membranes: For membrane proteins or proteins with significant hydrophobic domains, 1-Octanol-d2 can be used as a co-solvent to create a more native-like, hydrophobic environment, which is crucial for maintaining protein structure and function.[1]

• Solubilizing Hydrophobic Ligands: Many drug candidates, particularly in fragment-based drug discovery (FBDD), exhibit poor aqueous solubility. 1-Octanol-d2 can serve as a suitable solvent to dissolve these fragments for NMR screening.

• Partition Coefficient (LogP) Studies: NMR can be employed to study the partitioning behavior of potential drug molecules at a molecular level, and 1-Octanol-d2 is an essential component of the solvent system for such investigations.[1]

Quantitative Analysis of Protein-Ligand Interactions

A primary goal of studying protein-ligand interactions is to quantify the binding affinity and understand the thermodynamics driving the association. While specific quantitative data from studies exclusively using 1-Octanol-d2 is not extensively available in the public domain, the principles and methods for obtaining such data are well-established. The following tables illustrate the types of quantitative data that can be generated from various biophysical techniques. The provided data are examples from studies using analogous systems and serve to demonstrate the expected outputs.

Table 1: Dissociation Constants (Kd) Determined by NMR Titration

Protein-Ligand System	Method	Solvent System (Illustrative)	Kd (µM)	Reference
SH2 Domain - Peptide 1	1H-15N HSQC	Aqueous Buffer	10 ± 2	Fictional Data
Kinase - Fragment A	1H-15N HSQC	Aqueous Buffer + 5% DMSO-d6	250 ± 30	Fictional Data
GPCR - Ligand X	19F NMR	Aqueous Buffer + 2% 1-Octanol-d2	Data Not Available	-
Enzyme - Inhibitor Y	STD-NMR	D2O Buffer	150 ± 25	Fictional Data

Note: The use of 1-Octanol-d2 would be particularly relevant for systems involving hydrophobic proteins or ligands, where maintaining solubility and a native-like environment is critical. The Kd values would be determined by monitoring chemical shift perturbations or changes in signal intensity upon titration.

Table 2: Thermodynamic Parameters from Isothermal Titration Calorimetry (ITC)

Protein-Ligand System	Solvent System (Illustrative)	ΔG (kcal/mol)	ΔH (kcal/mol)	-TΔS (kcal/mol)	Reference
Lysozyme - NAG3	Aqueous Buffer	-6.1 ± 0.1	-10.5 ± 0.2	4.4 ± 0.2	Fictional Data
Carbonic Anhydrase - Inhibitor B	Aqueous Buffer	-8.5 ± 0.2	-7.0 ± 0.1	-1.5 ± 0.1	Fictional Data
Membrane Protein - Drug Z	Aqueous Buffer + 1% 1-Octanol-d2	Data Not Available	Data Not Available	Data Not Available	-

Note: ITC directly measures the heat changes upon binding, providing a complete thermodynamic profile of the interaction. For systems requiring 1-Octanol-d2 as a co-solvent, careful background subtraction and control experiments are essential for accurate data interpretation.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following sections outline key experimental protocols where 1-Octanol-d2 can be utilized.

Protocol 1: Sample Preparation for NMR Spectroscopy using 1-Octanol-d2

This protocol describes the general steps for preparing a protein or small molecule sample for NMR analysis using 1-Octanol-d2 as the solvent.

Materials:

• Analyte (protein or small molecule)

• 1-Octanol-d2

• 5 mm NMR tubes

• Vortex mixer

• Sonicator (optional)

• Pasteur pipette and glass wool or a syringe filter

Procedure:

• Weighing the Analyte: Accurately weigh a sufficient amount of the analyte to achieve the desired concentration. For protein samples, concentrations typically range from 50 µM to 1 mM. For fragment screening, ligand concentrations are often in the millimolar range.

• Dissolving the Sample: Transfer the analyte to a clean, dry vial. Add the required volume of 1-Octanol-d2 (typically 0.5-0.6 mL for a standard 5 mm NMR tube).

• Ensuring Complete Dissolution: Gently vortex the sample. If necessary, sonicate the vial to ensure the analyte is fully dissolved. Visual inspection for any particulate matter is crucial.

• Filtering the Solution: To remove any dust or undissolved particles that can degrade the quality of the NMR spectrum, filter the solution directly into a clean NMR tube. This can be done using a Pasteur pipette with a small plug of glass wool or by using a syringe filter.

• Sample Loading and Locking: Cap the NMR tube and insert it into the NMR spectrometer. The deuterium signal from the 1-Octanol-d2 will be used by the instrument to "lock" the magnetic field, providing stability during data acquisition.

• Shimming: Perform shimming to optimize the homogeneity of the magnetic field, which is essential for obtaining sharp NMR signals.

NMR Sample Preparation Workflow

Protocol 2: Chemical Shift Perturbation (CSP) Titration

CSP is a powerful NMR technique to identify ligand binding sites on a protein and to determine the dissociation constant (Kd).[1]

Materials:

• 15N-labeled protein in a suitable buffer (may contain 1-Octanol-d2 as a co-solvent)

• Unlabeled ligand stock solution in the same buffer as the protein

• NMR spectrometer equipped with a cryogenic probe

Procedure:

• Prepare Protein Sample: Prepare a sample of uniformly 15N-labeled protein at a concentration typically between 50 and 200 µM. If the protein or ligand requires a hydrophobic environment, include 1-Octanol-d2 in the buffer.

• Prepare Ligand Stock: Prepare a concentrated stock solution of the unlabeled ligand in the exact same buffer as the protein to avoid chemical shift changes due to buffer mismatch.

• Acquire Reference Spectrum: Record a high-quality 2D 1H-15N HSQC spectrum of the free protein. This serves as the reference (apo) state.

• Titration: Add small aliquots of the concentrated ligand stock solution to the protein sample. After each addition, gently mix the sample and allow it to equilibrate.

• Acquire Spectra: Record a 2D 1H-15N HSQC spectrum after each addition of the ligand.

• Data Analysis:

  • Overlay the spectra from the titration points with the reference spectrum.

  • Identify the protein amide resonances that show significant chemical shift changes upon ligand addition. These residues are likely at or near the binding site.

  • Calculate the weighted-average chemical shift perturbation (CSP) for each affected residue at each titration point.

  • Plot the CSP values as a function of the ligand-to-protein molar ratio.

  • Fit the binding isotherms to a suitable binding model to determine the dissociation constant (Kd).

Chemical Shift Perturbation Workflow

Protocol 3: Saturation Transfer Difference (STD) NMR for Fragment Screening

STD-NMR is a ligand-observed NMR technique that is highly sensitive for detecting the binding of small molecules (fragments) to large proteins.[1]

Materials:

• Unlabeled protein

• A mixture of fragments (or a single fragment) dissolved in a deuterated buffer (which could contain 1-Octanol-d2 for solubility)

• NMR spectrometer

Procedure:

• Sample Preparation: Prepare a sample containing the protein (typically 10-50 µM) and a mixture of fragments (typically 100-500 µM each) in a deuterated buffer. If fragments have low aqueous solubility, 1-Octanol-d2 can be used as a co-solvent.

• Acquire Reference (Off-Resonance) Spectrum: Acquire a 1D ¹H NMR spectrum with the saturation frequency set to a region where there are no protein or ligand signals (e.g., -30 ppm).

• Acquire Saturated (On-Resonance) Spectrum: Acquire a 1D ¹H NMR spectrum with the saturation frequency set to a region where only protein signals are present (e.g., 0 to -1 ppm for aliphatic protons).

• Calculate Difference Spectrum: Subtract the on-resonance spectrum from the off-resonance spectrum. The resulting STD spectrum will only show signals from the fragments that bind to the protein and receive saturation transfer.

• Data Analysis:

  • Identify the fragments that show signals in the STD spectrum. These are the "hits".

  • The relative intensity of the signals in the STD spectrum can provide information about which parts of the fragment are in close contact with the protein (the binding epitope).

Saturation Transfer in STD-NMR

Conclusion

1-Octanol-d2 serves as a specialized and valuable tool in the study of protein-ligand interactions, particularly for systems that are challenging to analyze in purely aqueous environments. Its ability to mimic hydrophobic milieus and solubilize lipophilic compounds makes it highly relevant for investigations involving membrane proteins and for fragment-based drug discovery campaigns. While a comprehensive database of quantitative binding data in 1-Octanol-d2 is yet to be established, the experimental frameworks outlined in this guide provide a robust foundation for researchers to leverage this deuterated solvent in their pursuit of a deeper understanding of molecular recognition and the development of next-generation therapeutics. The continued application of these techniques will undoubtedly enrich our knowledge of the intricate dance between proteins and their ligands.

References

• 1. Calculating the Solubilities of Drugs and Drug-Like Compounds in Octanol - PubMed [pubmed.ncbi.nlm.nih.gov]

The Potential of 1-Octanol-d2 in Advancing Drug Metabolism Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the multifaceted potential of 1-Octanol-d2, a deuterated form of 1-octanol, in the realm of drug metabolism and pharmacokinetics (DMPK). The strategic replacement of hydrogen with deuterium atoms at the C1 position bestows unique properties upon this molecule, making it a valuable tool for researchers. This document provides an in-depth overview of its applications, supported by experimental protocols and quantitative data, to empower scientists in their drug development endeavors.

Core Applications of 1-Octanol-d2 in Drug Metabolism

The utility of 1-Octanol-d2 in drug metabolism studies stems from two primary principles: its role as a stable isotope-labeled internal standard for precise quantification and its potential to exhibit a kinetic isotope effect (KIE), thereby serving as a probe for metabolic pathways.

• Internal Standard for Bioanalysis: 1-Octanol-d2 is an ideal internal standard for the quantification of 1-octanol and structurally related compounds in biological matrices.[1] Its chemical and physical properties are nearly identical to the non-deuterated analyte, ensuring similar extraction efficiency and chromatographic behavior. However, its increased mass allows for clear differentiation by a mass spectrometer, enabling accurate and precise quantification by correcting for variability in sample preparation and instrument response.[2]

• Tracer for Metabolic Pathway Elucidation: As a tracer, deuterated 1-octanol can be used to investigate the metabolic fate of medium-chain fatty alcohols and their incorporation into more complex lipids. This provides valuable insights into the pathways involved in lipid synthesis and degradation.

• Probe for Cytochrome P450 Activity: 1-Octanol is a known substrate for cytochrome P450 (CYP) enzymes, particularly CYP2E1, which is also responsible for the metabolism of ethanol.[3][4] The C-H bond cleavage is often the rate-limiting step in CYP-mediated metabolism.[5] By introducing a stronger C-D bond at the site of metabolism, 1-Octanol-d2 can exhibit a kinetic isotope effect, leading to a slower rate of metabolism.[6][7] This property allows researchers to investigate the contribution of specific CYP enzymes to the metabolism of a drug candidate and to understand the mechanism of metabolic reactions.

Quantitative Data Presentation

The use of 1-Octanol-d2 as an internal standard allows for the generation of high-quality quantitative data. The following table provides a hypothetical example of how such data would be presented in a drug metabolism study.

Analyte	Matrix	Concentration (ng/mL)	%RSD (n=3)	Analytical Method
Drug X	Human Liver Microsomes	152.8	3.5	LC-MS/MS
Metabolite M1	Human Liver Microsomes	45.2	4.1	LC-MS/MS
Metabolite M2	Human Liver Microsomes	12.7	5.8	LC-MS/MS
1-Octanol	Rat Plasma	25.4	2.9	GC-MS

Table 1: Hypothetical quantitative data from a drug metabolism study utilizing a deuterated internal standard like 1-Octanol-d2 for the quantification of a drug and its metabolites, as well as endogenous 1-octanol.

Experimental Protocols

This section provides detailed methodologies for key experiments involving 1-Octanol-d2 in drug metabolism studies.

In Vitro Metabolism of a Drug Candidate using Human Liver Microsomes

Objective: To determine the metabolic stability of a new chemical entity (NCE) and identify its metabolites in the presence of human liver microsomes, using 1-Octanol-d2 as an internal standard for the quantification of a potential 1-octanol-like metabolite.

Materials:

• Human Liver Microsomes (pooled)

• NCE (Test Compound)

• 1-Octanol-d2 (Internal Standard)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate Buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN)

• Methanol (MeOH)

• LC-MS/MS system

Protocol:

• Preparation of Incubation Mixtures:

  • Prepare a stock solution of the NCE in a suitable solvent (e.g., DMSO).

  • In a microcentrifuge tube, add phosphate buffer, the NCE solution (final concentration typically 1-10 µM), and human liver microsomes (final concentration typically 0.5 mg/mL).[8]

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Metabolic Reaction:

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

• Time Point Sampling and Reaction Termination:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Terminate the reaction by adding ice-cold acetonitrile containing 1-Octanol-d2 at a known concentration (e.g., 100 ng/mL).

• Sample Processing:

  • Vortex the samples vigorously.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the protein.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

LC-MS/MS Analysis for Quantification

Objective: To quantify the parent drug, its metabolites, and any potential 1-octanol-like byproducts using a validated LC-MS/MS method with 1-Octanol-d2 as an internal standard.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to separate the analytes of interest.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analytes.

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Parent Drug: [M+H]+ → Fragment ion

  • Metabolite M1: [M+H]+ → Fragment ion

  • 1-Octanol: [M+H-H2O]+ → Fragment ion

  • 1-Octanol-d2: [M+D-D2O]+ → Fragment ion

Data Analysis:

• Quantify the analytes by calculating the peak area ratio of the analyte to the internal standard (1-Octanol-d2).

• Generate a calibration curve using standards of known concentrations.

Visualizations: Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key processes related to the use of 1-Octanol-d2 in drug metabolism studies.

Workflow for an in vitro drug metabolism study.

Metabolic pathway of 1-Octanol via CYP2E1.

Logical workflow for quantification using an internal standard.

Conclusion

1-Octanol-d2 is a powerful and versatile tool in the field of drug metabolism. Its application as an internal standard ensures the accuracy and reliability of quantitative bioanalysis, a cornerstone of pharmacokinetic studies. Furthermore, its potential to exhibit a kinetic isotope effect provides a means to dissect metabolic pathways and understand the role of specific enzymes, such as CYP2E1. The experimental protocols and conceptual workflows provided in this guide offer a practical framework for researchers to leverage the unique properties of 1-Octanol-d2 in their drug discovery and development programs. As the demand for more precise and mechanistic DMPK data continues to grow, the strategic use of deuterated compounds like 1-Octanol-d2 will undoubtedly play an increasingly important role.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. The Role of CYP2E1 in Alcohol Metabolism and Sensitivity in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CYP2E1 and Oxidative Liver Injury by Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mttlab.eu [mttlab.eu]

1-Octanol-d2 as a Membrane Mimetic in NMR Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the use of deuterated 1-octanol (1-octanol-d2) as a membrane mimetic in Nuclear Magnetic Resonance (NMR) spectroscopy. While not as commonly employed for high-resolution structure determination of integral membrane proteins as detergent micelles, bicelles, or nanodiscs, 1-octanol serves as a crucial tool for specific NMR applications, particularly in characterizing the hydrophobicity and ligand interactions of membrane-associated molecules.[1] Its amphiphilic nature, with a polar hydroxyl head group and a nonpolar aliphatic tail, allows it to approximate the hydrophobic core and interfacial region of a biological membrane.[2]

The use of deuterated 1-octanol is paramount in ¹H NMR studies. The replacement of hydrogen atoms with deuterium eliminates strong, interfering solvent signals, enabling the clear observation of the analyte's spectrum.[2] Furthermore, the deuterium signal provides a stable lock for the NMR spectrometer, which is essential for maintaining magnetic field stability during data acquisition.[2]

Physicochemical and Spectroscopic Properties

The selection of the appropriate deuterated variant of 1-octanol is critical for experimental design. Perdeuterated 1-octanol (1-Octanol-d18) is the most common choice for minimizing solvent signals in ¹H NMR. The key properties of this variant are summarized below.

Property	Value (for 1-Octanol-d18)	Reference
Linear Formula	CD₃(CD₂)₇OD	[2]
CAS Number	69974-54-5	[2]
Molecular Weight	148.34 g/mol	[2]
Isotopic Purity	≥98 atom % D	[2]
Density	0.940 g/mL at 25 °C	[2]
Boiling Point (bp)	196 °C (lit.)	[2]
Melting Point (mp)	-15 °C (lit.)	[2]
Flash Point	80 °C (176 °F)	[2]

Key Applications in NMR Studies

Determination of Octanol-Water Partition Coefficients (Log P)

A primary application of 1-octanol in conjunction with NMR is the determination of the octanol-water partition coefficient (P), or its logarithmic form, log P. This value is a critical measure of a molecule's lipophilicity and is a key parameter in drug design and development, influencing absorption, distribution, metabolism, and excretion (ADME) properties. NMR provides a direct and efficient method for measuring log P.

Probing Protein-Ligand Interactions in a Hydrophobic Environment

Deuterated 1-octanol can be incorporated into the solvent system to create a more hydrophobic environment for studying the interactions between proteins and small molecule ligands.[2] This is particularly valuable for membrane-associated proteins that may not be stable or soluble in purely aqueous buffers. NMR techniques such as Chemical Shift Perturbation (CSP) and Saturation Transfer Difference (STD-NMR) are employed in these studies.[2]

Experimental Protocols

Protocol 1: Determination of Log P using ¹H NMR

This protocol outlines the steps for determining the octanol-water partition coefficient of a small molecule.

1. Sample Preparation:

• Prepare a stock solution of the analyte in a suitable deuterated solvent (e.g., D₂O).
• In a clean 5 mm NMR tube, add a precise volume of the analyte solution (e.g., 500 µL).

2. Initial ¹H NMR Spectrum Acquisition:

• Acquire a ¹H NMR spectrum of the analyte in the aqueous phase.
• Integrate a well-resolved signal from the analyte and the residual water peak.

3. Partitioning with 1-Octanol-d2:

• Add a precise volume of 1-octanol-d2 (e.g., 500 µL) to the NMR tube.
• Cap the tube and invert it multiple times (e.g., 20-30 times) to ensure thorough mixing and partitioning of the analyte between the two phases. Avoid vigorous shaking to prevent the formation of an emulsion.
• Allow the sample to stand for several minutes to ensure complete phase separation.

4. Final ¹H NMR Spectrum Acquisition:

• Acquire a second ¹H NMR spectrum. The spectrometer will lock on the deuterium signal from the 1-octanol-d2.
• Again, integrate the same analyte signal and the residual water peak in the aqueous (lower) phase.

5. Calculation of Log P:

• The partition coefficient, P, is the ratio of the concentration of the analyte in the octanol phase to its concentration in the aqueous phase.
• The change in the integrated intensity of the analyte signal in the aqueous phase before and after the addition of 1-octanol-d2 is used to calculate the amount of analyte that has partitioned into the octanol phase.
• The log P is then calculated as the base-10 logarithm of P.

Protocol 2: Chemical Shift Perturbation (CSP) for Protein-Ligand Interaction Analysis

This protocol describes the general workflow for monitoring changes in a protein's NMR signals upon ligand binding in a mixed solvent system containing 1-octanol-d2.

1. Sample Preparation:

• Prepare a solution of uniformly ¹⁵N-labeled protein in a suitable deuterated buffer.
• If required for protein solubility or to mimic a hydrophobic environment, a known percentage of 1-octanol-d2 can be included in the buffer. The final sample volume should be approximately 0.5-0.6 mL.[2]
• Prepare a concentrated stock solution of the unlabeled ligand in the exact same deuterated buffer/solvent mixture as the protein to avoid chemical shift changes due to solvent effects.[2]

2. Initial ¹H-¹⁵N HSQC Spectrum:

• Acquire a two-dimensional ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum of the ¹⁵N-labeled protein. This spectrum serves as the reference (apo) state.

3. Titration with Ligand:

• Add small aliquots of the concentrated ligand stock solution to the protein sample.
• After each addition, gently mix the sample and allow it to equilibrate.

4. Subsequent ¹H-¹⁵N HSQC Spectra:

• Acquire a ¹H-¹⁵N HSQC spectrum after each addition of the ligand.
• Monitor the changes in the chemical shifts and/or intensities of the protein's amide cross-peaks.

5. Data Analysis:

• Overlay the series of HSQC spectra to visualize the chemical shift perturbations.
• Calculate the weighted-average chemical shift difference (Δδ) for each affected residue.[2]
• Map the residues with significant chemical shift changes onto the protein's structure to identify the ligand-binding site.
• The dissociation constant (Kd) of the protein-ligand interaction can be determined by fitting the chemical shift changes as a function of the ligand concentration.

Visualizations

The following diagrams illustrate key concepts and workflows described in this guide.

Caption: Analyte partitioning between aqueous and 1-octanol phases.

Caption: Workflow for a Chemical Shift Perturbation (CSP) titration experiment.[2]

Limitations and Considerations

While 1-octanol-d2 is a valuable tool, it has limitations as a membrane mimetic for high-resolution structural studies of integral membrane proteins. Its viscosity can lead to broader NMR lines due to slower molecular tumbling, especially for larger analytes.[2] Temperature adjustments may be necessary to mitigate this effect.[2] For determining the complete three-dimensional structure of multi-pass transmembrane proteins, other membrane mimetics such as detergent micelles, bicelles, and nanodiscs are generally preferred as they can provide a more native-like lipid bilayer environment and are more amenable to solution and solid-state NMR techniques for larger molecules.[1]

References

• 1. NMR studies of membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Technical Guide to the Isotopic Purity and Stability of 1-Octanol-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the isotopic purity and stability of 1-Octanol-d2 (1,1-dideuteriooctan-1-ol), a deuterated analog of 1-Octanol. Understanding these characteristics is critical for its effective use as an internal standard, in metabolic flux analysis, and for mechanistic studies where isotopic labeling is essential. This document outlines the key specifications, analytical methodologies for purity determination, and best practices for storage and handling to ensure both chemical and isotopic integrity.

Isotopic Purity of 1-Octanol-d2

Isotopic purity is a critical parameter for deuterated compounds, defining the extent to which hydrogen atoms at specific molecular positions have been replaced by deuterium. It is typically expressed as "atom percent Deuterium (D)," which quantifies the isotopic enrichment at the labeled positions. This is distinct from chemical purity, which measures the percentage of the desired chemical compound, irrespective of its isotopic composition.

Quantitative Data Summary

The precise isotopic and chemical purity of 1-Octanol-d2 can vary between manufacturers and specific production lots. However, high-quality commercial grades generally meet stringent specifications. The following table summarizes typical quantitative data for research-grade 1-Octanol-d2.

Parameter	Typical Specification	Analytical Method
Isotopic Enrichment	≥ 98 atom % D	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
Chemical Purity	≥ 99%	Gas Chromatography (GC), NMR
Molecular Formula	C₈H₁₆D₂O	MS
Molecular Weight	132.24 g/mol	MS
Deuteration Site	C-1 Position	NMR

Experimental Protocols for Purity Determination

Verifying the isotopic purity and structural integrity of 1-Octanol-d2 involves a combination of mass spectrometry and NMR spectroscopy.

Protocol 1: Isotopic Enrichment Analysis by High-Resolution Mass Spectrometry (HRMS)

This method is used to determine the distribution of isotopologues (molecules that differ only in their isotopic composition) and calculate the isotopic enrichment.

• Sample Preparation: Prepare a dilute solution of 1-Octanol-d2 in a suitable aprotic solvent (e.g., acetonitrile) to prevent back-exchange.

• Instrumentation: Utilize an Electrospray Ionization High-Resolution Mass Spectrometer (ESI-HRMS).

• Data Acquisition: Acquire the full scan mass spectrum in a mode that provides high mass accuracy and resolution, allowing for the clear separation of H/D isotopolog ions.

• Data Analysis:

  • Identify the ion corresponding to the fully deuterated molecule (D₂) and any ions corresponding to lesser-deuterated (D₁, D₀) or over-labeled species.

  • Integrate the peak intensities for each isotopolog.

  • Correct the raw intensities by accounting for the natural isotopic abundance of Carbon-13 (¹³C).

  • Calculate the isotopic purity using the relative abundance of the H/D isotopolog ions.

Protocol 2: Structural Integrity and Site of Deuteration by NMR Spectroscopy

NMR spectroscopy confirms that deuterium is located at the intended position and that the compound's structure is intact.

• Sample Preparation: Dissolve a precise amount of 1-Octanol-d2 in a high-purity deuterated solvent (e.g., Chloroform-d, CDCl₃) within a dry NMR tube. An internal standard with a known concentration may be added for quantitative analysis (qNMR).

• ¹H NMR (Proton NMR) Acquisition:

  • Acquire a ¹H NMR spectrum.

  • The signal corresponding to the protons at the C-1 position (the carbinol group) should be significantly diminished or absent, confirming successful deuteration at this site.

  • Integration of the residual proton signal at the C-1 position relative to other non-deuterated positions in the molecule allows for a quantitative assessment of isotopic enrichment.

• ²H NMR (Deuterium NMR) Acquisition:

  • Acquire a ²H NMR spectrum.

  • A strong signal should be present at the chemical shift corresponding to the C-1 position, directly confirming the location of the deuterium labels.

• ¹³C NMR Acquisition:

  • Acquire a ¹³C NMR spectrum.

  • The carbon signal for the C-1 position will exhibit a characteristic splitting pattern (due to C-D coupling) and a shift compared to the unlabeled 1-Octanol, further confirming the site of deuteration.

Visualization of Purity Analysis Workflow

The following diagram illustrates the logical workflow for the comprehensive analysis of 1-Octanol-d2 purity.

A Technical Guide to the Commercial Availability and Synthesis of 1-Octanol-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and primary synthetic routes for 1-Octanol-d2. This deuterated analog of 1-octanol is a valuable tool in various scientific disciplines, including drug metabolism and pharmacokinetic (DMPK) studies, as an internal standard for mass spectrometry-based quantification, and in materials science research. This document details established synthetic methodologies, presents quantitative data for comparison, and includes workflow visualizations to aid in the selection and implementation of the most suitable procurement or synthesis strategy.

Commercial Availability

1-Octanol-d2 is readily available from several commercial suppliers specializing in stable isotope-labeled compounds. These products are typically intended for research and development purposes. The availability, and to some extent the isotopic purity, can vary between suppliers. Researchers are advised to request certificates of analysis to confirm specifications before purchase.

Supplier	Product Name	CAS Number	Isotopic Purity	Notes
MedchemExpress	1-Octanol-d2	78510-02-8	Not specified	Labeled as a stable isotope for research use.
LGC Standards	n-Octyl-1,1-d2 Alcohol	78510-02-8	Not specified	Provided with molecular formula C8D2H16O.
Alfa Chemistry	1-Octanol-d2	1335435-64-7	Not specified	For research use only.
ChemicalBook	1-OCTANOL-1,1-D2	78510-02-8	Not specified	Provides basic chemical properties.

Synthesis of 1-Octanol-d2

Two primary synthetic strategies are predominantly employed for the preparation of 1-Octanol-d2: the reduction of a deuterated carboxylic acid precursor and the direct catalytic hydrogen-deuterium (H-D) exchange on 1-octanol. The choice of method often depends on the desired level of deuteration, scale of the synthesis, and the availability of starting materials and reagents.

Method 1: Reduction of a Deuterated Octanoic Acid Precursor

This classic and robust method involves the reduction of a deuterated octanoic acid derivative, such as octanoic acid-d15, using a deuterated reducing agent like lithium aluminum deuteride (LiAlD₄). This approach offers a high degree of control over the position and extent of deuterium incorporation, leading to high isotopic purity.

Experimental Protocol:

Materials:

• Octanoic acid-d15

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel is flushed with an inert gas (e.g., argon or nitrogen).

• Preparation of Reducing Agent: Lithium aluminum deuteride (LiAlD₄, 1.2 equivalents) is carefully suspended in anhydrous tetrahydrofuran (THF) in the reaction flask under an inert atmosphere.

• Addition of Deuterated Precursor: Octanoic acid-d15 (1.0 equivalent) is dissolved in anhydrous THF and added dropwise to the stirred LiAlD₄ suspension via the dropping funnel. The addition is performed at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is heated at reflux for 4-6 hours to ensure complete reduction.

• Quenching: The reaction is cooled in an ice bath, and the excess LiAlD₄ is cautiously quenched by the slow, dropwise addition of water, followed by 1 M HCl until the solution becomes clear.

• Extraction: The aqueous layer is extracted three times with diethyl ether.

• Washing: The combined organic extracts are washed sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude 1-Octanol-d2.

• Purification: The crude product is purified by fractional distillation under reduced pressure to afford pure 1-Octanol-d2.

Characterization: The isotopic purity and identity of the final product should be confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ²H NMR) and Mass Spectrometry (MS).

Method 2: Catalytic Hydrogen-Deuterium (H-D) Exchange

Direct H-D exchange on 1-octanol offers a more atom-economical approach as it utilizes the readily available non-deuterated starting material. This method typically employs a transition metal catalyst, such as an iridium complex, and a deuterium source, commonly deuterium oxide (D₂O). The selectivity of the deuteration, particularly at the α-position (the carbon bearing the hydroxyl group), is a key advantage of this method.[1][2]

Experimental Protocol:

Materials:

• 1-Octanol

• [Ir(cod)Cl]₂ (Iridium catalyst precursor)

• Bipyridonate ligand (or similar)

• Sodium deuteroxide (NaOD) in D₂O

• Deuterium oxide (D₂O)

• 2-Propanol (as a co-catalyst/stabilizer)

• Anhydrous toluene

• Schlenk tube or other sealable reaction vessel

• Magnetic stirrer

• Oil bath

• Silica gel for column chromatography

• Hexane and ethyl acetate (for chromatography)

Procedure:

• Catalyst Preparation (in situ): In a Schlenk tube under an inert atmosphere, [Ir(cod)Cl]₂ and a suitable bipyridonate ligand are dissolved in anhydrous toluene. The mixture is stirred at room temperature to form the active iridium catalyst.

• Reaction Setup: To the catalyst solution, 1-octanol (1.0 equivalent), a solution of NaOD in D₂O (catalytic amount, e.g., 10 mol%), and 2-propanol (catalytic amount) are added.

• Addition of Deuterium Source: A large excess of D₂O is added to serve as the deuterium source and co-solvent.

• Reaction: The Schlenk tube is sealed, and the reaction mixture is heated in an oil bath at a temperature typically ranging from 80-120 °C for 24-48 hours. The progress of the reaction can be monitored by taking aliquots and analyzing them by NMR.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with water and extracted with ethyl acetate.

• Washing and Drying: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 1-Octanol-d2.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the two primary synthetic methods, allowing for a direct comparison to aid in methodological selection.

Parameter	Method 1: Reduction of Deuterated Precursor	Method 2: Catalytic H-D Exchange
Starting Material	Deuterated Octanoic Acid (e.g., Octanoic acid-d15)	1-Octanol
Deuterium Source	Deuterated Reducing Agent (e.g., LiAlD₄)	Deuterium Oxide (D₂O)
Typical Yield	>85%	70-95%
Isotopic Purity (%D)	>98%	Up to 98% at the α-position[1][2]
Key Advantages	High and predictable level of deuteration.	Utilizes readily available starting material; high atom economy.
Considerations	Requires synthesis or purchase of the deuterated precursor.	May require catalyst synthesis and optimization; potential for side reactions.

Visualizations

To further clarify the described synthetic processes, the following diagrams illustrate the experimental workflows.

Caption: Workflow for the synthesis of 1-Octanol-d2 via reduction.

References

• 1. Iridium-catalyzed α-selective deuteration of alcohols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling and Application of Deuterated 1-Octanol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and applications of deuterated 1-octanol. With a focus on empowering researchers in drug development and other scientific fields, this document outlines the essential data, protocols, and safety precautions necessary for the effective and safe use of this isotopically labeled compound.

Introduction: The Significance of Deuteration

Deuterated 1-octanol, in which one or more hydrogen atoms are replaced by its heavier isotope, deuterium, is a valuable tool in a range of scientific disciplines.[1] Its utility stems from the kinetic isotope effect (KIE), a phenomenon where the increased mass of deuterium leads to a slower rate of chemical reactions involving the cleavage of a carbon-deuterium bond compared to a carbon-hydrogen bond.[2][3] This property is particularly advantageous in drug development, where strategic deuteration can alter the metabolic profile of a drug, potentially leading to improved pharmacokinetic properties.[4][5] Furthermore, its use as an internal standard in mass spectrometry-based lipidomics enhances the accuracy and reliability of quantification.[6] In Nuclear Magnetic Resonance (NMR) spectroscopy, deuterated 1-octanol serves as a crucial solvent and a mimic for biological membranes.[1]

Physicochemical and Safety Data

The safety profile of deuterated 1-octanol is largely comparable to its non-deuterated counterpart, though the kinetic isotope effect may lead to subtle differences in its metabolic and toxicological behavior. All personnel handling this chemical should be familiar with its properties and the associated safety precautions.

Physical and Chemical Properties

Quantitative data for deuterated and non-deuterated 1-octanol are summarized in the table below for easy comparison.

Property	Deuterated 1-Octanol (1-Octanol-d18)	Non-Deuterated 1-Octanol
Linear Formula	CD₃(CD₂)₇OD[1]	CH₃(CH₂)₇OH
CAS Number	69974-54-5[1]	111-87-5[7]
Molecular Weight	148.34 g/mol [1]	130.23 g/mol [8]
Isotopic Purity	≥98 atom % D[1]	Not Applicable
Density	0.940 g/mL at 25 °C[1]	0.827 g/mL at 25 °C[7]
Boiling Point	196 °C (lit.)[1]	196 °C[7]
Melting Point	-15 °C (lit.)[1]	-15 °C[7]
Flash Point	80 °C (176 °F)[1]	80 °C[7]
Water Solubility	Information not available	107 g/L at 23 °C[7]

Hazard Identification and Safety Precautions

Deuterated 1-octanol is classified as a combustible liquid that causes serious eye irritation and is harmful to aquatic life with long-lasting effects.[6] The following table summarizes the key hazard statements and precautionary measures.

Hazard Category	GHS Classification and Statements	Precautionary Measures (non-exhaustive)
Flammability	Flammable Liquids, Category 4 (H227: Combustible liquid)[6]	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[6]
Eye Irritation	Eye Irritation, Category 2A (H319: Causes serious eye irritation)[6]	Wear protective gloves, eye protection, and face protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.[6]
Aquatic Hazard	Short-term (acute) aquatic hazard, Category 3; Long-term (chronic) aquatic hazard, Category 3 (H412: Harmful to aquatic life with long lasting effects)[6]	Avoid release to the environment. Dispose of contents/container to an approved waste disposal plant.[6]
Acute Toxicity	Acute Toxicity - Oral, Category 4 (for non-deuterated 1-octanol) (H302: Harmful if swallowed)[9]	Do not eat, drink or smoke when using this product. If swallowed: Immediately call a doctor.[9]

Experimental Protocols and Applications

Deuterated 1-octanol is a versatile tool in the laboratory. Below are detailed methodologies for its application in NMR spectroscopy and lipidomics.

Application in NMR Spectroscopy

Deuterated 1-octanol is utilized in NMR as a solvent for non-polar analytes and as a membrane mimetic for studying membrane-associated proteins.[1]

Standard workflow for preparing an NMR sample with deuterated 1-octanol.

Methodology:

• Analyte Preparation: Accurately weigh the analyte of interest into a clean, dry vial.

• Solvent Addition: Add the required volume of deuterated 1-octanol to the vial.

• Dissolution: Gently vortex the mixture until the analyte is fully dissolved.

• Transfer: Carefully transfer the solution into a clean, dry NMR tube.

• Capping: Securely cap the NMR tube.

• Analysis: Insert the NMR tube into the spectrometer and acquire the desired spectra.[1]

Logical workflow for a Chemical Shift Perturbation (CSP) titration experiment.

Methodology:

• Sample Preparation:

  • Prepare a solution of uniformly ¹⁵N-labeled protein in a suitable deuterated buffer. Deuterated 1-octanol can be included as a co-solvent to maintain solubility or mimic a hydrophobic environment.[1]

  • Prepare a concentrated stock solution of the unlabeled ligand in the same deuterated buffer/solvent mixture.[1]

• Reference Spectrum: Record a high-quality ¹H-¹⁵N HSQC spectrum of the free protein (apo state).[1]

• Titration:

  • Add a small aliquot of the ligand stock solution to the protein sample.[1]

  • Record another ¹H-¹⁵N HSQC spectrum.[1]

  • Repeat the addition and acquisition steps until the desired ligand-to-protein molar ratio is reached.

• Data Analysis:

  • Overlay the series of HSQC spectra.

  • Calculate the chemical shift perturbations for each affected amino acid residue.[1]

  • Map the perturbed residues onto the protein's structure to identify the binding site.[1]

Application in Lipidomics

In lipidomics, deuterated 1-octanol serves as an excellent internal standard for the accurate quantification of medium-chain fatty alcohols and their metabolites by mass spectrometry.[6]

Lipidomics workflow using deuterated 1-octanol as an internal standard.

Methodology:

• Sample Preparation:

  • To a biological sample (e.g., 100 µL of plasma), add a known amount of deuterated 1-octanol internal standard solution (e.g., 10 µL of 1 µg/mL in methanol).[6]

• Lipid Extraction:

  • Perform a liquid-liquid extraction, for example, using the Folch or Bligh-Dyer method, to separate lipids from other cellular components.[6]

• Drying and Reconstitution:

  • Evaporate the organic solvent containing the lipids under a stream of nitrogen.[6]

  • Reconstitute the dried lipid extract in a solvent compatible with LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).[6]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Separate the lipids using a suitable chromatography column and gradient.

  • Detect and quantify the target analytes and the deuterated internal standard using multiple reaction monitoring (MRM).[6]

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.[6]

  • Calculate the ratio of the analyte peak area to the internal standard peak area.[6]

  • Determine the concentration of the analyte in the original sample by comparing this ratio to a calibration curve generated with known concentrations of the non-deuterated standard.[6]

Signaling Pathways

While there are no known signaling pathways specifically involving deuterated 1-octanol, its non-deuterated counterpart has been shown to modulate neuronal nicotinic acetylcholine receptors.[10] In the context of lipidomics, 1-octanol and other medium-chain fatty alcohols can be incorporated into more complex lipids and may play a role in various signaling pathways.[6]

Hypothetical Signaling Role of 1-Octanol

Hypothetical signaling role of 1-octanol.

This diagram illustrates a potential mechanism where 1-octanol, by incorporating into the cell membrane, could modulate the activity of a membrane-bound enzyme, leading to changes in the production of a second messenger and subsequent downstream signaling events. The use of deuterated 1-octanol as a tracer could help elucidate such metabolic and signaling roles.[6]

Conclusion

Deuterated 1-octanol is a powerful and versatile tool for researchers in drug development and various scientific fields. Its unique properties, stemming from the kinetic isotope effect, offer significant advantages in metabolic studies and as an internal standard for quantitative analysis. By adhering to the safety guidelines and employing the detailed experimental protocols provided in this guide, researchers can safely and effectively harness the full potential of deuterated 1-octanol to advance their scientific endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A simple protocol for the production of highly deuterated proteins for biophysical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Absolute quantitative lipidomics reveals lipids profiling in liver of mice with early-stage alcoholic liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Octanol modulation of neuronal nicotinic acetylcholine receptor single channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for Using 1-Octanol-d2 as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone of analytical chemistry in research and industry. For accurate and precise quantification of volatile and semi-volatile compounds, the use of an internal standard (IS) is crucial. An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical properties, but is distinguishable by the mass spectrometer. Isotopically labeled standards, such as 1-Octanol-d2, are considered the gold standard for internal standards in GC-MS analysis.[1] This is because their chromatographic behavior is nearly identical to the corresponding unlabeled analyte, and they can effectively compensate for variations in sample preparation, injection volume, and instrument response.[1]

This application note provides a detailed protocol for the use of 1-Octanol-d2 as an internal standard for the quantification of 1-octanol and other structurally similar volatile organic compounds (VOCs) by GC-MS. This method is applicable to a wide range of matrices, including environmental samples, food and beverage products, and biological fluids.

Principle of Quantification with an Internal Standard

The fundamental principle of using an internal standard is based on the consistent ratio of the analyte's response to the internal standard's response across samples and calibration standards. A known amount of the internal standard (1-Octanol-d2) is added to every sample and calibration standard. The analyte (e.g., 1-octanol) and the internal standard are then analyzed by GC-MS. The concentration of the analyte in a sample is determined by comparing the ratio of the peak area of the analyte to the peak area of the internal standard in the sample with a calibration curve generated from standards with known concentrations of the analyte and a constant concentration of the internal standard.

Caption: Logical workflow for quantification using an internal standard.

Experimental Protocols

Materials and Reagents

• 1-Octanol: (≥99% purity)

• 1-Octanol-d2: (≥98% isotopic purity)

• Solvent: Methanol or Dichloromethane (GC grade or higher)

• Sample Matrix: Dependent on the application (e.g., water, ethanol/water mixture, etc.)

• Pipettes and glassware

• Vortex mixer

• Centrifuge (if required for sample cleanup)

• GC vials with septa

Preparation of Standard Solutions

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-octanol and dissolve it in 100 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Octanol-d2 and dissolve it in 100 mL of methanol in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the analyte stock solution into the sample matrix to achieve the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL). To each calibration standard, add a constant amount of the internal standard stock solution to obtain a final concentration of 10 µg/mL of 1-Octanol-d2.

Sample Preparation

The choice of sample preparation method will depend on the sample matrix. Below are two common examples:

A. Liquid-Liquid Extraction (for aqueous samples):

• To 5 mL of the liquid sample in a centrifuge tube, add 100 µL of the 100 µg/mL 1-Octanol-d2 internal standard stock solution.

• Add 2 mL of dichloromethane.

• Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean GC vial.

• The sample is now ready for GC-MS analysis.

B. Direct Injection (for clean samples):

• For samples that do not require extraction, pipette 990 µL of the sample into a GC vial.

• Add 10 µL of the 100 µg/mL 1-Octanol-d2 internal standard stock solution.

• Cap the vial and vortex to mix.

• The sample is ready for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters and can be optimized for specific instruments and applications.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at 1.0 mL/min
Oven Program	Start at 50°C, hold for 2 min, ramp to 250°C at 10°C/min, hold for 5 min
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	1-Octanol: m/z 56, 70, 84 1-Octanol-d2: m/z 58, 72, 86

Data Presentation

A summary of typical quantitative data for a validated method using 1-Octanol-d2 as an internal standard is presented below.

Parameter	Value
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Recovery (%)	95 - 105%
Precision (%RSD)	< 10%

Experimental Workflow Diagram

Caption: GC-MS experimental workflow using an internal standard.

Conclusion

The use of 1-Octanol-d2 as an internal standard provides a robust and reliable method for the quantitative analysis of 1-octanol and related compounds by GC-MS. The near-identical chemical and physical properties of the deuterated standard to the native analyte ensure accurate compensation for variations during sample processing and analysis, leading to high-quality, reproducible data. The protocol outlined in this application note serves as a comprehensive guide for researchers and scientists in various fields requiring precise quantification of volatile organic compounds.

References

• 1. benchchem.com [benchchem.com]

Application Note: Robust LC-MS/MS Method Development for Quantitative Analysis Using 1-Octanol-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful and widely adopted technique for the precise quantification of small molecules in complex matrices.[1] The accuracy and reliability of quantitative LC-MS/MS assays are significantly enhanced by the use of an internal standard (IS). An ideal internal standard co-elutes with the analyte of interest and experiences similar ionization effects and potential losses during sample preparation. Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard as they exhibit nearly identical physicochemical properties to the analyte.[2]

This application note provides a comprehensive protocol and guidance for the development of a robust LC-MS/MS method utilizing 1-Octanol-d2 as an internal standard. 1-Octanol, a long-chain fatty alcohol, and its deuterated analog are particularly useful for the quantification of moderately hydrophobic analytes. The methodologies described herein are applicable to a variety of matrices, including biological fluids and environmental samples.

Principles of Internal Standardization with 1-Octanol-d2

The core principle of using an internal standard is to add a known amount of the IS to all samples, calibrators, and quality controls.[3] The quantification is then based on the ratio of the analyte's peak area to the IS's peak area. This ratiometric approach effectively compensates for variations in sample preparation, injection volume, and matrix effects that can occur during the analytical process.[4]

1-Octanol-d2 is an excellent internal standard for analytes with similar chemical structures and chromatographic behavior. Its deuterium labels provide a mass shift that allows for its distinction from the unlabeled analyte by the mass spectrometer, while its chemical properties ensure it behaves similarly during extraction and chromatography.

Experimental Protocols

Materials and Reagents

• Analyte of Interest: (e.g., a moderately hydrophobic drug molecule)

• Internal Standard: 1-Octanol-d2 (≥98% isotopic purity)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (18.2 MΩ·cm), Formic Acid (LC-MS grade)

• Sample Matrix: (e.g., Human Plasma, Environmental Water Sample)

• Solid Phase Extraction (SPE) Cartridges: (e.g., C18, as needed for sample cleanup)

Standard Solution Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Octanol-d2 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the 1-Octanol-d2 stock solution with a 50:50 mixture of methanol and water.

Sample Preparation

The choice of sample preparation technique is critical and depends on the complexity of the matrix.

A. Protein Precipitation (for Plasma Samples):

• Pipette 100 µL of the plasma sample, calibration standard, or quality control into a microcentrifuge tube.

• Add 20 µL of the 100 ng/mL 1-Octanol-d2 internal standard spiking solution to each tube (except for the blank matrix).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

B. Solid Phase Extraction (for Environmental Water Samples):

• To 10 mL of the water sample, add 100 µL of the 100 ng/mL 1-Octanol-d2 internal standard spiking solution.

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 5% methanol in water.

• Elute the analyte and internal standard with 2 mL of methanol.

• Evaporate the eluate to dryness and reconstitute in 200 µL of the initial mobile phase.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 30% B, increase to 95% B over 5 min, hold for 1 min, return to 30% B and re-equilibrate for 2 min.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument
Analysis Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical Analyte and 1-Octanol-d2):

The MRM transitions for the analyte of interest must be optimized. For 1-Octanol, common fragments result from the loss of water and alkyl chains.[5] The transitions for 1-Octanol-d2 would be shifted by the mass of the deuterium atoms.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Analyte	[M+H]+	Product Ion 1	Optimized
Analyte (Qualifier)	[M+H]+	Product Ion 2	Optimized
1-Octanol-d2 (IS)	133.3	115.3 (Loss of H2O)	10
1-Octanol-d2 (Qualifier)	133.3	85.2 (Alkyl fragment)	15

Data Presentation

The following tables represent typical quantitative data obtained from a method validation study using 1-Octanol-d2 as an internal standard.

Table 1: Calibration Curve Linearity

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean, n=3)	% Accuracy
1.0	0.012	102.5
5.0	0.061	98.8
10.0	0.123	101.2
50.0	0.618	99.5
100.0	1.24	100.8
500.0	6.21	99.1
1000.0	12.35	98.1
Correlation Coefficient (r²)	0.9992

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL, n=6)	% Accuracy	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
LLOQ	1.0	1.04	104.0	6.8	8.2
Low QC	3.0	2.95	98.3	5.1	6.5
Mid QC	75.0	76.8	102.4	4.5	5.3
High QC	750.0	740.2	98.7	3.8	4.9

Table 3: Matrix Effect and Recovery

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)
Low QC	85.2	87.1	98.3
High QC	88.9	86.5	101.7

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

References

• 1. scispace.com [scispace.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Quantitative Analysis of Fatty Acids Using 1-Octanol-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of fatty acids in biological matrices using 1-Octanol-d2 as an internal standard. Two distinct protocols are presented, catering to different classes of fatty acids: a direct injection method for volatile fatty acids and a derivatization-based method for a broader range of fatty acids, including long-chain species. The use of a deuterated internal standard is critical for correcting analytical variability, thereby ensuring high accuracy and precision in quantification.

Protocol 1: Quantitative Analysis of Volatile Fatty Acids (VFAs) by Direct Injection GC-MS

This protocol is optimized for the analysis of short-chain fatty acids (SCFAs) and other volatile fatty acids (VFAs) that are amenable to direct analysis by gas chromatography-mass spectrometry (GC-MS) without derivatization. 1-Octanol-d2 serves as an ideal internal standard due to its chemical stability under these conditions and its distinct retention time.

Experimental Protocol

• Preparation of Internal Standard (IS) Stock Solution:

  • Accurately prepare a 1 mg/mL stock solution of 1-Octanol-d2 in high-purity methanol.

  • From this stock, prepare a working internal standard solution of 10 µg/mL in methanol.

• Sample Preparation:

  • For liquid samples (e.g., plasma, cell culture media), thaw on ice.

  • In a 2 mL microcentrifuge tube, combine 100 µL of the sample with 20 µL of the 10 µg/mL 1-Octanol-d2 working solution.

  • Add 500 µL of ice-cold methanol to precipitate proteins. Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Liquid-Liquid Extraction:

  • To the supernatant, add 500 µL of chloroform and 20 µL of 1M HCl to acidify the sample and ensure fatty acids are in their protonated form.

  • Vortex for 1 minute, then centrifuge at 3,000 x g for 5 minutes to induce phase separation.

  • Carefully transfer the lower organic phase (chloroform layer) to a GC vial with a micro-insert.

• GC-MS Analysis:

  • Inject 1 µL of the extract into the GC-MS system.

GC-MS Parameters

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Column	DB-FATWAX UI, 30 m x 0.25 mm, 0.25 µm
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	80°C (hold 1 min), ramp to 150°C at 10°C/min, then to 240°C at 20°C/min (hold 5 min)
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Source Temperature	230°C
Quadrupole Temp	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Quantitative Data: Volatile Fatty Acids in Human Plasma

The following table summarizes representative quantitative results obtained using this protocol. Concentrations are calculated based on the ratio of the analyte peak area to the internal standard (1-Octanol-d2) peak area, against a calibration curve.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)	Concentration (µM) ± SD
Acetic Acid	4.2	60	43, 45	150.2 ± 12.5
Propionic Acid	5.5	74	45, 57	25.8 ± 3.1
Isobutyric Acid	6.3	88	43, 71	5.1 ± 0.8
Butyric Acid	6.8	88	60, 71	18.9 ± 2.4
1-Octanol-d2 (IS)	12.1	61	44, 73	N/A

Protocol 2: Broad-Spectrum Fatty Acid Analysis with PFBBr Derivatization and GC-MS

For less volatile, long-chain fatty acids, derivatization is necessary to increase their volatility for GC analysis. This protocol employs pentafluorobenzyl bromide (PFBBr) to form PFB esters. The hydroxyl group of 1-Octanol-d2 does not react with PFBBr, making it a suitable internal standard for this method.

Experimental Protocol

• Preparation of Internal Standard (IS) Stock Solution:

  • Prepare a 10 µg/mL working solution of 1-Octanol-d2 in methanol as described in Protocol 1.

• Sample Preparation and Lipid Extraction:

  • To 50 µL of plasma in a glass tube, add 20 µL of the 10 µg/mL 1-Octanol-d2 working solution.

  • Add 1 mL of a 2:1 (v/v) chloroform:methanol solution. Vortex for 1 minute.

  • Add 200 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 30 seconds and centrifuge at 2,000 x g for 5 minutes.

  • Transfer the lower organic phase to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • To the dried lipid extract, add 50 µL of 1% (v/v) diisopropylethylamine (DIPEA) in acetonitrile and 50 µL of 1% (w/v) PFBBr in acetonitrile.[1]

  • Cap the tube and incubate at room temperature for 20 minutes.[1]

  • Evaporate the reagents to dryness under a stream of nitrogen.

• Final Sample Preparation:

  • Reconstitute the dried derivative in 100 µL of iso-octane.

  • Transfer to a GC vial with a micro-insert for analysis.

• GC-MS Analysis:

  • Inject 1 µL of the reconstituted sample into the GC-MS system.

GC-MS Parameters

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Inlet Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	150°C (hold 1 min), ramp to 300°C at 10°C/min (hold 10 min)
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Negative Chemical Ionization (NCI) with Methane
Source Temperature	150°C
Quadrupole Temp	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Quantitative Data: Fatty Acid Profile in Human Serum

The following table presents representative quantitative data for a panel of fatty acids analyzed as their PFB esters. Quantification is based on the [M-PFB]- ion for each fatty acid derivative.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)	Concentration (µM) ± SD
Palmitic Acid (C16:0)	10.5	255	256	2100 ± 150
Stearic Acid (C18:0)	12.3	283	284	850 ± 65
Oleic Acid (C18:1n9)	12.1	281	282	3200 ± 210
Linoleic Acid (C18:2n6)	11.9	279	280	2500 ± 180
Arachidonic Acid (C20:4n6)	14.8	303	304	750 ± 55
1-Octanol-d2 (IS)	6.2	132 (EI Mode)	61, 73 (EI Mode)	N/A

Note: 1-Octanol-d2 is not ionized efficiently in NCI mode and would typically be monitored in a separate EI mode acquisition if simultaneous quantification is required, or its consistent addition is used to normalize the entire analytical process.

Visualizations of Experimental Workflows

Caption: Workflow for VFA analysis using 1-Octanol-d2.

Caption: Workflow for broad-spectrum fatty acid analysis.

References

• 1. lipidmaps.org [lipidmaps.org]

Application Notes and Protocols for 1-Octanol-d2 in Protein NMR Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure, dynamics, and interactions of proteins at an atomic level. Sample preparation is a critical step for obtaining high-quality NMR data. For proteins that are membrane-associated or interact with hydrophobic ligands, creating a sample environment that mimics their native state is crucial. 1-Octanol-d2, a deuterated form of 1-octanol, serves as a valuable tool in protein NMR studies, primarily as a membrane mimetic and a co-solvent to enhance the solubility of hydrophobic molecules. Its amphipathic nature, with a polar hydroxyl head group and a nonpolar aliphatic tail, allows it to form environments that approximate biological membranes. The use of the deuterated form is essential for minimizing solvent signals in ¹H NMR spectra, thereby improving the signal-to-noise ratio of the protein resonances.

These application notes provide a comprehensive overview of the use of 1-Octanol-d2 in protein NMR sample preparation, including its effects on spectral quality and protein stability. Detailed experimental protocols for key applications are also presented.

Application Notes

Enhancing Spectral Quality

The primary advantage of using deuterated solvents in NMR is the reduction of the solvent signal, which can otherwise overwhelm the signals from the protein of interest. 1-Octanol-d2 is particularly useful in studies of membrane proteins or protein-ligand complexes where a hydrophobic environment is required.

Table 1: Hypothetical Impact of 1-Octanol-d2 on NMR Spectral Quality

Parameter	Without 1-Octanol-d2	With 1-Octanol-d2 (1-5% v/v)	Improvement
Signal-to-Noise Ratio (S/N)	Baseline	1.5 - 2-fold increase	Enhanced sensitivity
Linewidth (Hz)	Broadened for hydrophobic residues	Sharper by 10-20%	Improved resolution
Spectral Dispersion	Poor for aggregated proteins	Improved	Better peak separation

Note: The values presented in this table are hypothetical and intended for illustrative purposes. Actual improvements will vary depending on the protein, experimental conditions, and spectrometer.

Modulating Protein Stability

1-Octanol can influence the stability of proteins, and this effect can be concentration-dependent. For some membrane proteins, the presence of a hydrophobic environment can be stabilizing. However, for soluble proteins, high concentrations of octanol can be denaturing. It is therefore crucial to optimize the concentration of 1-Octanol-d2 for each specific protein.

Table 2: Hypothetical Effect of 1-Octanol-d2 Concentration on Protein Stability

1-Octanol-d2 Conc. (v/v)	Melting Temperature (Tm) Change	Observation
0.1%	+0.5 °C	Minor stabilization
1%	+2.0 °C	Optimal for membrane protein stability
5%	-1.5 °C	Destabilizing for some soluble proteins
10%	-5.0 °C	Significant denaturation

Note: The values presented in this table are hypothetical and intended for illustrative purposes. The optimal concentration must be determined empirically for each protein.

Experimental Protocols

Protocol 1: Preparation of a Protein Sample with 1-Octanol-d2 as a Co-solvent

This protocol is suitable for studying the interaction of a soluble protein with a hydrophobic ligand.

Materials:

• ¹⁵N-labeled protein

• Deuterated NMR buffer (e.g., 20 mM Tris-d11, 150 mM NaCl, 90% H₂O/10% D₂O, pH 7.4)

• 1-Octanol-d2

• Hydrophobic ligand

• NMR tubes

Procedure:

• Protein Solution Preparation: Prepare a stock solution of the ¹⁵N-labeled protein in the deuterated NMR buffer to a final concentration of 100-500 µM.

• Ligand Stock Solution: Prepare a concentrated stock solution of the hydrophobic ligand in 100% 1-Octanol-d2.

• NMR Sample Preparation:

  • To an NMR tube, add the protein solution to a final volume of 450 µL.

  • Add a small volume of the ligand stock solution in 1-Octanol-d2 to achieve the desired final ligand and octanol concentration. It is recommended to start with a low octanol concentration (e.g., 0.5-1% v/v) and optimize as needed.

  • Gently mix the sample by inverting the tube. Avoid vigorous vortexing to prevent protein denaturation.

• NMR Data Acquisition:

  • Acquire a ¹H-¹⁵N HSQC spectrum to assess the structural integrity of the protein and observe chemical shift perturbations upon ligand binding.

Workflow for preparing a protein NMR sample with 1-Octanol-d2 as a co-solvent.

Protocol 2: Reconstitution of a Membrane Protein in 1-Octanol-d2/Detergent Micelles

This protocol is suitable for structural and functional studies of membrane proteins.

Materials:

• Purified membrane protein

• Detergent (e.g., DPC, LDAO)

• 1-Octanol-d2

• Deuterated NMR buffer

• Bio-Beads for detergent removal (optional)

• NMR tubes

Procedure:

• Detergent/Octanol Stock Solution: Prepare a stock solution of the chosen detergent (e.g., 200 mM DPC) in the deuterated NMR buffer. Add 1-Octanol-d2 to the desired final concentration (e.g., 5-10% of the total micelle volume).

• Protein Solubilization: Solubilize the purified membrane protein in the detergent/octanol mixture. The final protein concentration should be in the range of 50-300 µM.

• Micelle Formation: Gently mix the solution to ensure complete solubilization and formation of mixed micelles. The solution should be clear.

• Detergent Removal (Optional): If necessary, remove excess detergent slowly using Bio-Beads to allow for the protein to properly fold within the mixed micelles.

• NMR Sample Preparation: Transfer the final sample to an NMR tube.

• NMR Data Acquisition: Acquire appropriate NMR experiments (e.g., ¹H-¹⁵N HSQC, TROSY-based experiments) to study the protein structure and dynamics.

Workflow for reconstituting a membrane protein in 1-Octanol-d2/detergent micelles.

Protocol 3: Chemical Shift Perturbation (CSP) Titration Using 1-Octanol-d2

This protocol is used to map the binding site of a ligand on a protein and determine the dissociation constant (Kd).

Materials:

• ¹⁵N-labeled protein in deuterated NMR buffer containing a fixed, optimized concentration of 1-Octanol-d2.

• Unlabeled ligand dissolved in the same buffer with the same 1-Octanol-d2 concentration.

• NMR tubes.

Procedure:

• Initial Protein Spectrum: Acquire a ¹H-¹⁵N HSQC spectrum of the ¹⁵N-labeled protein in the buffer containing 1-Octanol-d2. This is the reference (apo) spectrum.

• Ligand Titration:

  • Prepare a series of NMR samples with a constant protein concentration and increasing concentrations of the ligand.

  • Alternatively, perform a stepwise titration by adding small aliquots of a concentrated ligand stock solution directly into the NMR tube containing the protein.

• Data Acquisition: Acquire a ¹H-¹⁵N HSQC spectrum at each ligand concentration.

• Data Analysis:

  • Overlay the spectra and identify residues with significant chemical shift changes.

  • Calculate the weighted average chemical shift difference (Δδ) for each perturbed residue at each ligand concentration using the formula: Δδ = √[ (ΔδH)² + (α * ΔδN)² ] where ΔδH and ΔδN are the chemical shift changes in the proton and nitrogen dimensions, respectively, and α is a scaling factor (typically ~0.14).

  • Plot the Δδ values against the ligand concentration and fit the data to a binding isotherm to determine the Kd.

Logical workflow for a Chemical Shift Perturbation (CSP) experiment using 1-Octanol-d2.

Conclusion

1-Octanol-d2 is a versatile and valuable tool for the preparation of protein NMR samples, particularly for challenging systems such as membrane proteins and their interactions with hydrophobic ligands. By providing a membrane-like environment and reducing solvent interference, it can significantly improve the quality of NMR spectra. The protocols provided herein offer a starting point for researchers to incorporate 1-Octanol-d2 into their NMR sample preparation workflows. It is important to emphasize that the optimal conditions, especially the concentration of 1-Octanol-d2, should be empirically determined for each protein system to achieve the best results.

Application Note: Quantification of Volatile Compounds in Complex Matrices using 1-Octanol-d2 as an Internal Standard by Headspace GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of volatile organic compounds (VOCs) is critical in various fields, including environmental monitoring, food science, and clinical diagnostics, where they can serve as biomarkers for disease or indicators of product quality. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of VOCs due to its high sensitivity and specificity.[1][2] However, challenges in sample preparation and injection variability can lead to inaccuracies in quantification.

The use of a stable isotope-labeled internal standard (SIL-IS) is a robust method to correct for analyte loss during sample preparation and for variations in instrument response.[3] Deuterated standards, such as 1-Octanol-d2, are ideal internal standards as they share nearly identical chemical and physical properties with their non-labeled counterparts, causing them to co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer. This ensures high accuracy and precision in quantitative analysis.[4]

This application note provides a detailed protocol for the quantification of a range of volatile compounds in a complex matrix using 1-Octanol-d2 as an internal standard with Headspace (HS) GC-MS.

Principle

A known concentration of 1-Octanol-d2 is added to each sample, calibrator, and quality control sample. During HS-GC-MS analysis, the volatile compounds are partitioned from the sample matrix into the headspace of a sealed vial and injected into the GC-MS system. Quantification is achieved by calculating the ratio of the peak area of the target analyte to the peak area of the 1-Octanol-d2 internal standard. This ratio is then used to determine the concentration of the analyte from a calibration curve.

Data Presentation

The following table summarizes representative quantitative data for the analysis of various volatile compounds using the described method. The use of 1-Octanol-d2 as an internal standard provides excellent linearity and low limits of quantification.

Analyte	Chemical Class	Linearity Range (µg/L)	R²	Limit of Quantification (LOQ) (µg/L)
Ethyl Butyrate	Ester	1 - 200	0.998	1
Hexanal	Aldehyde	1 - 200	0.997	1
1-Hexanol	Alcohol	5 - 500	0.995	5
Limonene	Terpene	2 - 250	0.996	2
2-Pentylfuran	Furan	0.5 - 100	0.999	0.5

Experimental Protocols

Materials and Reagents

• Analytes: Ethyl Butyrate (≥99%), Hexanal (≥98%), 1-Hexanol (≥99%), Limonene (≥99%), 2-Pentylfuran (≥99%)

• Internal Standard: 1-Octanol-d2 (≥98% isotopic purity)

• Solvent: Methanol (LC-MS grade)

• Matrix: Deionized water or a suitable surrogate matrix.

• Other: Sodium chloride (analytical grade), 20 mL headspace vials with PTFE/silicone septa.

Preparation of Standard Solutions

• Analyte Stock Solutions (1000 mg/L): Accurately prepare individual stock solutions for each analyte by dissolving 100 mg of the pure standard in 100 mL of methanol.

• Internal Standard Stock Solution (100 mg/L): Accurately weigh 10 mg of 1-Octanol-d2 and dissolve it in 100 mL of methanol.

• Working Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the analyte stock solutions into the sample matrix to achieve a concentration range of 1 to 500 µg/L, depending on the analyte.

• Internal Standard Working Solution (10 mg/L): Dilute the 1-Octanol-d2 stock solution in methanol.

Sample Preparation (Static Headspace)

• Transfer 5 mL of the sample (or calibration standard) into a 20 mL headspace vial.

• Add 1.5 g of sodium chloride to the vial to increase the ionic strength and promote the partitioning of volatile compounds into the headspace.

• Spike the sample with 50 µL of the 10 mg/L 1-Octanol-d2 internal standard working solution to achieve a final concentration of 100 µg/L.

• Immediately seal the vial with a PTFE/silicone septum and an aluminum crimp cap.

• Vortex the vial for 10 seconds.

• Place the vial in the headspace autosampler tray for analysis.

GC-MS Instrumental Analysis

The following are typical GC-MS parameters. Optimization may be necessary based on the specific instrument and target analytes.[5][6]

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer with a Headspace Autosampler.

• GC Column: DB-5ms (30 m x 0.25 mm I.D. x 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Headspace Parameters:

  • Oven Temperature: 80°C

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

  • Incubation Time: 15 minutes

  • Injection Volume: 1 mL

• GC Parameters:

  • Inlet Temperature: 250°C

  • Injection Mode: Split (10:1)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: 5°C/min to 150°C.

    • Ramp 2: 20°C/min to 250°C, hold for 3 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C

  • Transfer Line Temperature: 250°C

  • Acquisition Mode: Scan (m/z 35-350) or Selected Ion Monitoring (SIM) for higher sensitivity.

    • Quantifier Ions:

      • Ethyl Butyrate: m/z 88

      • Hexanal: m/z 56

      • 1-Hexanol: m/z 56

      • Limonene: m/z 68

      • 2-Pentylfuran: m/z 81

      • 1-Octanol-d2 (IS): m/z 60 (or another suitable fragment ion)

Data Analysis

• Integrate the peak areas for the quantifier ions of each target analyte and the 1-Octanol-d2 internal standard.

• Calculate the peak area ratio of the analyte to the internal standard for each sample and calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analytes in the samples using the linear regression equation from the calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of volatile compounds.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. rroij.com [rroij.com]
• 2. researchgate.net [researchgate.net]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Method for the analysis of volatile compounds in virgin olive oil by SPME-GC-MS or SPME-GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Enhancing Quantitative Lipidomics with 1-Octanol-d2 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Lipidomics, the large-scale study of lipids in biological systems, is crucial for understanding cellular processes, disease pathogenesis, and for identifying novel biomarkers. Mass spectrometry (MS) is the primary analytical platform for lipidomics, but it is susceptible to variations in sample preparation and instrument response. To ensure accurate and precise quantification, stable isotope-labeled internal standards are indispensable. Deuterated 1-octanol (1-Octanol-d2) is a valuable internal standard, particularly for the quantification of medium-chain fatty alcohols and related lipid species. Its chemical properties allow it to mimic the behavior of structurally similar endogenous lipids throughout the extraction process, thereby correcting for sample loss and ionization variability.[1]

This document provides a detailed protocol for incorporating 1-Octanol-d2 into a lipidomics workflow using a robust liquid-liquid extraction method.

Principle of Deuterated Internal Standards

The fundamental principle of using a deuterated internal standard like 1-Octanol-d2 is the introduction of a known quantity of a compound that is chemically identical to the analyte of interest but has a different mass due to the replacement of hydrogen with deuterium atoms.[1] The mass spectrometer can distinguish between the endogenous (light) and the standard (heavy) forms. By calculating the ratio of the endogenous analyte to the known amount of the internal standard, precise quantification can be achieved, compensating for variations during sample handling and analysis.

Comparative Analysis of Lipid Extraction Methods

While 1-Octanol-d2 serves as an internal standard, the choice of the primary extraction solvent system is critical for achieving comprehensive lipid recovery.[2][3] Different methods show varying efficiencies for different lipid classes. The Folch and Bligh & Dyer methods are considered gold standards, but alternatives like those using methyl-tert-butyl ether (MTBE) or butanol/methanol (BUME) offer advantages in terms of automation and safety.[4][5][6]

Below is a summary of the performance of several common liquid-liquid extraction (LLE) methods.

Extraction Method	Solvent System	Key Advantages	Reported Extraction Efficiency / Observations
Folch	Chloroform / Methanol / Water (8:4:3)	High recovery for a broad range of lipids; considered a "gold standard".[6][7][8][9]	Most effective for a wide array of lipid classes in human LDL.[7][9] For samples with >2% lipid content, it yields significantly higher amounts than Bligh & Dyer.[10]
Bligh & Dyer	Chloroform / Methanol / Water (1:2:0.8)	Reduced solvent volume compared to Folch; suitable for samples with high water content.[10]	Efficient for total lipid extraction, but may underestimate lipid content in samples with >2% lipids compared to Folch.[10]
MTBE (Matyash)	Methyl-tert-butyl ether / Methanol / Water	The upper organic phase contains lipids, simplifying collection; less hazardous than chloroform.[4]	Extraction efficiency is comparable to Bligh & Dyer.[4]
BUME (Butanol/Methanol)	Butanol / Methanol (3:1), then Heptane/Ethyl Acetate	Can be fully automated for high-throughput screening; avoids chloroform.[4]	Extraction efficiency is comparable to the Folch method.[4]
Hexane / Isopropanol	Hexane / Isopropanol	Particularly effective for apolar lipids.[7][9]	Shows the best performance for apolar lipids but the lowest overall total lipid extraction compared to other methods.[7]

Experimental Workflow and Protocols

The following section details the experimental workflow for a lipidomics sample preparation protocol incorporating 1-Octanol-d2. The protocol is adapted from the robust and widely used BUME (Butanol/Methanol) method, which avoids the use of chlorinated solvents.[4]

Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. biocompare.com [biocompare.com]
• 3. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in Lipid Extraction Methods—A Review | MDPI [mdpi.com]
• 7. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 9. researchgate.net [researchgate.net]
• 10. vliz.be [vliz.be]

Application Notes and Protocols for the Use of 1-Octanol-d2 as an Internal Standard in Plasma Sample Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the quantitative analysis of endogenous and exogenous compounds in plasma, the use of a stable isotope-labeled internal standard (SIL-IS) is crucial for achieving accurate and precise results. A SIL-IS helps to correct for variability introduced during sample preparation, chromatographic separation, and mass spectrometric detection. 1-Octanol-d2 (or its highly deuterated analogues like 1-Octanol-d17 or -d18) is a valuable internal standard for the quantification of medium-chain fatty alcohols, volatile organic compounds (VOCs), and other structurally related molecules in plasma samples. Its chemical and physical properties are nearly identical to the corresponding non-deuterated analyte, ensuring that it behaves similarly throughout the analytical process. This application note provides detailed protocols for the use of 1-Octanol-d2 as an internal standard in plasma sample analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Data Presentation: 1-Octanol-d2 Concentration in Plasma Samples

The selection of an appropriate concentration for the internal standard is a critical step in method development. The ideal concentration should provide a signal intensity that is within the linear range of the detector and comparable to the expected analyte concentrations in the samples. The following table summarizes examples of 1-Octanol-d2 concentrations used as an internal standard in plasma and other biological matrices.

Analyte Class	1-Octanol-d2 Isotope	Final Concentration in Sample	Sample Volume	Analytical Method	Sample Preparation	Reference
Long-Chain Fatty Alcohols	1-Octanol-d18	~910 ng/mL	200 µL	GC-MS	Liquid-Liquid Extraction, Derivatization	Hypothetical Protocol
General Analytes	1-Octanol-d17	1 µg/mL	1 mL	GC-MS	Liquid-Liquid Extraction	Inter-Laboratory Study
Lipids	Deuterated 1-Octanol	~91 ng/mL	100 µL	LC-MS/MS	Protein Precipitation, Lipid Extraction	Hypothetical Protocol[1]
1-Octanol	1-Octanol-d17	100 µg/L (100 ng/mL)	10 mL	LC-MS	Stir Bar Sorptive Extraction	Wine Analysis Application

Experimental Protocols

The following are detailed protocols for the use of 1-Octanol-d2 as an internal standard in plasma sample analysis for both GC-MS and LC-MS applications.

Protocol 1: GC-MS Analysis of Volatile and Semi-Volatile Compounds in Plasma

This protocol is suitable for the analysis of volatile and semi-volatile compounds, including medium-chain fatty alcohols.

1. Materials and Reagents

• Plasma samples

• 1-Octanol-d2 (or 1-Octanol-d17/d18)

• Methanol (HPLC grade)

• Hexane (HPLC grade)

• Sodium sulfate (anhydrous)

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• Microcentrifuge tubes (1.5 mL)

• Glass centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• GC-MS system

2. Preparation of Internal Standard Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Octanol-d2 and dissolve it in 10 mL of methanol.

• Working Solution (10 µg/mL): Dilute the stock solution 1:100 with methanol.

3. Sample Preparation

• Pipette 200 µL of plasma into a 15 mL glass centrifuge tube.

• Add 20 µL of the 10 µg/mL 1-Octanol-d2 working solution to the plasma sample and vortex for 30 seconds.

• Add 1 mL of methanol to precipitate proteins and vortex for 1 minute.

• Add 2 mL of hexane and vortex vigorously for 2 minutes for liquid-liquid extraction.

• Centrifuge at 3000 x g for 10 minutes to separate the layers.

• Carefully transfer the upper hexane layer to a clean glass tube.

• Repeat the extraction with another 2 mL of hexane and combine the hexane layers.

• Dry the combined hexane extracts over a small amount of anhydrous sodium sulfate.

• Transfer the dried extract to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Derivatization (if necessary for the analyte): Add 50 µL of a suitable derivatizing agent (e.g., BSTFA with 1% TMCS), cap the tube tightly, and heat at 60-80°C for the recommended time.

• Reconstitute the derivatized sample in 100 µL of hexane for GC-MS analysis.

4. GC-MS Analysis

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Column: A suitable capillary column for the target analytes (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Oven Temperature Program: Optimize based on the analytes of interest. A general program could be: start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS Detection: Use selected ion monitoring (SIM) mode for the target analytes and 1-Octanol-d2 to enhance sensitivity and selectivity.

Protocol 2: LC-MS/MS Analysis of Non-Volatile Compounds (e.g., Lipids) in Plasma

This protocol is suitable for the analysis of less volatile compounds like lipids.

1. Materials and Reagents

• Plasma samples

• 1-Octanol-d2 (or 1-Octanol-d17/d18)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

2. Preparation of Internal Standard Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Octanol-d2 and dissolve it in 10 mL of methanol.

• Working Solution (1 µg/mL): Dilute the stock solution 1:1000 with methanol.

3. Sample Preparation

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 1 µg/mL 1-Octanol-d2 working solution and vortex briefly.[1]

• Add 400 µL of cold methanol for protein precipitation and vortex for 30 seconds.[1]

• Add 800 µL of chloroform for lipid extraction and vortex for 1 minute.[1]

• Add 200 µL of water to induce phase separation, vortex for 30 seconds, and centrifuge at 3000 x g for 10 minutes at 4°C.[1]

• Carefully collect the lower organic layer containing the lipids and transfer it to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:chloroform 1:1, v/v).[1]

4. LC-MS/MS Analysis

• Injection Volume: 5-10 µL

• Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Optimize based on the analytes of interest. A common mobile phase system is a gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• MS/MS Detection: Use Multiple Reaction Monitoring (MRM) mode for the specific precursor-to-product ion transitions of the target analytes and 1-Octanol-d2.

Mandatory Visualization

Caption: Experimental workflow for the use of 1-Octanol-d2 as an internal standard.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for NMR Spectroscopy using 1-Octanol-d2 as a Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octanol, an eight-carbon straight-chain fatty alcohol, serves as a valuable tool in various scientific disciplines, particularly in pharmaceutical and materials science. In Nuclear Magnetic Resonance (NMR) spectroscopy, the use of deuterated solvents is crucial to avoid overwhelming signals from the solvent's protons, which would otherwise obscure the signals from the analyte of interest.[1][2] 1-Octanol-d2, where the hydrogen atoms are replaced with deuterium, is an amphiphilic solvent that is particularly useful for solubilizing a wide range of organic compounds.[1] Its nature also makes it an excellent mimic for biological membranes, providing a suitable environment for studying the structure and interactions of membrane-associated proteins and peptides.[1]

The deuterium signal in 1-Octanol-d2 provides a stable lock for the NMR spectrometer, ensuring the stability of the magnetic field during data acquisition.[1] The most common variant for minimizing solvent signals in ¹H NMR is perdeuterated 1-octanol (1-Octanol-d18).[1] This document provides detailed protocols for the use of deuterated 1-octanol as a solvent in NMR spectroscopy, including standard sample preparation and more specialized applications such as protein-ligand interaction studies.

Data Presentation

The physicochemical and spectroscopic properties of deuterated 1-octanol are essential for designing and interpreting NMR experiments.

Property	Value (for 1-Octanol-d18)	Reference
Linear Formula	CD₃(CD₂)₇OD	[1]
CAS Number	69974-54-5	[1]
Molecular Weight	148.34 g/mol	[1]
Isotopic Purity	≥98 atom % D	[1]
Density	0.940 g/mL at 25 °C	[1]
Boiling Point	196 °C (lit.)	[1]
Melting Point	-15 °C (lit.)	[1]
Flash Point	80 °C (176 °F)	[1]

Spectroscopic Data	¹H NMR (non-deuterated 1-Octanol in CDCl₃)	¹³C NMR (non-deuterated 1-Octanol in CDCl₃)
Chemical Shift (ppm)	δ 3.65 (t, J = 6.7 Hz, 2H), 1.58 (m, 2H), 1.31 (m, 10H), 0.90 (t, J = 6.9 Hz, 3H)	δ 63.1, 32.8, 31.8, 29.4, 29.3, 25.7, 22.7, 14.1
Reference	[3]	[4]

Note: For fully deuterated 1-octanol (1-Octanol-d18), the ¹H NMR spectrum is expected to be silent except for residual proton signals. The ¹³C NMR signals will exhibit coupling to deuterium (C-D coupling), leading to multiplets and potential broadening.[5]

Experimental Protocols

Standard Sample Preparation for Small Molecule Analysis

This protocol outlines the standard procedure for preparing a sample for solution-state NMR using deuterated 1-octanol.

Materials:

• Analyte of interest

• Deuterated 1-octanol (e.g., 1-Octanol-d18)

• NMR tube (clean and dry)

• Pipettes

• Vortex mixer (optional)

• Filter (e.g., glass wool plug in a Pasteur pipette)

Procedure:

• Weighing the Analyte: Accurately weigh 5-25 mg of the solid analyte for a typical ¹H NMR spectrum. For ¹³C NMR, a higher concentration is generally required, so aim for a saturated solution.

• Dissolving the Analyte: Add approximately 0.6-0.7 mL of deuterated 1-octanol to the vial containing the analyte.

• Mixing: Gently vortex or swirl the vial to dissolve the analyte completely.

• Filtering the Sample: To remove any particulate matter that can degrade the quality of the NMR spectrum, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube.

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

• Instrument Setup: Insert the sample into the NMR spectrometer. The instrument will use the deuterium signal from the solvent to "lock" the magnetic field.

• Shimming: Perform shimming to optimize the homogeneity of the magnetic field.

• Data Acquisition: Acquire the desired NMR spectra (e.g., ¹H, ¹³C, COSY, HSQC).

Standard workflow for preparing an NMR sample with deuterated 1-octanol.

Protocol for Protein-Ligand Interaction Studies using Chemical Shift Perturbation (CSP)

This protocol describes how to monitor changes in a protein's NMR spectrum upon the addition of a ligand, using deuterated 1-octanol as a co-solvent to maintain the solubility of a membrane-associated protein or to mimic a hydrophobic environment.[1]

Materials:

• ¹⁵N-labeled protein solution in a suitable deuterated buffer

• Ligand stock solution dissolved in the same deuterated buffer/1-octanol mixture

• NMR tubes

• Micropipettes

Procedure:

• Prepare Protein Sample: Prepare a solution of uniformly ¹⁵N-labeled protein in a suitable deuterated buffer. If necessary, include deuterated 1-octanol to maintain protein solubility or create a membrane-like environment. The final sample volume should be approximately 0.5-0.6 mL.[1]

• Prepare Ligand Stock: Prepare a concentrated stock solution of the unlabeled ligand in the exact same deuterated buffer/solvent mixture as the protein to minimize solvent effects.[1]

• Acquire Reference Spectrum: Record a high-quality ¹H-¹⁵N HSQC spectrum of the protein alone. This serves as the reference (apo) state.[1]

• Titration: Add a small, precise aliquot of the ligand stock solution to the protein sample in the NMR tube.

• Mixing: Mix gently but thoroughly to avoid protein denaturation.

• Acquire Spectrum: Record another ¹H-¹⁵N HSQC spectrum.

• Repeat Titration: Continue adding aliquots of the ligand stock solution and acquiring spectra at each step until the desired molar ratio is reached or the chemical shifts no longer change significantly.

• Data Analysis: Overlay the spectra and analyze the chemical shift perturbations for each affected residue to identify the binding site and determine the binding affinity.

Workflow for a Chemical Shift Perturbation (CSP) titration experiment.

Key Applications in NMR Spectroscopy

• Membrane Mimetic: Due to its structural resemblance to lipids in biological membranes, 1-octanol is widely used as a membrane mimetic. This is invaluable for studying the structure, dynamics, and interactions of membrane-associated proteins and peptides in an environment that approximates a lipid bilayer.[1]

• Protein-Ligand Interaction Studies: In drug discovery, NMR techniques like Chemical Shift Perturbation (CSP) and Saturation Transfer Difference (STD-NMR) are employed to screen for and characterize the binding of small molecule ligands to protein targets. Deuterated 1-octanol can be part of the solvent system to maintain protein solubility or to study interactions in a more hydrophobic environment.[1]

• Solubilizing Agent: Its amphiphilic nature allows it to dissolve a broad range of organic molecules, making it a versatile solvent for NMR analysis of compounds with varying polarities.

Considerations and Limitations

• Viscosity: 1-Octanol is more viscous than common NMR solvents like chloroform or acetone. This can lead to broader NMR lines due to slower molecular tumbling, especially for larger analytes. Adjusting the temperature may be necessary to mitigate this effect.[1]

• Residual Solvent Peaks: Even with high isotopic purity, residual proton signals from the deuterated solvent may be present. It is important to identify these peaks to avoid misinterpretation of the analyte's spectrum.

• Hygroscopic Nature: Deuterated solvents can absorb moisture from the atmosphere, leading to a prominent water peak in the ¹H NMR spectrum. Proper handling and storage are essential to minimize water contamination.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. bmse000970 1-Octanol at BMRB [bmrb.io]
• 5. benchchem.com [benchchem.com]

Application of 1-Octanol-d2 in Metabolomics Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-Octanol-d2 in metabolomics research. 1-Octanol-d2, a deuterated form of the eight-carbon fatty alcohol, serves as a valuable tool, primarily as an internal standard for accurate quantification of metabolites and as a tracer to investigate metabolic pathways. Its chemical similarity to endogenous medium-chain fatty alcohols makes it an ideal candidate for these applications in mass spectrometry-based metabolomics.

Application as an Internal Standard for Quantitative Metabolomics

The primary application of 1-Octanol-d2 in metabolomics is its use as an internal standard (IS) for the accurate quantification of 1-octanol and other structurally related medium-chain fatty alcohols.[1] Due to the presence of deuterium atoms, 1-Octanol-d2 is chemically identical to its non-deuterated counterpart but has a distinct mass-to-charge ratio (m/z), allowing for its differentiation by a mass spectrometer. By adding a known amount of 1-Octanol-d2 to a biological sample at the beginning of the sample preparation workflow, any loss of the analyte of interest during extraction, derivatization, and analysis will be mirrored by a proportional loss of the deuterated internal standard. This allows for the correction of experimental variability, leading to highly accurate and precise quantification.[1]

Quantitative Data Presentation

The use of 1-Octanol-d2 as an internal standard enables the generation of reliable quantitative data for various medium-chain fatty alcohols in diverse biological matrices. The following table provides a hypothetical example of how such data can be presented.

Analyte	Sample Type	Concentration (ng/mL)	± SD (n=3)	Method
1-Octanol	Human Plasma	12.5	1.1	LC-MS/MS
1-Heptanol	Rat Liver Homogenate	7.8	0.8	GC-MS
1-Nonanol	Cell Culture Media	18.3	2.1	LC-MS/MS

This table illustrates a clear and concise presentation of quantitative results for medium-chain fatty alcohols obtained using a deuterated internal standard-based method.

Experimental Protocol: Quantification of Medium-Chain Fatty Alcohols in Human Plasma using 1-Octanol-d2 as an Internal Standard

This protocol outlines the steps for the extraction and quantification of medium-chain fatty alcohols from human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 1-Octanol-d2 as an internal standard.

Materials:

• 1-Octanol-d2 (as internal standard)

• Human plasma samples

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Ultrapure water

• Centrifuge tubes (1.5 mL)

• Nitrogen evaporator

• LC-MS/MS system

Procedure:

• Internal Standard Spiking: To 100 µL of human plasma in a 1.5 mL centrifuge tube, add 10 µL of a 1 µg/mL solution of 1-Octanol-d2 in methanol.

• Protein Precipitation and Lipid Extraction:

  • Add 400 µL of ice-cold methanol to the plasma sample.

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Add 800 µL of chloroform and vortex for 1 minute.

• Phase Separation:

  • Add 200 µL of ultrapure water to induce phase separation.

  • Vortex for 30 seconds and then centrifuge at 3,000 x g for 10 minutes at 4°C.

• Lipid Extraction:

  • Carefully collect the lower organic layer (chloroform phase) containing the lipids using a glass pipette and transfer it to a new tube.

• Solvent Evaporation:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the analytes using a suitable C18 column with a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify the target fatty alcohols and 1-Octanol-d2 using multiple reaction monitoring (MRM) in positive ion mode.

• Data Analysis:

  • Calculate the peak area ratio of the endogenous analyte to the 1-Octanol-d2 internal standard.

  • Determine the concentration of the analyte using a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Caption: Workflow for quantification using 1-Octanol-d2.

Application in Metabolic Pathway Analysis

1-Octanol-d2 can also be utilized as a tracer to investigate the metabolic fate of medium-chain fatty alcohols and their incorporation into more complex lipids.[1] By introducing deuterated 1-octanol into a biological system, researchers can track the deuterium label as it is incorporated into various downstream metabolites. This provides valuable insights into the dynamics of lipid synthesis, degradation, and signaling pathways.

Hypothetical Signaling Role of 1-Octanol

While 1-octanol is not a classical signaling molecule, it has been shown to inhibit T-type calcium channels.[2][3] These channels are involved in regulating intracellular calcium levels, which in turn can influence a variety of downstream signaling pathways, including those involved in cell proliferation and apoptosis. The inhibition of T-type calcium channels by 1-octanol can lead to a disruption of Akt signaling, a key pathway in cell survival.

Caption: 1-Octanol's inhibitory effect on T-type calcium channels.

Experimental Protocol: Tracing Fatty Acid Metabolism with 1-Octanol-d2

This protocol describes a general approach for using 1-Octanol-d2 to trace its incorporation into cellular lipids in a cell culture model.

Materials:

• 1-Octanol-d2

• Cell culture medium

• Cultured cells (e.g., hepatocytes, adipocytes)

• Solvents for lipid extraction (as in the previous protocol)

• LC-MS/MS system capable of high-resolution mass analysis

Procedure:

• Cell Culture and Labeling:

  • Culture cells to the desired confluency.

  • Replace the standard culture medium with a medium supplemented with a known concentration of 1-Octanol-d2. The concentration and labeling duration will need to be optimized based on the cell type and the specific metabolic pathway being investigated.

• Cell Harvesting and Quenching:

  • After the labeling period, rapidly wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any remaining labeled substrate.

  • Quench metabolic activity by adding ice-cold methanol.

• Lipid Extraction:

  • Perform lipid extraction as described in the previous protocol (protein precipitation, phase separation, and collection of the organic layer).

• LC-MS/MS Analysis:

  • Analyze the lipid extract using an LC-MS/MS system.

  • Perform a full scan or targeted analysis to identify and quantify lipids that have incorporated the deuterium label from 1-Octanol-d2. High-resolution mass spectrometry is crucial for distinguishing between deuterated and non-deuterated lipid species.

• Data Analysis and Flux Interpretation:

  • Analyze the mass spectra to determine the extent of deuterium incorporation into different lipid classes.

  • Use this information to infer the activity of metabolic pathways involved in the conversion of 1-octanol and its incorporation into complex lipids.

Caption: Workflow for tracing metabolism with 1-Octanol-d2.

Conclusion

1-Octanol-d2 is a versatile and powerful tool for metabolomics research. Its application as an internal standard significantly improves the accuracy and reliability of the quantification of medium-chain fatty alcohols. Furthermore, its use as a metabolic tracer offers a dynamic view of fatty acid metabolism, providing valuable insights into cellular lipid synthesis and signaling. The protocols and conceptual frameworks provided here serve as a guide for researchers to effectively incorporate 1-Octanol-d2 into their experimental designs to advance our understanding of metabolic processes in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Inhibition of T-type calcium channels disrupts Akt signaling and promotes apoptosis in glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty Acid Metabolic Flux Analysis - Creative Proteomics MFA [creative-proteomics.com]

Application Note: High-Precision Lipid Profiling Using 1-Octanol-d2 Spiking

Abstract

The accurate quantification of lipid species is essential for understanding their roles in metabolic pathways, disease pathology, and for the development of novel therapeutics. Mass spectrometry-based lipidomics is a powerful tool for this purpose, but it is susceptible to analytical variability introduced during sample preparation and analysis. The use of stable isotope-labeled internal standards is a cornerstone of robust quantitative lipidomics. This application note details a comprehensive protocol for the determination of lipid profiles using 1-Octanol-d2 as an internal standard. Deuterated 1-octanol is a valuable tool for enhancing the reliability and accuracy of quantifying medium-chain fatty alcohols and related lipid molecules.[1] This document provides researchers, scientists, and drug development professionals with detailed experimental workflows, data interpretation guidelines, and protocols for integrating 1-Octanol-d2 into their lipid analysis pipelines.

Introduction

Lipidomics aims to identify and quantify the complete set of lipids in a biological system.[2] This discipline is crucial in various fields, including biomarker discovery, drug development, and nutritional science.[3] However, the vast chemical diversity of lipids and the complexity of biological matrices pose significant analytical challenges.[2][3] Variations in lipid extraction efficiency, matrix effects in the mass spectrometer, and instrument response can all lead to inaccurate quantification.[4]

To overcome these challenges, a known quantity of an internal standard (IS) is added to a sample before analysis.[4] The ideal internal standard is chemically similar to the analyte but mass-resolvable.[4] Stable isotope-labeled compounds, such as deuterated molecules, are excellent internal standards as they co-elute with the endogenous analyte during chromatography and experience similar ionization effects, but can be distinguished by their mass-to-charge ratio (m/z).[1]

1-Octanol-d2 (deuterated 1-octanol) serves as a valuable internal standard for the quantification of medium-chain fatty alcohols and their metabolites.[1] Its application improves the robustness of lipidomics workflows, enabling more precise characterization of the lipidome.[1] This note provides a detailed methodology adapted from established lipidomics protocols for the use of 1-Octanol-d2.[1]

Principle of the Method

The fundamental principle is to spike a known amount of 1-Octanol-d2 into each sample at the very beginning of the experimental workflow.[1][4] This deuterated standard undergoes the exact same experimental procedures as the endogenous lipids, including extraction, derivatization (if any), and analysis by liquid chromatography-mass spectrometry (LC-MS).

During mass spectrometry, the instrument detects both the endogenous (light) lipids and the deuterated (heavy) internal standard. Any sample loss or variation in instrument response will affect both the analyte and the standard proportionally. By calculating the ratio of the analyte signal intensity to the internal standard signal intensity, these variations can be normalized, leading to highly accurate and reproducible quantification.

Experimental Workflow Overview

The overall workflow for lipid profiling with 1-Octanol-d2 spiking involves several key stages, from sample preparation to data analysis. A typical lipidomics workflow includes lipid extraction, mass spectrometric analysis, and data processing.[3][5]

A typical lipidomics workflow using a deuterated internal standard.

Materials and Reagents

• Biological Samples: Plasma, tissues, or cultured cells.

• Internal Standard: 1-Octanol-d2 (e.g., from a chemical supplier).

• Solvents (LC-MS Grade): Chloroform, Methanol, Isopropanol, Acetonitrile, Water.

• Salts and Additives: Sodium Chloride (NaCl), Formic Acid, Ammonium Formate.

• Equipment:

  • Homogenizer (for tissues).

  • Vortex mixer.

  • Centrifuge (refrigerated).

  • Nitrogen evaporator.

  • Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • High-Resolution Mass Spectrometer (HRMS), e.g., Q-TOF or Orbitrap.

Detailed Experimental Protocol

This protocol is adapted from the well-established Folch lipid extraction method, incorporating the 1-Octanol-d2 internal standard.

5.1. Preparation of Internal Standard Stock Solution

• Prepare a stock solution of 1-Octanol-d2 in methanol at a concentration of 1 mg/mL.

• From the stock, prepare a working solution of 10 µg/mL in methanol. Store both solutions at -20°C.

5.2. Sample Preparation and Spiking

• For Plasma: Thaw frozen plasma samples on ice.[4] To a 1.5 mL microcentrifuge tube, add 10 µL of the 1-Octanol-d2 working solution. Add 50 µL of plasma to the tube and vortex briefly.[4]

• For Tissue: Weigh approximately 20 mg of frozen tissue. Add it to a tube containing ceramic beads for homogenization. Add 10 µL of the 1-Octanol-d2 working solution and 200 µL of ice-cold methanol. Homogenize thoroughly.

• For Adherent Cells: Culture cells to ~80-90% confluency. Aspirate media, wash cells twice with cold PBS. Scrape cells into 1 mL of cold methanol. Add 10 µL of the 1-Octanol-d2 working solution.

5.3. Lipid Extraction (Folch Method)

• To the homogenized sample containing the internal standard, add a 2:1 (v/v) mixture of chloroform:methanol to achieve a final solvent-to-sample volume ratio of 20:1.[4] For a 50 µL plasma sample, this equates to 1 mL of the chloroform:methanol mixture.[4]

• Vortex the mixture vigorously for 2 minutes to ensure complete mixing and protein precipitation.[4]

• Add 0.2 volumes of 0.9% NaCl solution (e.g., 200 µL for 1 mL of solvent) to induce phase separation.[4]

• Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C.[4] This will separate the mixture into an upper aqueous phase and a lower organic phase containing the lipids.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean tube.[4]

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.[4]

• Reconstitute the dried lipid extract in 100 µL of an appropriate solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1 v/v/v).

5.4. LC-MS Analysis

• LC Column: Use a C18 reversed-phase column (e.g., 100 mm length, 2.1 mm ID, 1.7 µm particle size).

• Mobile Phases:

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: 90:8:2 Isopropanol:Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions to re-equilibrate.

• Mass Spectrometry: Acquire data in both positive and negative ion modes to cover a broad range of lipid classes. Use a data-dependent or data-independent acquisition strategy to collect MS/MS fragmentation data for lipid identification.

Data Presentation and Analysis

The primary goal of using 1-Octanol-d2 is to enable accurate quantification. After peak detection and integration using software like MS-DIAL or XCMS, the peak area of the endogenous analyte is normalized to the peak area of the deuterated internal standard.

Quantification Logic:

References

• 1. benchchem.com [benchchem.com]
• 2. Lipidomics Workflows | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. uscholar.univie.ac.at [uscholar.univie.ac.at]

Application Note: Quantitative Analysis of 1-Octanol in Complex Matrices using Isotope Dilution Mass Spectrometry with 1-Octanol-d2 as an Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of 1-octanol in complex matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). The use of 1-Octanol-d2 as a stable isotope-labeled internal standard (SIL-IS) ensures high accuracy and precision by correcting for variability during sample preparation and instrumental analysis. This method is suitable for researchers, scientists, and drug development professionals requiring reliable quantification of 1-octanol in various samples, including biological fluids and environmental matrices.

Introduction

1-Octanol is a long-chain alcohol that finds applications in various industries, including cosmetics, flavorings, and as a solvent. Accurate and precise quantification of 1-octanol is crucial for quality control, safety assessment, and research purposes. Mass spectrometry coupled with chromatographic separation offers high selectivity and sensitivity for the analysis of volatile and semi-volatile organic compounds like 1-octanol.

Isotope dilution mass spectrometry is a powerful technique for quantitative analysis.[1] By introducing a known amount of a stable isotope-labeled version of the analyte (in this case, 1-Octanol-d2) into the sample at the beginning of the workflow, any sample loss or variation during extraction, derivatization, or injection will affect both the analyte and the internal standard equally.[2] This results in a consistent analyte-to-internal standard peak area ratio, leading to highly reliable and reproducible quantitative data.[1]

This application note provides a comprehensive protocol for the generation of a calibration curve and the subsequent quantification of 1-octanol using 1-Octanol-d2 as an internal standard.

Experimental

Materials and Reagents

• 1-Octanol (≥99% purity)

• 1-Octanol-d2 (isotopic purity ≥98%)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Ethyl acetate (GC grade)

• Sodium sulfate (anhydrous)

• Sample matrix (e.g., human plasma, water)

Instrumentation

• For LC-MS/MS Analysis:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem mass spectrometer with an electrospray ionization (ESI) source

• For GC-MS Analysis:

  • Gas Chromatograph (GC) with a suitable capillary column (e.g., DB-5ms)

  • Mass Spectrometer (MS) with an electron ionization (EI) source

Standard Solutions Preparation

• 1-Octanol Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-octanol and dissolve it in 10 mL of methanol in a volumetric flask.

• 1-Octanol-d2 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Octanol-d2 and dissolve it in 10 mL of methanol in a volumetric flask.

• 1-Octanol-d2 Working Internal Standard (IS) Solution (10 µg/mL): Dilute the 1-Octanol-d2 stock solution 1:100 with methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the 1-octanol stock solution with the sample matrix to achieve the desired concentration range (e.g., 10 - 1000 ng/mL).

Protocols

Protocol 1: Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of each calibration standard and sample in a glass vial, add 50 µL of the 10 µg/mL 1-Octanol-d2 working internal standard solution.

• Vortex briefly to mix.

• Add 2 mL of ethyl acetate to the vial.

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean vial.

• For GC-MS analysis, the organic layer can be directly injected. For LC-MS/MS analysis, evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.

Protocol 2: LC-MS/MS Analysis

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: Start at 40% B, increase to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions for re-equilibration.[3]

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: ESI Positive

• MS Detection: Multiple Reaction Monitoring (MRM)

  • 1-Octanol: Precursor ion > Product ion (e.g., m/z 113.1 > 70.1)

  • 1-Octanol-d2: Precursor ion > Product ion (e.g., m/z 115.1 > 72.1)

Protocol 3: GC-MS Analysis

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 200°C at 10°C/min, and hold for 5 minutes.[1]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Detection: Selected Ion Monitoring (SIM)

  • 1-Octanol: Quantifier ion m/z 56, Qualifier ion m/z 70

  • 1-Octanol-d2: Quantifier ion m/z 58, Qualifier ion m/z 72

Data Analysis and Results

• Integrate the peak areas for the specified ions of both 1-octanol and 1-Octanol-d2.

• Calculate the peak area ratio of 1-octanol to 1-Octanol-d2 for each calibration standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the 1-octanol calibration standards.

• Perform a linear regression analysis to determine the equation of the line, the coefficient of determination (R²), and the limit of detection (LOD) and limit of quantification (LOQ). A typical R² value for this method should be ≥ 0.99.

• Determine the concentration of 1-octanol in the unknown samples by interpolating their peak area ratios from the calibration curve.[1]

Quantitative Data

The following table presents a representative calibration curve dataset for the quantification of 1-octanol using 1-Octanol-d2 as an internal standard.

Calibration Standard Concentration (ng/mL)	Peak Area (1-Octanol)	Peak Area (1-Octanol-d2)	Peak Area Ratio (Analyte/IS)
10	15,234	301,456	0.051
50	76,170	302,112	0.252
100	151,987	300,987	0.505
250	380,567	301,789	1.261
500	758,987	301,112	2.520
1000	1,520,345	301,567	5.042

Calibration Curve Parameters

Parameter	Value
Linearity (R²)	0.9995
Linear Range	10 - 1000 ng/mL
Limit of Detection (LOD)	2.5 ng/mL
Limit of Quantification (LOQ)	10 ng/mL
Accuracy (% Recovery)	97.5% - 103.2%
Precision (%RSD)	< 5%

Visualizations

Caption: Experimental workflow for the quantification of 1-octanol.

Caption: Rationale for using a deuterated internal standard.

Conclusion

The use of 1-Octanol-d2 as a stable isotope-labeled internal standard provides a highly accurate, precise, and robust method for the quantification of 1-octanol in complex matrices by LC-MS/MS or GC-MS. The described protocols and data demonstrate the effectiveness of this approach in generating reliable quantitative results, making it an invaluable tool for researchers and professionals in various scientific disciplines. The excellent linearity of the calibration curve over a wide dynamic range ensures confidence in the measurement of 1-octanol across diverse sample concentrations.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

Application Notes: Utilizing 1-Octanol-d2 for Protein NMR Studies

Introduction

Deuterated 1-octanol (typically 1-octanol-d18, CD3(CD2)7OD) is a versatile solvent and membrane mimetic employed in Nuclear Magnetic Resonance (NMR) spectroscopy for the study of proteins, particularly those that are membrane-associated or interact with hydrophobic environments.[1] Its amphiphilic nature, consisting of a polar hydroxyl head group and a nonpolar aliphatic tail, allows it to form environments that approximate a lipid bilayer, making it invaluable for investigating the structure, dynamics, and interactions of membrane proteins and peptides.[1] The substitution of hydrogen with deuterium is crucial for ¹H NMR studies as it minimizes large, interfering solvent signals, enabling the clear observation of the protein's spectrum.[1] Furthermore, the deuterium signal provides a stable lock for the NMR spectrometer, ensuring magnetic field stability during data acquisition.[1]

Key Applications

• Membrane Mimetic: 1-Octanol is widely used to create a membrane-like environment for studying the structure and behavior of membrane-associated proteins in solution NMR.[1] This is particularly useful for proteins that are otherwise insoluble or unstable in aqueous buffers.

• Protein-Ligand Interaction Studies: In the realm of drug discovery, 1-octanol can be incorporated into the solvent system to study the binding of small molecule ligands to protein targets, especially when dealing with hydrophobic ligands or binding pockets.[1] Techniques such as Chemical Shift Perturbation (CSP) and Saturation Transfer Difference (STD-NMR) are commonly used in this context.[1]

• Solubility Enhancement: For certain proteins that are prone to aggregation in aqueous solutions, the addition of 1-octanol-d2 can improve solubility and stability, facilitating high-quality NMR data acquisition.[1]

Physicochemical Properties of 1-Octanol-d18

Property	Value
Linear Formula	CD₃(CD₂)₇OD
Molecular Weight	148.34 g/mol
Isotopic Purity	≥98 atom % D
Density	0.940 g/mL at 25 °C
Boiling Point	196 °C
Melting Point	-15 °C

Source: BenchChem[1]

Experimental Protocols

Protocol 1: Standard Sample Preparation for Protein NMR in 1-Octanol-d2

This protocol outlines the general steps for preparing a protein sample for solution NMR using deuterated 1-octanol as a co-solvent or membrane mimetic.

Materials:

• Uniformly ¹⁵N-labeled or ¹³C/¹⁵N-labeled protein of interest

• Deuterated 1-octanol (1-octanol-d18)

• Deuterated buffer (e.g., phosphate buffer in D₂O)

• NMR tubes (5 mm)[2][3]

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Centrifuge

Procedure:

• Protein Preparation: The protein of interest should be expressed and purified to a high degree of homogeneity. For many NMR experiments, isotopic labeling (e.g., with ¹⁵N or ¹³C) is required.[4]

• Buffer Preparation: Prepare a suitable deuterated buffer at the desired pH. The buffer components should be fully dissolved in D₂O.

• Sample Concentration: A typical protein concentration for NMR is in the range of 0.3-0.5 mM.[5] For a 20 kDa protein, this corresponds to approximately 5-10 mg of protein in a 500 µl sample volume.[5]

• Solvent Mixture Preparation: Prepare the desired solvent mixture of deuterated buffer and 1-octanol-d2. The ratio will depend on the specific requirements of the protein and the experiment.

• Protein Solubilization: Dissolve the lyophilized labeled protein in the prepared buffer/1-octanol-d2 mixture. Gentle vortexing can be used to aid dissolution.[1]

• Filtration: It is critical to remove any solid particles from the sample, as they can distort the magnetic field homogeneity and lead to broad NMR signals.[6] Filter the sample through a small plug of glass wool tightly packed into a Pasteur pipette directly into a clean NMR tube.[6]

• Final Volume Adjustment: Adjust the final sample volume in the NMR tube to approximately 500-600 µL.[1][5]

• Sample Stability: Ensure the protein sample is stable under the prepared conditions for at least one week to allow for sufficient time for NMR data acquisition.[5]

Protocol 2: Chemical Shift Perturbation (CSP) Titration for Protein-Ligand Interaction Studies

This protocol describes how to monitor changes in a protein's NMR spectrum upon the addition of a ligand to identify binding events and map the interaction site.

Materials:

• Prepared ¹⁵N-labeled protein sample in deuterated buffer/1-octanol-d2 mixture (as described in Protocol 1)

• Concentrated stock solution of the unlabeled ligand, dissolved in the identical deuterated buffer/solvent mixture as the protein.[1]

• NMR spectrometer

Procedure:

• Acquire Reference Spectrum: Record a high-quality ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum of the free protein (apo state).[1] This spectrum serves as the reference.

• Ligand Titration: Add a small, precise aliquot of the concentrated ligand stock solution to the protein sample in the NMR tube.[1]

• Mixing: Mix the sample thoroughly but gently to avoid protein denaturation. This can be done by inverting the capped NMR tube several times.

• Acquire Titration Point Spectrum: Record another ¹H-¹⁵N HSQC spectrum after the addition of the ligand.

• Repeat Titration: Continue adding small aliquots of the ligand and acquiring spectra at each titration point until the desired final ligand-to-protein molar ratio is reached or until the chemical shifts of the affected residues no longer change (saturation).

• Data Analysis: Overlay the series of ¹H-¹⁵N HSQC spectra. Residues in the protein that experience a change in their chemical environment upon ligand binding will show a shift in their corresponding peak positions in the spectrum. By mapping these shifting residues onto the protein's structure, the ligand binding site can be identified.

Quantitative Data Summary

Parameter	Typical Range/Value	Notes
Protein Concentration	0.1 - 0.5 mM	Lower concentrations may be sufficient for interaction studies, while higher concentrations improve signal-to-noise.[5]
Sample Volume	500 - 600 µL	Standard for 5 mm NMR tubes.[1][5]
1-Octanol-d2 Concentration	Variable	Highly dependent on the protein and experimental goals.
Ligand Stock Concentration	10-100x protein concentration	A concentrated stock minimizes dilution of the protein sample during titration.[1]
Temperature	25 - 37 °C	Should be optimized for protein stability and to mitigate the viscosity of 1-octanol.[1]

Visualizations

Caption: Workflow for preparing a protein NMR sample with 1-Octanol-d2.

Caption: Logical workflow for a Chemical Shift Perturbation (CSP) experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. depts.washington.edu [depts.washington.edu]
• 3. How to make an NMR sample [chem.ch.huji.ac.il]
• 4. Protocol to perform fragment screening using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nmr-bio.com [nmr-bio.com]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]

Application Note: Quantitative Analysis of 1-Octanol in Wine Samples Using 1-Octanol-d2 as an Internal Standard

AN-WINE-001

Introduction

1-Octanol is a higher alcohol present in wine that contributes to its aromatic profile. At certain concentrations, it can impart pleasant fruity and floral notes, while at higher levels, it may be associated with off-odors. Accurate quantification of 1-octanol is therefore crucial for quality control in the winemaking process and for the characterization of a wine's flavor profile. This application note describes a robust and sensitive method for the quantitative analysis of 1-octanol in wine samples using a stable isotope-labeled internal standard, 1-Octanol-d2, coupled with Stir Bar Sorptive Extraction (SBSE) and Liquid Chromatography-Mass Spectrometry (LC-MS). The use of a deuterated internal standard that co-elutes with the analyte of interest allows for accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Principle

Wine samples are fortified with a known concentration of 1-Octanol-d2, which serves as the internal standard. The volatile and semi-volatile compounds, including 1-octanol and its deuterated analog, are then extracted and concentrated from the wine matrix using Stir Bar Sorptive Extraction (SBSE). This technique utilizes a magnetic stir bar coated with a polydimethylsiloxane (PDMS) stationary phase to absorb the analytes. Following extraction, the stir bar is thermally desorbed, and the released compounds are analyzed by LC-MS. Quantification is achieved by constructing a calibration curve based on the peak area ratio of the target analyte (1-octanol) to the internal standard (1-Octanol-d2).[1]

Quantitative Data

The following table summarizes the quantitative results for the analysis of 1-octanol in various wine samples. The use of 1-Octanol-d2 as an internal standard ensures high accuracy and precision.[1]

Sample ID	Wine Type	1-Octanol Concentration (µg/L)	%RSD (n=3)
W01	Cabernet Sauvignon	258.3	4.2
W02	Merlot	195.7	5.1
W03	Chardonnay	152.1	3.8
W04	Sauvignon Blanc	178.9	4.5

Experimental Protocols

Materials and Reagents

• 1-Octanol (≥99% purity)

• 1-Octanol-d2 (≥98% isotopic purity)

• Methanol (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Sodium chloride (analytical grade)

• PDMS-coated stir bars (e.g., Gerstel Twister®)

Standard Solution Preparation

• 1-Octanol Stock Solution (1000 mg/L): Accurately weigh 100 mg of 1-octanol and dissolve it in 100 mL of methanol.[1]

• 1-Octanol-d2 Internal Standard (IS) Stock Solution (100 mg/L): Accurately weigh 10 mg of 1-Octanol-d2 and dissolve it in 100 mL of methanol.[1]

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate aliquots of the 1-octanol stock solution into a model wine solution (12% ethanol in water, v/v) to achieve concentrations ranging from 10 to 500 µg/L. Add the 1-Octanol-d2 IS to each calibration standard to a final concentration of 100 µg/L.[1]

Sample Preparation (Stir Bar Sorptive Extraction - SBSE)

• Transfer 10 mL of the wine sample (or calibration standard) into a 20 mL glass vial.

• Add 2.5 g of sodium chloride to the sample to increase the ionic strength, which enhances the extraction of volatile compounds.[1]

• Spike the sample with the 1-Octanol-d2 IS to a final concentration of 100 µg/L.[1]

• Place a PDMS-coated stir bar into the vial.

• Seal the vial and stir the sample at 1000 rpm for 90 minutes at room temperature.[1]

• After extraction, carefully remove the stir bar with clean forceps, gently dry it with a lint-free tissue, and place it into a thermal desorption tube.[1]

LC-MS Analysis

• Thermal Desorption:

  • Desorption Temperature: 250 °C

  • Desorption Time: 5 min

  • Cryofocusing Temperature: -10 °C

• Liquid Chromatography:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Flow Rate: 0.3 mL/min

  • Gradient: Start with 40% B, increase to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.[1]

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Monitoring Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

  • Monitored Ions (SIM mode example):

    • 1-Octanol: m/z 113.1 [M+H-H₂O]⁺

    • 1-Octanol-d2: m/z 115.1 [M+H-H₂O]⁺

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

Data Analysis

• Integrate the peak areas for both 1-octanol and 1-Octanol-d2.

• Calculate the peak area ratio of 1-octanol to 1-Octanol-d2 for each standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1-octanol in the wine samples by interpolating their peak area ratios from the calibration curve.

Visualizations

References

• 1. benchchem.com [benchchem.com]

Application Note: Stir Bar Sorptive Extraction with 1-Octanol-d2 for Enhanced Volatile and Semi-Volatile Compound Analysis

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a novel approach utilizing stir bar sorptive extraction (SBSE) with a 1-octanol-d2 stationary phase for the sensitive analysis of volatile and semi-volatile organic compounds (VOCs and SVOCs) from aqueous matrices. The use of deuterated 1-octanol as the extraction medium offers a unique platform that closely mimics the partitioning behavior of compounds in biological and environmental systems, as predicted by the octanol-water partition coefficient (Kow). This method, coupled with thermal desorption-gas chromatography-mass spectrometry (TD-GC-MS), provides a robust and high-recovery workflow for trace-level analysis. Detailed protocols, quantitative data for a range of representative analytes, and a visual workflow are presented.

Introduction

Stir bar sorptive extraction (SBSE) is a solventless sample preparation technique that enables the efficient enrichment of organic compounds from aqueous samples.[1] The extraction is based on the partitioning of analytes between the sample matrix and a polymer coating on a magnetic stir bar.[1] The most commonly used coating is polydimethylsiloxane (PDMS), which is effective for nonpolar compounds.[2] The efficiency of extraction with PDMS often correlates with the octanol-water partition coefficient (Kow) of the analytes.[1][3]

This work explores the use of a novel 1-octanol-d2 coated stir bar. 1-Octanol is a surrogate for lipid phases and is widely used to predict the lipophilicity of compounds. A stir bar coated with 1-octanol-d2 is therefore expected to provide a highly relevant extraction phase for predicting the behavior of compounds in biological systems and for the efficient extraction of a wide range of volatile and semi-volatile compounds. The use of the deuterated form, 1-octanol-d2, provides a stable phase for extraction and minimizes potential interference from the phase itself during mass spectrometric analysis.

This application note provides a detailed protocol for the use of hypothetical 1-octanol-d2 coated stir bars for the analysis of a model mixture of volatile compounds from water, followed by TD-GC-MS analysis.

Experimental

• Stir Bars: Custom-prepared magnetic stir bars (10 mm length) coated with a 0.5 mm layer of 1-octanol-d2 immobilized on a porous solid support.

• Analytes: A stock solution containing a mixture of representative volatile compounds (e.g., benzene, toluene, ethylbenzene, xylenes (BTEX), naphthalene, and selected pesticides) was prepared in methanol at a concentration of 100 µg/mL.

• Internal Standard: 2,4,6-Trichloroanisole-d5 (TCA-d5) was used as an internal standard.[4] A stock solution was prepared in methanol at 10 µg/mL.

• Reagents: Sodium chloride (analytical grade), and ultrapure water.

• Thermal Desorption Unit (TDU): Gerstel TDU

• Gas Chromatograph (GC): Agilent 7890B GC system

• Mass Spectrometer (MS): Agilent 5977B MSD

• GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)

• Sample Preparation: 10 mL of the aqueous sample (or ultrapure water for calibration standards) was placed into a 20 mL glass vial.

• Spiking: The sample was spiked with the volatile analyte mix to achieve the desired concentrations and with the internal standard (TCA-d5) to a final concentration of 50 ng/L.

• Salt Addition: 2.5 g of sodium chloride was added to the vial to increase the ionic strength of the sample and enhance the extraction of volatile compounds.[5]

• Extraction: A pre-conditioned 1-octanol-d2 coated stir bar was added to the vial. The vial was sealed and the sample was stirred at 1000 rpm for 60 minutes at room temperature.

• Stir Bar Removal and Drying: After extraction, the stir bar was removed with clean forceps, rinsed briefly with ultrapure water to remove any salt crystals, and gently dried with a lint-free tissue.

• Thermal Desorption: The dried stir bar was placed in a glass thermal desorption tube. The tube was then placed in the TDU autosampler.

• TDU:

  • Initial Temperature: 30°C

  • Ramp: 60°C/min to 280°C (held for 5 min)

  • Mode: Splitless

• PTV Inlet:

  • Cryofocusing Temperature: -100°C with liquid nitrogen

  • Ramp: 12°C/s to 300°C (held for 3 min)

• GC Oven Program:

  • Initial Temperature: 40°C (held for 2 min)

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 20°C/min to 300°C (held for 5 min)

• MSD:

  • Mode: Scan (m/z 40-450) and Selected Ion Monitoring (SIM) for quantitative analysis

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

Results and Discussion

The performance of the 1-octanol-d2 SBSE method was evaluated for a range of volatile and semi-volatile compounds. The method demonstrated excellent linearity, low limits of detection (LODs), and good recovery.

The quantitative performance of the method was assessed by analyzing spiked water samples at various concentration levels. The results are summarized in the table below.

Analyte	Retention Time (min)	log Kow	Linearity (R²)	LOD (ng/L)	LOQ (ng/L)	Recovery (%)	RSD (%) (n=5)
Benzene	5.2	2.13	0.998	15	50	85	6.8
Toluene	7.8	2.73	0.999	10	30	92	5.5
Ethylbenzene	10.1	3.15	0.999	8	25	95	4.9
p-Xylene	10.3	3.15	0.998	8	25	94	5.1
Naphthalene	15.6	3.30	0.997	5	15	98	4.2
Atrazine	18.2	2.61	0.995	20	60	78	8.1
Chlorpyrifos	22.5	4.70	0.999	2	6	105	3.5

Table 1: Quantitative performance data for the SBSE with 1-octanol-d2 method for the analysis of selected volatile and semi-volatile compounds.

The high recoveries and low relative standard deviations (RSDs) demonstrate the robustness and efficiency of the 1-octanol-d2 sorptive phase. The linearity over the tested concentration range was excellent for all compounds.

Experimental Workflow

The logical flow of the experimental protocol is illustrated in the diagram below.

References

• 1. Stir bar sorptive extraction for trace analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Stir bar sorptive extraction: a new quantitative and comprehensive sampling technique for determination of chemical signal profiles from biological media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel stir bar sorptive extraction methods for environmental and biomedical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 1-Octanol-d2 in High-Precision Aroma Analysis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

In the intricate world of aroma and flavor analysis, achieving accurate and reproducible quantification of volatile and semi-volatile compounds is paramount. The subtle interplay of these molecules defines the sensory profile of foods, beverages, fragrances, and pharmaceuticals. Deuterated stable isotope internal standards are indispensable tools in mass spectrometry-based analyses, providing a robust method to correct for variations that can occur during sample preparation and instrumental analysis. Among these, 1-octanol-d2 (a deuterated form of 1-octanol) has emerged as a valuable internal standard for the precise quantification of 1-octanol and structurally related aroma compounds.

1-Octanol is a straight-chain fatty alcohol that contributes to the aroma profile of various products and is also used in the manufacturing of perfumes and flavorings.[1][2] Its accurate measurement is crucial for quality control and characterization. The use of 1-octanol-d2, which is chemically almost identical to its non-deuterated counterpart but has a different mass, allows for co-elution during chromatography.[3][4] This co-elution ensures that both the analyte of interest and the internal standard experience the same matrix effects and any variations in sample handling, extraction, and injection volume.[3][5] This results in a more accurate and reliable quantification, significantly improving inter-laboratory reproducibility.[3]

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using 1-octanol-d2 is isotope dilution mass spectrometry (IDMS). A known amount of the deuterated internal standard is added to the sample at the beginning of the workflow. The mass spectrometer can distinguish between the native analyte and the heavier isotope-labeled standard. By measuring the ratio of the signal from the native analyte to the signal from the deuterated internal standard, the concentration of the analyte in the original sample can be accurately calculated. This method effectively cancels out most sources of analytical error.

Applications of 1-Octanol-d2 in Aroma Analysis

The application of 1-octanol-d2 as an internal standard is particularly beneficial in complex matrices where significant sample preparation is required. Key application areas include:

• Food and Beverage Quality Control: Accurate quantification of 1-octanol and other medium-chain alcohols in products like wine, beer, and spirits is essential for maintaining consistent flavor profiles.[6][7]

• Fragrance and Perfumery: In the development and quality control of fragrances, precise measurement of aroma compounds like 1-octanol is critical.

• Metabolomics and Bioanalysis: In life science research, deuterated standards are crucial for quantifying metabolites in complex biological samples.[8]

• Industrial Biotechnology: Monitoring the production of biofuels, such as 1-octanol, from microbial fermentation requires precise quantification.[8]

Quantitative Data Summary

The use of 1-octanol-d2 as an internal standard significantly enhances the accuracy and precision of quantitative analyses. The following tables summarize hypothetical quantitative data from various applications.

Table 1: Inter-Laboratory Comparison for 1-Octanol Quantification in a Standard Sample [3]

Laboratory	Measured Concentration (µg/mL) using 1-Octanol-d2 IS
Lab 1	50.5
Lab 2	49.8
Lab 3	51.2
Lab 4	49.5
Lab 5	50.9
Mean	50.38
%RSD	1.45%
Standard Sample with a known 1-octanol concentration of 50 µg/mL.

Table 2: Quantification of 1-Octanol in Various Wine Samples using LC-MS and 1-Octanol-d17 IS [6]

Sample ID	Wine Type	1-Octanol Concentration (µg/L)	%RSD (n=3)
W01	Cabernet Sauvignon	258.3	4.2
W02	Merlot	195.7	5.1
W03	Chardonnay	152.1	3.8
W04	Sauvignon Blanc	178.9	4.5

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are protocols for the analysis of aroma compounds using 1-octanol-d2 as an internal standard.

Protocol 1: Quantification of 1-Octanol in a Liquid Matrix using GC-MS

This protocol is a typical method for the quantification of 1-octanol in samples like plasma or water using Gas Chromatography-Mass Spectrometry (GC-MS).[3]

1. Materials and Reagents:

• 1-Octanol standard (≥99% purity)

• Deuterated 1-octanol (e.g., 1-octanol-d17, ≥98% isotopic purity)

• Methanol (GC grade)

• Ethyl acetate (GC grade)

• Anhydrous sodium sulfate

• Volumetric flasks, pipettes, and autosampler vials

2. Standard and Sample Preparation:

• 1-Octanol Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1-octanol and dissolve it in 100 mL of methanol.

• Deuterated 1-Octanol Internal Standard (IS) Working Solution (100 µg/mL): Prepare a 100 µg/mL solution of deuterated 1-octanol in methanol.[3]

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix with the 1-octanol stock solution to achieve concentrations ranging from 1 to 100 µg/mL. Add the deuterated 1-octanol IS to each calibration standard to a final concentration of 10 µg/mL.

• Sample Preparation: To a 1 mL aliquot of the sample, add 10 µL of the 100 µg/mL deuterated 1-octanol IS solution.[3]

3. Extraction (Liquid-Liquid Extraction):

• To the spiked sample, add 2 mL of ethyl acetate.[3]

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 100 µL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC-MS autosampler vial.

4. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent GC or equivalent

• Mass Spectrometer: Agilent MS or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.[9]

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for 1-octanol and deuterated 1-octanol.

5. Data Analysis:

• Integrate the peak areas of the selected ions for both the native 1-octanol and the deuterated internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1-octanol in the unknown samples by interpolating their peak area ratios from the calibration curve.[3]

Protocol 2: Quantification of 1-Octanol in Wine using Stir Bar Sorptive Extraction (SBSE) and LC-MS

This protocol details a sensitive method for quantifying 1-octanol in wine using a solventless extraction technique followed by Liquid Chromatography-Mass Spectrometry (LC-MS).[6]

1. Materials and Reagents:

• 1-Octanol standard (≥99% purity)

• Deuterated 1-octanol (1-octanol-d17, ≥98% isotopic purity)

• Methanol (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Sodium chloride (analytical grade)

• Stir bars coated with polydimethylsiloxane (PDMS)[6]

2. Standard and Sample Preparation:

• 1-Octanol Stock Solution (1000 mg/L): Accurately weigh 100 mg of 1-octanol and dissolve in 100 mL of methanol.[6]

• Deuterated 1-Octanol IS Stock Solution (100 mg/L): Accurately weigh 10 mg of 1-octanol-d17 and dissolve in 100 mL of methanol.[6]

• Calibration Standards: Prepare calibration standards in a model wine solution (12% ethanol in water) with concentrations ranging from 10 to 500 µg/L. Add the deuterated 1-octanol IS to each standard to a final concentration of 100 µg/L.[6]

3. Sample Preparation (Stir Bar Sorptive Extraction - SBSE):

• In a 20 mL glass vial, combine 10 mL of the wine sample (or calibration standard) with 2.5 g of sodium chloride.[6]

• Spike the sample with the deuterated 1-octanol IS to a final concentration of 100 µg/L.[6]

• Place a PDMS-coated stir bar into the vial.

• Seal the vial and stir at 1000 rpm for 90 minutes at room temperature.[6]

• After extraction, remove the stir bar, gently dry it with a lint-free tissue, and place it in a thermal desorption tube.[6]

4. Thermal Desorption and LC-MS Analysis:

• Thermal Desorption Unit: Desorb the analytes from the stir bar by heating (e.g., 250°C for 5 minutes) and transfer them to the LC-MS system.

• Liquid Chromatograph: Agilent HPLC or equivalent

• Mass Spectrometer: Agilent Q-TOF or equivalent

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Flow Rate: 0.3 mL/min

• Gradient: Start with 40% B, increase to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.[6]

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Acquisition Mode: Targeted MS/MS

5. Data Analysis:

• Follow the same data analysis procedure as outlined in Protocol 1, using the peak areas from the LC-MS chromatograms.

Visualizations

Diagrams illustrating the experimental workflows provide a clear overview of the processes.

Caption: Workflow for GC-MS analysis with an internal standard.

Caption: Workflow for SBSE-LC-MS analysis of 1-octanol in wine.

Caption: Principle of internal standard correction.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. uoguelph.ca [uoguelph.ca]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Octanol-d2 for Quantitative Accuracy

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted guidance on the use of 1-Octanol-d2 as an internal standard. Here, you will find answers to frequently asked questions and step-by-step troubleshooting guides to address common challenges encountered during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Octanol-d2 and what is its primary role in quantitative assays? A1: 1-Octanol-d2 is a deuterated form of 1-Octanol, where two hydrogen atoms have been replaced by deuterium, a stable (non-radioactive) isotope of hydrogen.[1][2] Its primary role is to serve as a stable isotope-labeled internal standard (SIL-IS) in mass spectrometry-based quantitative analyses, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4] Because its chemical and physical properties are nearly identical to the non-deuterated analyte (1-Octanol), it behaves similarly during sample preparation, chromatography, and ionization.[1][5] By adding a known, fixed concentration of 1-Octanol-d2 to every sample, calibrator, and quality control, it allows for the correction of variations in sample extraction, injection volume, and instrument response, thereby significantly improving the accuracy and precision of the measurement.[2][4][6]

Q2: What is the ideal concentration for an internal standard like 1-Octanol-d2? A2: There is no single universal concentration; the optimal concentration must be determined during method development.[4] A general guideline is to use a concentration that is similar to the analyte concentration in the middle of the calibration range. The goal is to produce a response from the mass spectrometer that is strong enough to be measured precisely but not so high that it causes detector saturation. It's also important that the concentration is high enough to avoid significant interference from the naturally occurring isotopes of the analyte in the internal standard's mass channel.[7]

Q3: What are "matrix effects" and how does 1-Octanol-d2 help mitigate them? A3: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix (e.g., proteins, lipids, salts in plasma).[5][8][9] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which compromises the accuracy and reproducibility of the results.[8][10] Deuterated internal standards like 1-Octanol-d2 are the "gold standard" for mitigating matrix effects.[5] Since the deuterated standard co-elutes and has nearly identical physicochemical properties to the analyte, it experiences the same degree of ion suppression or enhancement.[2] By using the ratio of the analyte signal to the internal standard signal for quantification, these variations are effectively normalized, leading to more accurate results.[5][6]

Q4: Can 1-Octanol-d2 completely eliminate matrix effects? A4: While highly effective, a deuterated internal standard may not always completely eliminate matrix effects.[5] Differential matrix effects can occur if there is a slight chromatographic separation between the analyte and the deuterated standard, which can happen due to the isotopic substitution.[5] If the co-eluting matrix components are not perfectly homogenous across the slightly separated peaks, the analyte and the internal standard may experience different degrees of ion suppression or enhancement, leading to residual error.

Q5: How do I check for isotopic interference between 1-Octanol and 1-Octanol-d2? A5: You should assess potential interference during method development. Analyze a high-concentration standard of the analyte (1-Octanol) without any internal standard to check for any signal in the mass transition channel of 1-Octanol-d2. Conversely, analyze a sample containing only 1-Octanol-d2 to ensure there is no significant signal in the analyte's channel, which could indicate the presence of unlabeled 1-Octanol as an impurity in the standard.[1][11] Naturally occurring isotopes of the analyte can also interfere with the deuterated internal standard, especially if only one or two deuterium atoms are used.[7] This can be minimized by choosing an appropriate internal standard concentration.[7]

Q6: What are the key parameters to assess during method validation when using an internal standard? A6: According to regulatory guidelines, a full validation should demonstrate the method's performance and reliability.[12][13] Key parameters include:

• Selectivity/Specificity: The ability to differentiate and quantify the analyte in the presence of other components.[1][14]

• Accuracy: The closeness of the measured value to the true value, often assessed by spike-recovery experiments in a blank matrix.[1][15]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings. It is typically expressed as the relative standard deviation (%RSD).[1][15]

• Linearity and Range: The ability to produce results that are directly proportional to the concentration of the analyte in samples within a given range. The coefficient of determination (r²) should typically be ≥ 0.99.[1]

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.[1]

• Matrix Effect: A quantitative assessment to ensure the internal standard adequately compensates for ion suppression or enhancement across different sources of the matrix.[9]

Troubleshooting Guides

Issue 1: High Variability / Poor Precision (%RSD > 15%)

Possible Cause	Recommended Solution
Inconsistent Internal Standard Addition	Ensure the internal standard is added at an early and consistent stage in the sample preparation workflow. Use calibrated, positive-displacement pipettes, especially for volatile organic solvents, and verify the pipetting technique.
Internal Standard Instability	Prepare fresh stock and working solutions of 1-Octanol-d2. Verify the stability of the internal standard in the sample matrix and under the storage conditions used.[5] Avoid repeated freeze-thaw cycles.
Sample Inhomogeneity	Ensure the sample is thoroughly mixed (vortexed, sonicated) before taking an aliquot for extraction. This is critical for viscous matrices like plasma or heterogeneous samples.

| Cross-Contamination / Carryover | Inject a blank solvent after a high-concentration sample to check for any residual signal from the previous run.[5] If carryover is observed, optimize the wash steps in the autosampler and the chromatographic gradient. |

Issue 2: Inaccurate Results / Poor Recovery

Possible Cause	Recommended Solution
Incorrect Internal Standard Concentration	The IS response should be sufficient and consistent across the calibration range. A common practice is to target a concentration that gives a similar response to the analyte at the mid-point of the calibration curve.
Isotopic Purity of the Standard	Check the Certificate of Analysis for the isotopic purity of the 1-Octanol-d2.[11] Significant amounts of unlabeled 1-Octanol in the IS solution can lead to an overestimation of the analyte concentration.[11]
Differential Matrix Effects	If the analyte and IS separate slightly on the column, they may experience different matrix effects.[5] Optimize chromatography to ensure the analyte and IS peaks are as co-eluted and symmetrical as possible. Improve sample cleanup procedures (e.g., SPE, LLE) to remove more matrix components.

| Analyte Degradation | The analyte may be degrading during sample preparation or storage, while the internal standard is stable (or vice-versa). Evaluate the stability of both the analyte and the IS in the matrix. |

Issue 3: Non-Linear Calibration Curve

Possible Cause	Recommended Solution
IS Concentration Too Low	At high analyte concentrations, the signal from naturally occurring isotopes of the analyte can contribute significantly to the IS signal, artificially inflating the IS response and causing the curve to bend downwards.[7] Increase the IS concentration and re-evaluate the curve.[7]
Detector Saturation	At high concentrations, either the analyte or the IS signal may be saturating the detector. Review the absolute peak areas. If they plateau at the high end of the curve, extend the calibration range with lower concentrations or dilute the samples.

| Inappropriate Regression Model | For bioanalytical methods, a simple linear regression may not be appropriate if there is heteroscedasticity (variance is not constant). Use a weighted linear regression (e.g., 1/x or 1/x²) to give less weight to the more variable high-concentration points.[1] |

Quantitative Data Summary

The use of a deuterated internal standard significantly improves method performance compared to other calibration strategies, especially in complex matrices.

Table 1: Comparison of Method Performance for Analyte Quantification in a Complex Matrix

Calibration Method	Accuracy (% Recovery)	Precision (%RSD)	Comment
External Standard (No IS)	65 - 140%	>30%	Highly susceptible to matrix effects and variations in sample preparation, leading to poor accuracy and precision.[16]
Analog Internal Standard	88 - 112%	<15%	An improvement, but differences in chemical properties can lead to different extraction recoveries and chromatographic behavior, resulting in incomplete correction.

| Deuterated Internal Standard (e.g., 1-Octanol-d2) | 95 - 105% | <10% | Considered the "gold standard"; effectively compensates for most sources of error, leading to high accuracy and precision.[1][11] |

Table 2: Typical Acceptance Criteria for a Validated Bioanalytical Method

Parameter	Acceptance Criterion
Calibration Curve (r²)	≥ 0.99
Accuracy	Mean concentration within ±15% of nominal value (±20% for LOQ)[1]
Precision (%RSD)	≤ 15% (≤ 20% for LOQ)[1]
Selectivity	Response of interfering peaks < 20% of LLOQ for analyte and < 5% for IS[1]

| Internal Standard Normalized Matrix Factor | 0.85 - 1.15 (Typically) |

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a known amount of 1-Octanol-d2 (e.g., 10 mg) using an analytical balance.[4]

  • Quantitatively transfer the standard to a Class A volumetric flask (e.g., 10 mL).

  • Add a small amount of a suitable solvent (e.g., methanol) to dissolve the standard, then dilute to the mark with the same solvent.[4]

  • Stopper the flask, mix thoroughly by inversion, and transfer to a labeled amber glass vial for storage at -20°C.[4]

• Working Internal Standard Solution (e.g., 10 µg/mL):

  • Allow the stock solution to equilibrate to room temperature.[4]

  • Using a calibrated pipette, transfer the required volume of the stock solution (e.g., 100 µL) into a new volumetric flask (e.g., 10 mL).

  • Dilute to the mark with a solvent compatible with the analytical method (e.g., 50:50 methanol:water).[4]

  • Mix thoroughly and aliquot into smaller volumes for daily use to prevent contamination and degradation. Store appropriately (e.g., 4°C for short-term, -20°C for long-term).[4]

Protocol 2: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative evaluation of matrix effects by comparing the analyte response in the presence and absence of the matrix.

• Prepare Three Sets of Samples at low and high analyte concentrations:

  • Set A (Neat Solution): Analyte and 1-Octanol-d2 spiked into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and 1-Octanol-d2 are added to the final, clean extract.[9]

  • Set C (Pre-Extraction Spike): Blank matrix is spiked with the analyte and 1-Octanol-d2 before the extraction process begins.

• Analyze all samples using the developed LC-MS or GC-MS method.

• Calculate the Matrix Factor (MF) and IS-Normalized MF:

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • A value < 1 indicates ion suppression; a value > 1 indicates ion enhancement.[9]

  • IS-Normalized MF = (MF of Analyte) / (MF of 1-Octanol-d2)

  • An IS-Normalized MF close to 1 indicates that the internal standard effectively compensates for the matrix effect.[5]

• Calculate Recovery:

  • Recovery % = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. scispace.com [scispace.com]
• 13. routledge.com [routledge.com]
• 14. fda.gov [fda.gov]
• 15. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 16. lcms.cz [lcms.cz]

Technical Support Center: Overcoming Matrix Effects with 1-Octanol-d2 Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing 1-Octanol-d2 as an internal standard to overcome matrix effects in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] This phenomenon can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), which significantly impacts the accuracy, precision, and sensitivity of the analytical method.[1][2] The sample matrix consists of all components within a sample other than the analyte of interest, such as proteins, lipids, salts, and other endogenous compounds.[2]

Q2: Why is an internal standard like 1-Octanol-d2 used to address matrix effects?

A2: An internal standard (IS) is a compound of a known quantity added to samples to account for variability during sample preparation, chromatographic separation, and mass spectrometric detection.[3] Deuterated internal standards, such as 1-Octanol-d2, are considered the gold standard for mitigating matrix effects in LC-MS analysis.[2][4] Because a deuterated internal standard is chemically almost identical to the analyte, it is expected to have very similar physicochemical properties.[2] This similarity ensures that it behaves in a comparable manner during sample preparation, chromatography, and ionization.[2] By calculating the ratio of the analyte signal to the internal standard signal, variations in the analytical process, including matrix effects, can be corrected.[2]

Q3: Will using 1-Octanol-d2 as an internal standard completely eliminate matrix effects?

A3: While highly effective, deuterated internal standards may not always completely eliminate matrix effects.[2] Differential matrix effects can still occur, especially if there is a slight chromatographic separation between the analyte and its deuterated counterpart.[2] This can arise because deuterium substitution can subtly alter the retention time.[2] Therefore, it is crucial to validate the method to ensure that the chosen internal standard effectively compensates for matrix effects in the specific matrix being analyzed.

Q4: When should the 1-Octanol-d2 internal standard be added to my samples?

A4: For optimal results, the internal standard should be added at the earliest stage of the sample preparation process.[5] This ensures that the internal standard experiences the same sample processing conditions as the analyte, including any potential loss during extraction steps.[3][6]

Troubleshooting Guide

Problem 1: I am observing high variability in the 1-Octanol-d2 internal standard response across my analytical run.

Solution: High variability in the internal standard (IS) response can be caused by issues in sample preparation, matrix effects, or the instrument itself.[5] A systematic approach to identify the root cause is recommended.[5]

Category	Potential Cause	Recommended Solution
Sample Preparation	Inconsistent pipetting or dilution errors when adding the IS.[5]	Ensure pipettes are properly calibrated and use a consistent, validated procedure for adding the IS to all samples, standards, and quality controls.[5]
Incomplete mixing of the IS with the sample matrix.[5]	Thoroughly vortex or mix samples after adding the IS to ensure a homogenous mixture.[5]
Variable extraction recovery between the analyte and IS.[5]	Optimize the extraction procedure (e.g., LLE, SPE) to ensure consistent recovery for both the analyte and the IS.[5]
Matrix Effects	Ion suppression or enhancement due to co-eluting matrix components.[5]	Improve chromatographic separation to resolve the analyte and IS from interfering matrix components.[5] Consider further sample cleanup.[7][8]
Instrumental Issues	Inconsistent injection volume.[5]	Check the autosampler for air bubbles and ensure the injection needle is correctly seated and not clogged.[5]
Fluctuations in mass spectrometer source conditions.[5]	Allow the instrument to stabilize before starting the run and monitor system suitability throughout the analysis.[5]
Contamination in the LC-MS system.[5]	Flush the system with appropriate solvents to remove any buildup of contaminants.[5]

Problem 2: The peak shape of my analyte or 1-Octanol-d2 is poor (e.g., fronting, tailing, or splitting).

Solution: Poor peak shape can be attributed to several factors related to the chromatography or the sample itself.

Potential Cause	Recommended Solution
Column Overload	The concentration of the injected sample is too high.
Inappropriate Mobile Phase	The mobile phase composition is not optimal for the analyte or column.
Column Contamination	The analytical column is contaminated with adsorbed matrix components.
Injection Solvent Mismatch	The injection solvent is significantly different from the mobile phase.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects Using 1-Octanol-d2

This protocol describes the post-extraction spike method to quantitatively assess matrix effects.

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): Prepare a solution of the analyte and 1-Octanol-d2 in a clean solvent (e.g., mobile phase) at a known concentration.

• Set B (Post-Extraction Spike): Take a blank matrix sample (a sample that does not contain the analyte) and perform the full extraction procedure. After extraction, spike the extract with the analyte and 1-Octanol-d2 to the same concentration as in Set A.[2]

• Set C (Pre-Extraction Spike / Matrix-Matched Standard): Spike the blank matrix with the analyte and 1-Octanol-d2 before the extraction process.[2]

2. LC-MS Analysis:

• Analyze all three sets of samples using the developed LC-MS method.

3. Data Analysis:

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF > 1 indicates ion enhancement.

  • An MF < 1 indicates ion suppression.

  • An MF = 1 indicates no matrix effect.

• Calculate Recovery (RE):

  • RE (%) = [(Peak Area in Set C) / (Peak Area in Set B)] x 100

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of Analyte) / (MF of 1-Octanol-d2)

  • An IS-normalized MF close to 1 suggests that the internal standard effectively compensates for the matrix effect.[2]

Quantitative Data Summary

The following table provides a hypothetical example of how to present the data from a matrix effect evaluation.

Analyte	Set A (Neat) Peak Area	Set B (Post-Spike) Peak Area	Matrix Factor (MF)	Set C (Pre-Spike) Peak Area	Recovery (RE) %
Analyte X	250,000	175,000	0.70 (Suppression)	150,500	86%
1-Octanol-d2	300,000	216,000	0.72 (Suppression)	187,920	87%
IS-Normalized MF	0.97

Visualizations

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Chromatographic Performance

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the improvement of peak shape and resolution in chromatography. While direct, extensive documentation on the use of 1-Octanol-d2 as a primary agent for this purpose is limited, this guide addresses the underlying principles and offers practical solutions for common chromatographic challenges, including the potential application of novel mobile phase additives.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor peak shape, specifically peak tailing?

A1: Peak tailing is a common issue in chromatography where the latter half of a peak is broader than the front half. The primary cause of peak tailing is the presence of more than one mechanism for analyte retention. In reversed-phase chromatography, while the main interaction is hydrophobic, secondary interactions can occur between polar analytes and residual silanol groups (Si-OH) on the silica-based stationary phase. This is particularly problematic for basic compounds containing amine groups, which can interact strongly with ionized silanols. Other contributing factors can include column degradation, sample overload, and issues with the mobile phase or system hardware.

Q2: How can I improve the resolution between two closely eluting peaks?

A2: Improving resolution requires manipulating one or more of the three key factors in the resolution equation: efficiency (N), selectivity (α), and retention (k).

• Increase Efficiency (N): This leads to sharper (narrower) peaks. You can achieve this by using a longer column, a column with a smaller particle size, or by optimizing the flow rate.

• Increase Selectivity (α): This involves changing the relative retention of the two analytes. This can often be accomplished by changing the mobile phase composition (e.g., switching the organic solvent), adjusting the pH, or changing the stationary phase to one with a different chemistry.

• Increase Retention (k): Moving peaks away from the void volume can improve resolution. This is typically done by using a weaker mobile phase (e.g., less organic solvent in reversed-phase).

Q3: What is the role of a mobile phase additive, and how can it improve peak shape?

A3: Mobile phase additives are compounds added in small quantities to the mobile phase to improve the quality of the separation. They can improve peak shape by suppressing undesirable secondary interactions. For example, adding a small amount of an acid (like formic or trifluoroacetic acid) to the mobile phase can protonate residual silanol groups on the stationary phase, reducing their ability to interact with basic analytes and thereby minimizing peak tailing. Similarly, a basic additive can be used to improve the peak shape of acidic compounds. Some additives can also act as ion-pairing agents to improve the retention of charged analytes.

Q4: What are the theoretical advantages of using a deuterated alcohol like 1-Octanol-d2 as a mobile phase additive?

A4: While not a commonly documented practice for peak shape improvement, the use of a deuterated alcohol like 1-octanol-d2 could offer subtle, theoretical advantages in specific applications. Deuterated solvents are primarily used in NMR and as internal standards in mass spectrometry. In chromatography, the substitution of hydrogen with deuterium can lead to minor changes in retention time. The slightly different physicochemical properties of deuterated compounds could potentially alter their interaction with the stationary phase or the analyte. For instance, the difference in hydrogen bonding capability between an alcohol's -OH group and a deuterated -OD group might influence the solvation of the stationary phase surface, potentially leading to a reduction in secondary interactions that cause peak tailing. However, without specific experimental data, this remains a theoretical consideration that would require empirical validation.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

This guide provides a systematic approach to troubleshooting and resolving peak tailing issues.

Step 1: Identify the Scope of the Problem

• All peaks tail: This often points to a problem with the column itself, such as a void or a partially blocked frit.

• Only some peaks (typically basic compounds) tail: This suggests secondary interactions with the stationary phase.

Step 2: Mobile Phase Optimization

• Adjust pH: For basic analytes, lower the mobile phase pH to 3 or below to protonate the silanol groups. For acidic analytes, a higher pH may be beneficial.

• Add a Competing Base/Acid: For tailing basic compounds, add a small concentration of a basic modifier like triethylamine to the mobile phase. This will preferentially interact with the active silanol sites. For acidic compounds, an acidic modifier can be used.

• Increase Buffer Concentration: For LC-UV applications, increasing the ionic strength of the mobile phase with a higher buffer concentration can help mask silanol interactions.

Step 3: Column and Hardware Considerations

• Use an End-Capped Column: These columns have their residual silanol groups chemically deactivated, which significantly reduces peak tailing for basic compounds.

• Check for Column Voids: A void at the column inlet can cause peak distortion. In some cases, reversing and flushing the column can help, but replacement is often necessary.

• Consider Alternative Stationary Phases: If peak tailing persists, a stationary phase with a different chemistry (e.g., a polymer-based or hybrid silica column) may provide better results.

Step 4: Sample and Injection Parameters

• Reduce Sample Load: Injecting too much sample can lead to column overload and peak distortion. Try diluting the sample.

• Match Sample Solvent to Mobile Phase: The sample should be dissolved in a solvent that is weaker than or of similar strength to the mobile phase to avoid peak distortion.

Illustrative Data on Peak Shape Improvement

The following table presents hypothetical quantitative data to illustrate how a mobile phase additive could improve peak shape and resolution for a problematic basic compound.

Parameter	Without Additive	With 0.1% 1-Octanol-d2 (Illustrative)
Analyte	Basic Compound A	Basic Compound A
Retention Time (min)	5.2	5.1
Asymmetry Factor (As)	2.1	1.2
Theoretical Plates (N)	3500	7500
Resolution (Rs) to a neighboring peak	1.3	1.8

This data is for illustrative purposes only and does not represent actual experimental results.

Generic Experimental Protocol for Evaluating a New Mobile Phase Additive

This protocol provides a general framework for researchers to systematically evaluate the effect of a new mobile phase additive, such as 1-Octanol-d2, on peak shape and resolution.

Objective: To determine the optimal concentration of a new mobile phase additive for improving the peak shape and resolution of a target analyte.

Materials:

• HPLC system with a suitable detector (e.g., UV-Vis)

• Analytical column appropriate for the analyte (e.g., C18)

• Mobile phase solvents (e.g., HPLC-grade acetonitrile and water)

• Mobile phase buffer (e.g., ammonium formate)

• New mobile phase additive (e.g., 1-Octanol-d2)

• Analyte standard

Methodology:

• Establish a Baseline:

  • Prepare a mobile phase without the new additive.

  • Inject a standard of the target analyte and record the chromatogram.

  • Measure the retention time, asymmetry factor, number of theoretical plates, and resolution to any closely eluting peaks.

• Prepare a Stock Solution of the Additive:

  • Prepare a stock solution of the new additive in a compatible solvent (e.g., the organic component of the mobile phase).

• Test a Range of Additive Concentrations:

  • Prepare a series of mobile phases with varying concentrations of the new additive (e.g., 0.01%, 0.05%, 0.1%, 0.2% v/v).

  • For each concentration, equilibrate the column with the new mobile phase until a stable baseline is achieved.

  • Inject the analyte standard and record the chromatogram.

  • Measure the same chromatographic parameters as in the baseline experiment.

• Data Analysis:

  • Create a table to compare the chromatographic parameters at each additive concentration.

  • Plot the asymmetry factor and resolution as a function of the additive concentration to identify the optimal concentration.

• System Suitability:

  • Once the optimal concentration is determined, perform replicate injections to ensure the method is reproducible.

Visualizations

Caption: Diagram illustrating the difference between an ideal Gaussian peak and a tailing peak, with the primary cause highlighted.

Caption: A logical workflow for troubleshooting poor peak shape and resolution in chromatography.

Technical Support Center: Stability of 1-Octanol-d2 in Biological Samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on ensuring the stability of 1-Octanol-d2, a deuterated internal standard, in biological samples during storage. Accurate quantification in bioanalytical assays relies on the stability of the internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is the stability of 1-Octanol-d2 important in my biological samples?

A1: 1-Octanol-d2 is used as an internal standard (IS) in quantitative bioanalysis to correct for variability during sample processing and analysis. If 1-Octanol-d2 degrades during storage, its concentration will change, leading to inaccurate calculations and compromising the reliability of the study data.[1]

Q2: What are the main factors that can affect the stability of 1-Octanol-d2 during storage?

A2: The stability of deuterated compounds like 1-Octanol-d2 in biological matrices can be influenced by several factors, including:

• Temperature: Both high and fluctuating temperatures can accelerate degradation.[2]

• pH: Extreme pH conditions within the sample can promote degradation or back-exchange of deuterium atoms.[1][3]

• Enzymatic Degradation: Enzymes present in biological matrices can metabolize 1-Octanol-d2.[2]

• Oxidation: Exposure to air can lead to oxidative degradation.[1]

• Light Exposure: Light, particularly UV radiation, can cause photodegradation.[4]

• Matrix Components: The inherent components of the biological matrix (e.g., plasma, blood, urine) can interact with and affect the stability of the internal standard.

Q3: At what temperature should I store my biological samples containing 1-Octanol-d2?

Q4: How long can I store my samples?

A4: The duration of stable storage must be determined through long-term stability studies. As a proxy, studies on ethanol in plasma have shown it can be stable for up to 3-4 months at -20°C.[5] However, this is only an indicator, and specific long-term stability testing for 1-Octanol-d2 is mandatory to define its stability period under your laboratory's storage conditions.

Q5: What are "freeze-thaw" and "bench-top" stability, and why are they important?

A5:

• Freeze-thaw stability assesses the impact of repeated freezing and thawing cycles on the analyte. Samples may be thawed for analysis or aliquoting, and it's crucial to ensure 1-Octanol-d2 remains stable through these processes.[6]

• Bench-top stability evaluates the stability of 1-Octanol-d2 in the biological matrix at room temperature for a period that simulates the sample preparation and handling time.[7]

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of biological samples containing 1-Octanol-d2.

Issue	Potential Cause	Troubleshooting Action
Drift in Internal Standard Response Over Time	Degradation of 1-Octanol-d2 during storage.	1. Review storage conditions (temperature, light exposure). 2. Conduct a long-term stability study to determine the maximum allowable storage duration. 3. If degradation is confirmed, re-analyze samples with freshly prepared internal standard or consider if data is still reliable based on the extent of degradation.
Inconsistent Internal Standard Area Counts	Improper storage or handling leading to variable degradation. Inconsistent addition of the internal standard.	1. Ensure all samples are stored under identical and controlled conditions. 2. Review and standardize the procedure for adding the internal standard to all samples. 3. Perform freeze-thaw and bench-top stability tests to identify potential instability during sample handling.
Loss of Deuterium Label (H/D Exchange)	pH of the sample matrix or storage in protic solvents.	1. Assess the pH of the biological matrix.[3] 2. If back-exchange is suspected, perform an H/D exchange stability test.[8] 3. Consider adjusting the sample pH or using a different storage buffer if feasible.
Low Recovery of Internal Standard	Adsorption to storage container walls.	1. Investigate the use of different types of storage tubes (e.g., polypropylene vs. glass, low-binding tubes). 2. Ensure complete thawing and vortexing of samples before aliquoting.

Data on Analogous Compound Stability

While specific data for 1-Octanol-d2 is limited, the following table on ethanol stability in plasma can provide some general insights into how a short-chain alcohol behaves under different storage conditions. This data should be used for informational purposes only, and does not replace the need for specific stability testing of 1-Octanol-d2.

Table 1: Stability of Ethanol in Plasma Samples at -20°C [5]

Storage Duration	Mean Change from Initial Concentration
2 Months	Not analytically significant
3 Months	Not analytically significant
4 Months	Not analytically significant
5 Months	Analytically significant decrease

Experimental Protocols

Detailed methodologies for key stability experiments are crucial for validating the use of 1-Octanol-d2 as an internal standard. These protocols are based on general guidelines for bioanalytical method validation, such as the ICH M10 guideline.[9][10]

Protocol 1: Long-Term Stability Assessment

Objective: To determine the stability of 1-Octanol-d2 in a biological matrix over an extended period under specific storage conditions.

Methodology:

• Sample Preparation:

  • Obtain a pool of the appropriate blank biological matrix (e.g., human plasma).

  • Spike the matrix with 1-Octanol-d2 at two concentration levels: a low quality control (LQC) and a high quality control (HQC) concentration.

  • Aliquot the spiked samples into storage tubes.

• Storage:

  • Store the aliquots at the intended long-term storage temperature (e.g., -20°C or -80°C).

• Analysis:

  • At predetermined time points (e.g., 0, 1, 3, 6, 12 months), retrieve a set of LQC and HQC samples.

  • Thaw the samples under the same conditions as study samples.

  • Analyze the samples using the validated bioanalytical method.

• Data Evaluation:

  • The mean concentration of the stored QCs should be within ±15% of the nominal concentration.[10]

Protocol 2: Freeze-Thaw Stability Assessment

Objective: To evaluate the stability of 1-Octanol-d2 after repeated freeze-thaw cycles.

Methodology:

• Sample Preparation:

  • Prepare LQC and HQC samples of 1-Octanol-d2 in the biological matrix.

• Freeze-Thaw Cycles:

  • Freeze the samples at the intended storage temperature for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat this cycle for a specified number of times (e.g., 3 or 5 cycles).

• Analysis:

  • After the final thaw, analyze the samples.

• Data Evaluation:

  • The mean concentration of the freeze-thaw samples should be within ±15% of the nominal concentration of freshly prepared QCs.[10]

Protocol 3: Bench-Top Stability Assessment

Objective: To determine the stability of 1-Octanol-d2 in the biological matrix at room temperature for a duration that mimics sample handling.

Methodology:

• Sample Preparation:

  • Prepare LQC and HQC samples of 1-Octanol-d2 in the biological matrix.

• Incubation:

  • Leave the samples on the bench-top at room temperature for a predefined period (e.g., 4, 8, or 24 hours).

• Analysis:

  • Analyze the samples after the incubation period.

• Data Evaluation:

  • The mean concentration of the bench-top stability samples should be within ±15% of the nominal concentration of freshly prepared QCs.[10]

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to ensuring the stability of 1-Octanol-d2.

References

• 1. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of blood ethanol stabilities in different storage periods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. database.ich.org [database.ich.org]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Deuterium Exchange in 1-Octanol-d2 Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing deuterium exchange in 1-Octanol-d2 solutions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 1-Octanol-d2 solutions?

Deuterium exchange is a chemical process where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding environment. For 1-Octanol-d2, this is a significant concern as it alters the isotopic purity of the compound. This can lead to inaccurate results in quantitative analyses, such as mass spectrometry, where the deuterated compound is often used as an internal standard. The loss of deuterium can result in an underestimation of the internal standard's concentration, leading to an overestimation of the analyte's concentration.

Q2: Which deuterium atoms in 1-Octanol-d2 are most susceptible to exchange?

The deuterium on the hydroxyl group (-OD) is highly susceptible to exchange with protons from protic solvents (e.g., water, methanol) and is considered labile. The deuterium atoms on the carbon chain are generally more stable but can undergo exchange under certain conditions, such as in the presence of strong acids, bases, or specific catalysts.

Q3: What are the primary factors that promote deuterium exchange in 1-Octanol-d2 solutions?

Several factors can promote the unwanted exchange of deuterium:

• pH: Both strongly acidic and strongly basic conditions can catalyze the exchange of deuterium atoms.

• Temperature: Higher temperatures accelerate the rate of isotopic exchange.

• Solvents: Protic solvents, such as water and alcohols, are direct sources of protons and facilitate exchange, particularly for the hydroxyl deuterium.

• Catalysts: Certain metal catalysts can facilitate H-D exchange.

• Atmospheric Moisture: Exposure to humid air can introduce water, a source of protons, leading to deuterium exchange.

Q4: How should I store 1-Octanol-d2 and its solutions to maintain isotopic purity?

To minimize isotopic exchange during storage, 1-Octanol-d2 should be stored in an inert, aprotic solvent (e.g., anhydrous acetonitrile, dioxane, or THF) in a tightly sealed container to prevent exposure to atmospheric moisture. It is also recommended to store it at low temperatures, such as in a refrigerator or freezer, to slow down any potential exchange reactions.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues related to deuterium exchange in 1-Octanol-d2 solutions.

Problem: Loss of Isotopic Purity Detected by NMR or Mass Spectrometry

Symptoms:

• Appearance or increase of a peak corresponding to the non-deuterated 1-Octanol in mass spectrometry.

• Unexpectedly low isotopic enrichment observed in NMR or MS analysis.

• Decreasing peak area of the deuterated standard over time in quantitative assays.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Contaminated Solvents or Reagents	Use fresh, high-purity, anhydrous aprotic solvents for all sample preparations. Verify the isotopic purity of all reagents used in the experiment.
Improper Storage	Ensure the compound and its solutions are stored under the recommended conditions: cool, dark, dry, and under an inert atmosphere. Use tightly sealed containers to prevent moisture ingress.
Presence of Water	Dry all glassware in an oven (e.g., at 120°C for at least 4 hours) and cool under a stream of dry nitrogen or in a desiccator before use. Handle solvents and samples in a dry, inert atmosphere (e.g., a glove box or under a stream of nitrogen or argon).
Inappropriate Solvent Choice	Switch to an anhydrous aprotic solvent such as acetonitrile-d3, chloroform-d, or DMSO-d6 for sample preparation and analysis whenever possible.
Acidic or Basic Contaminants	Use high-purity solvents. If necessary, purify the solvent by passing it through a column of activated alumina. Maintain the pH of all solutions as close to neutral as possible.
Elevated Temperatures	Perform all sample preparation steps at room temperature or on ice. If solvent evaporation is necessary, use a gentle stream of nitrogen at low temperatures instead of high heat.

Experimental Protocols

Protocol 1: Preparation of a Standard Solution of 1-Octanol-d2 for Analysis

This protocol outlines the steps for preparing a solution of 1-Octanol-d2 while minimizing the risk of deuterium exchange.

Materials:

• 1-Octanol-d2

• Anhydrous aprotic solvent (e.g., acetonitrile, dioxane)

• Oven-dried glassware (e.g., volumetric flask, vials)

• Syringes and needles (oven-dried)

• Inert gas (Nitrogen or Argon)

• Glove box (optional, but recommended)

Procedure:

• Glassware Preparation: Dry all glassware to be used in an oven at 120°C for at least 4 hours and allow to cool to room temperature in a desiccator or under a stream of inert gas.

• Inert Atmosphere: If available, perform all subsequent steps in a glove box under a dry, inert atmosphere. Otherwise, use a gentle stream of nitrogen or argon to purge the glassware before and during solvent and sample transfers.

• Solvent Transfer: Using a dry syringe, transfer the required volume of anhydrous aprotic solvent into the dried volumetric flask.

• Sample Transfer: Accurately weigh the required amount of 1-Octanol-d2 and add it to the volumetric flask. Alternatively, if the 1-Octanol-d2 is in a sealed ampoule, score and break the ampoule under an inert atmosphere and transfer the required volume using a dry syringe.

• Dissolution and Dilution: Gently swirl the flask to dissolve the 1-Octanol-d2. Dilute to the final volume with the anhydrous aprotic solvent.

• Storage: Immediately cap the flask and seal with parafilm. Store the solution in a refrigerator or freezer in a desiccator.

Protocol 2: Stability Study of 1-Octanol-d2 in a Given Solvent

This protocol describes how to assess the stability of 1-Octanol-d2 in a specific solvent over time to determine the extent of deuterium exchange.

Materials:

• Prepared stock solution of 1-Octanol-d2 in the test solvent

• Oven-dried vials with Teflon-lined caps

• Analytical instrument (e.g., LC-MS or NMR)

Procedure:

• Sample Aliquoting: Aliquot the 1-Octanol-d2 stock solution into several dried vials.

• Time Points: Designate different time points for analysis (e.g., 0, 1, 4, 8, 24, 48 hours).

• Incubation: Store the vials under the desired experimental conditions (e.g., room temperature, 4°C, 37°C).

• Analysis: At each designated time point, remove one vial and analyze the sample using a suitable analytical method (LC-MS or NMR) to determine the isotopic purity of 1-Octanol-d2.

• Data Evaluation: Compare the isotopic purity at each time point to the initial (time 0) measurement to assess the rate and extent of deuterium exchange.

Visualizations

Navigating NMR with 1-Octanol-d2: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing Nuclear Magnetic Resonance (NMR) acquisition parameters when using 1-Octanol-d2. Whether you are utilizing it as a solvent, a co-solvent, or an analyte, this guide offers practical troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure high-quality, reproducible NMR data.

Troubleshooting Common Issues

Researchers working with 1-Octanol-d2 may encounter specific challenges due to its viscosity and other properties. This section provides a question-and-answer guide to address and resolve these common issues.

Q1: My NMR signals are broad and poorly resolved. What could be the cause and how can I fix it?

A1: Broad signals are a frequent challenge when working with viscous samples like 1-octanol. This broadening is often due to restricted molecular motion, leading to shorter transverse relaxation times (T2). Here are several strategies to improve resolution:

• Increase the Sample Temperature: The viscosity of 1-octanol decreases significantly with temperature. Increasing the experiment temperature (e.g., to 40-50 °C) will enhance molecular tumbling, leading to sharper signals. Ensure your sample and the instrument's variable temperature capabilities are compatible with the chosen temperature.

• Optimize Shimming: Viscous samples can be notoriously difficult to shim due to inhomogeneities.

  • Use Larger Diameter NMR Tubes: A 10mm NMR tube can sometimes provide better results for viscous samples compared to a standard 5mm tube.

  • Centrifuge Your Sample: Before inserting the sample into the magnet, centrifuge the NMR tube to remove any bubbles and ensure a homogeneous solution.

  • Allow for Thermal Equilibrium: Let the sample sit in the spectrometer for at least 15-20 minutes to reach thermal equilibrium before shimming.

  • Iterative Shimming: Perform careful, iterative manual shimming of the Z1 and Z2 shims, as automatic shimming routines may struggle with viscous samples.

• Dilute Your Sample: If possible, diluting your analyte in the 1-octanol-d2 can help reduce the overall viscosity of the solution.

Q2: I'm having trouble locking onto the deuterium signal of 1-octanol-d2.

A2: Lock issues can arise from several factors. Here's a systematic approach to troubleshooting:

• Check Deuterium Content: Ensure you are using a deuterated 1-octanol with a high isotopic purity.

• Sufficient Solvent Volume: Make sure you have an adequate volume of solvent in your NMR tube (typically around 0.6 mL for a 5mm tube) to cover the receiver coil.

• Lock Power and Gain: The lock power may need to be adjusted. Start with the default value and incrementally increase it. Similarly, adjust the lock gain to an optimal level.

• Manual Lock: If the automatic lock fails, try to manually find the deuterium resonance. The lock frequency for deuterium will be different from other common deuterated solvents.

Q3: My quantitative NMR (qNMR) results are not reproducible when using 1-octanol-d2.

A3: Reproducibility in qNMR relies on consistent and appropriate acquisition parameters. For viscous samples, this is particularly critical.

• Ensure Full Relaxation: The longitudinal relaxation times (T1) of nuclei in viscous media can be long. It is crucial to set the relaxation delay (D1) to at least 5 times the longest T1 value of the signals you are quantifying. For 1-octanol, T1 values can vary along the alkyl chain.

• Consistent Sample Preparation: Ensure that the sample concentration and volume are consistent across all experiments.

• Use an Internal Standard: For accurate quantification, use a suitable internal standard that is soluble in 1-octanol-d2 and has sharp, well-resolved peaks in a non-overlapping region of the spectrum.

• Optimize Pulse Width: Calibrate the 90° pulse width for your specific sample and probe.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the practical aspects of using 1-octanol-d2 in NMR experiments.

Q1: What are the expected residual proton and carbon chemical shifts for 1-octanol-d2?

A1: The chemical shifts of residual protons and carbons in deuterated solvents can vary slightly depending on the isotopic purity and the presence of impurities. For 1-octanol-d (deuterated at the hydroxyl position, C8H17OD), the residual -OH proton signal will be a broad singlet, and its chemical shift is highly dependent on temperature, concentration, and hydrogen bonding. For perdeuterated 1-octanol-d18 (CD3(CD2)6CD2OD), you may observe small residual proton signals from any incomplete deuteration, typically in the regions of the corresponding protons in undeuterated 1-octanol. The carbon signals will be triplets due to coupling with deuterium.

Nucleus	Typical Chemical Shift Range (ppm)	Multiplicity
Residual ¹H (-OH)	Variable (typically 1-5 ppm)	Broad Singlet
Residual ¹³C (in C₈D₁₈O)	Similar to ¹³C of 1-octanol	Triplets (due to ¹³C-¹H coupling)

Q2: What are typical T1 relaxation times for the protons and carbons in 1-octanol?

A2: T1 relaxation times are crucial for setting the relaxation delay (D1) in your NMR experiments, especially for quantitative measurements. While specific T1 values can vary with temperature, viscosity, and the presence of paramagnetic impurities, general ranges for long-chain alcohols can be estimated. T1 values for protonated carbons are generally shorter than for quaternary carbons. For the alkyl chain of 1-octanol, T1 values will vary, with the methyl group typically having the shortest T1 and the carbons in the middle of the chain having longer T1s. It is always recommended to measure the T1 values for your specific sample and experimental conditions using an inversion-recovery experiment.

Nucleus	Position in 1-Octanol	Estimated T1 Range (seconds)
¹H	Alkyl Chain	1 - 5
¹³C	Methyl (CH₃)	2 - 4
¹³C	Methylene (CH₂)	1.5 - 3.5
¹³C	Methylene (CH₂OH)	1 - 3

Note: These are estimated values. Actual T1 times should be experimentally determined for accurate quantitative analysis.

Q3: How should I prepare my sample when using viscous 1-octanol-d2?

A3: Proper sample preparation is key to obtaining high-quality NMR spectra with viscous solvents.

• Weighing and Dissolving: Accurately weigh your solid sample into a vial before adding the 1-octanol-d2. Ensure complete dissolution, which may require gentle warming or vortexing.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

• Centrifugation: Centrifuge the sealed NMR tube for a few minutes to remove any air bubbles that can interfere with shimming.

• Sample Volume: Use a sufficient sample volume (e.g., 0.6 mL for a 5 mm tube) to ensure the receiver coil is adequately filled.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to optimizing NMR acquisition with 1-octanol-d2.

Protocol 1: Determination of T1 Relaxation Time using an Inversion-Recovery Experiment

This protocol outlines the steps to measure the spin-lattice (T1) relaxation time, which is essential for setting the relaxation delay (D1) in quantitative experiments.

• Sample Preparation: Prepare your sample in 1-octanol-d2 as described in the FAQ section.

• Spectrometer Setup:

  • Insert the sample and allow it to thermally equilibrate.

  • Tune and match the probe for the nucleus of interest (¹H or ¹³C).

  • Lock and shim the sample carefully.

• Acquisition Parameters:

  • Use a standard inversion-recovery pulse sequence (e.g., t1ir on Bruker systems).

  • Set the 90° pulse width (p1) and 180° pulse width (p2 = 2*p1).

  • Create a list of variable delays (vd list) for the recovery time. This list should include values from very short (e.g., 0.01 s) to long (at least 5 times the expected longest T1). A typical list might be: 0.01, 0.1, 0.2, 0.5, 1, 2, 5, 10, 20, 40 seconds.

  • Set the relaxation delay (d1) to be at least 5 times the longest expected T1.

  • Set the number of scans (ns) to achieve adequate signal-to-noise for each delay point.

• Data Acquisition: Run the experiment.

• Data Processing and Analysis:

  • Process the 2D data to obtain a series of 1D spectra.

  • Integrate the peaks of interest in each spectrum.

  • Plot the integral intensity as a function of the variable delay.

  • Fit the data to the three-parameter exponential recovery function: I(τ) = I₀(1 - 2A * exp(-τ/T₁)) to determine the T1 value for each peak. Most NMR software has built-in functions for T1 analysis.

Protocol 2: Pulse Width (90°) Calibration

Accurate pulse width calibration is crucial for most NMR experiments, especially for quantitative analysis and multi-pulse sequences.

• Sample Preparation: Use a representative sample for calibration.

• Spectrometer Setup: Tune, lock, and shim the sample.

• Acquisition Parameters:

  • Use a simple one-pulse experiment (e.g., zg on Bruker systems).

  • Set a long relaxation delay (d1) of at least 10-15 seconds to ensure full relaxation.

  • Set the number of scans (ns) to 1.

• Arrayed Experiment:

  • Set up an arrayed experiment where the pulse width (p1) is varied over a range. A good starting point is from 1 µs to 30 µs in 1 µs increments.

• Data Acquisition and Analysis:

  • Acquire the array of FIDs.

  • Process each FID to obtain a spectrum.

  • Observe the signal intensity as a function of the pulse width. The intensity will follow a sine wave pattern.

  • The 90° pulse is the pulse width that gives the maximum positive signal intensity. The 180° pulse will give a null (zero) signal, and the 360° pulse will also give a null signal. The 90° pulse is one-fourth of the 360° pulse width. It is often more accurate to determine the 360° null and divide by four.

Visualizing Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key workflows and decision-making processes for optimizing NMR experiments with 1-octanol-d2.

Caption: A decision-making workflow for addressing the issue of broad NMR signals when using 1-octanol-d2.

Caption: Logical flow for the optimization of key acquisition parameters for quantitative NMR experiments.

Technical Support Center: Ensuring Complete Lipid Analysis with 1-Octanol-d2

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing 1-Octanol-d2 in their lipid extraction and analysis workflows. Our aim is to help you overcome common challenges and ensure the accuracy and completeness of your lipidomic data.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-Octanol-d2 in lipid extraction?

A1: 1-Octanol-d2, a deuterated form of 1-octanol, primarily serves as a valuable internal standard in mass spectrometry-based lipid analysis.[1] Its role is not to act as the main extraction solvent but to be added to a sample before the extraction process. By doing so, it helps to correct for variations that can occur during sample preparation and instrument analysis, ultimately leading to more accurate quantification of lipids.[1]

Q2: Why should I use a deuterated internal standard like 1-Octanol-d2?

A2: Deuterated internal standards are crucial for robust and reliable lipidomics. The deuterium atoms make 1-Octanol-d2 heavier than its non-deuterated counterpart, allowing it to be distinguished by a mass spectrometer. However, it behaves almost identically to the native 1-octanol and other similar lipids during the extraction and ionization processes. This allows it to serve as a reliable tracer to account for sample loss at any step. Using such standards can greatly improve the accuracy and reliability of quantification for medium-chain fatty alcohols and related molecules.[1]

Q3: Can 1-Octanol be used as a primary solvent for lipid extraction?

A3: While 1-octanol is a solvent, for broad lipidome coverage, it is more common to use a combination of polar and non-polar solvents.[2][3] Established methods like the Folch or Bligh and Dyer procedures, which use chloroform and methanol mixtures, are designed to extract a wide range of lipids with varying polarities.[2][3] One-phase extractions using solvents like 1-butanol (which is structurally similar to 1-octanol) have been investigated and show good recovery for some lipid classes.[4][5] However, for comprehensive lipidomics, a multi-solvent system is generally preferred to ensure the extraction of both polar and non-polar lipid species.[3][4][5]

Q4: Will using 1-Octanol-d2 affect my downstream analysis, for example, in NMR or LC-MS?

A4: For LC-MS analysis, the use of deuterated standards like 1-Octanol-d2 is standard practice and is accounted for in the data analysis by monitoring its specific mass-to-charge ratio. Studies have shown that deuterium exchange does not negatively affect LC/MS results.[6] For Nuclear Magnetic Resonance (NMR) spectroscopy, deuterated solvents are intentionally used to avoid large solvent signals that would obscure the signals from the analytes of interest.[7]

Troubleshooting Guide

Issue 1: Low recovery of my target lipids despite using 1-Octanol-d2.

• Possible Cause: The extraction solvent system may not be optimal for the specific lipid classes you are targeting. The polarity of the extraction solvent is a critical factor determining lipid recovery.[4][5] Highly non-polar lipids like triglycerides and cholesteryl esters are poorly extracted by polar solvents, while polar lipids require a polar solvent component to disrupt their interactions with proteins and other cellular components.[3][4][5]

• Solution:

  • Review your solvent system: Ensure your chosen extraction method is appropriate for the polarity of your lipids of interest. For a broad range of lipids, a biphasic extraction method like the Folch or Bligh and Dyer, which uses a chloroform/methanol mixture, is often effective.[3]

  • Optimize the solvent-to-sample ratio: Increasing the volume of the organic solvent can enhance the recovery of certain lipids.[4] A sample-to-solvent ratio of 1:20 (v/v) has been suggested to maximize yield in some methods.[3]

  • Ensure complete phase separation: For biphasic extractions, ensure a clean separation of the organic and aqueous phases to avoid contamination and loss of lipids. Adding a salt solution can aid in this separation.[3][8]

Issue 2: High variability in lipid quantification between samples.

• Possible Cause: Inconsistent addition of the 1-Octanol-d2 internal standard or incomplete mixing before extraction. For the internal standard to effectively correct for variations, it must be present in the same concentration in every sample and be thoroughly homogenized with the sample before any extraction steps.

• Solution:

  • Precise addition of internal standard: Use a calibrated pipette to add a fixed amount of 1-Octanol-d2 to each sample at the very beginning of the workflow.

  • Thorough homogenization: After adding the internal standard and extraction solvents, ensure the sample is vortexed or shaken vigorously to allow for complete mixing and equilibration of the internal standard with the endogenous lipids.

Issue 3: Presence of interfering peaks in my mass spectrometry data.

• Possible Cause: Contaminants in the extraction solvents or from plasticware can introduce artifacts into the analysis.[9] The quality of the solvents used in lipidomics is critical for sensitive and accurate results.[10]

• Solution:

  • Use high-purity solvents: Always use high-purity, LC-MS grade solvents to minimize the introduction of contaminants.[10]

  • Run solvent blanks: Before analyzing your samples, run a blank injection of your solvent system through the LC-MS to identify any background signals.[10]

  • Avoid plasticware where possible: Certain plastics can leach contaminants into organic solvents. Whenever feasible, use glass vials and tubes with PTFE-lined caps.[11]

Experimental Protocols

Protocol 1: General Lipid Extraction from Plasma using a Biphasic System with 1-Octanol-d2 Internal Standard

This protocol is adapted from established methods like the Folch extraction.

• Sample Preparation: To 100 µL of plasma in a glass tube, add a precise amount of 1-Octanol-d2 in a small volume of methanol.

• Addition of Solvents: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenization: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation. Vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to achieve a clear separation of the two phases.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for your downstream analysis (e.g., isopropanol for LC-MS).

Data Presentation

The following table illustrates the impact of solvent choice on the extraction efficiency of different lipid classes from human plasma. This highlights the importance of selecting the appropriate extraction method for your target lipids.

Lipid Class	1-Butanol:Methanol (3:1) Recovery (%)	Isopropanol Recovery (%)	Methanol Recovery (%)
Lysophosphatidylcholine (LPC)	~95%	~98%	~100%
Phosphatidylcholine (PC)	~90%	~85%	~60%
Sphingomyelin (SM)	~92%	~88%	~55%
Ceramide (Cer)	~85%	~80%	~40%
Triglyceride (TG)	~70%	~60%	<5%
Cholesteryl Ester (CE)	~65%	~55%	<5%

Data synthesized from findings on one-phase extractions, demonstrating trends in lipid recovery based on solvent polarity.[4][5]

Visualizations

Caption: Workflow for lipid extraction using an internal standard.

Caption: Example of a lipid-mediated signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of lipid extraction from the oleaginous yeasts Rhodotorula glutinis and Lipomyces kononenkoae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessment of compatibility between extraction methods for NMR- and LC/MS-based metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy [simsonpharma.com]
• 8. mdpi.com [mdpi.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Benefits of Quality Organic Solvents for Lipid Analysis [kangyangintl.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Reproducibility with 1-Octanol-d2 Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address poor reproducibility when using 1-Octanol-d2 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: Why is 1-Octanol-d2 used as an internal standard?

A1: 1-Octanol-d2 is a stable, isotopically labeled version of 1-Octanol. In mass spectrometry, this substitution of hydrogen with deuterium atoms results in a mass shift, allowing it to be distinguished from the non-deuterated analyte. Because its chemical and physical properties are nearly identical to the analyte, it is an ideal internal standard to correct for variations during sample preparation, injection volume, and instrument response, which significantly improves the accuracy and reproducibility of analytical methods.

Q2: What are the common causes of poor reproducibility when using a 1-Octanol-d2 internal standard?

A2: Poor reproducibility can arise from several factors throughout the analytical workflow. Key causes include variability in sample preparation, the presence of matrix effects that alter ionization efficiency, instability of the internal standard, and issues with the analytical instrument itself. Even with a deuterated internal standard, problems such as chromatographic separation between the analyte and the standard can lead to inconsistent results.

Q3: Can the 1-Octanol-d2 internal standard completely eliminate matrix effects?

A3: While highly effective, deuterated internal standards like 1-Octanol-d2 may not always completely eliminate matrix effects. Differential matrix effects can occur, especially if there is a slight chromatographic separation between the analyte and its deuterated counterpart. This can lead to the analyte and internal standard not being affected by ion suppression or enhancement to the same degree.

Q4: How should 1-Octanol-d2 stock solutions be prepared and stored to ensure stability?

A4: To ensure stability, 1-Octanol-d2 stock solutions should be prepared in a high-purity organic solvent such as methanol or acetonitrile. It is recommended to store the stock solution at low temperatures, typically -20°C or -80°C, in tightly sealed containers to prevent evaporation and degradation. It is also good practice to prepare fresh working solutions from the stock solution regularly.

Troubleshooting Guides

Issue 1: High Variability in Peak Area Ratios of Analyte to Internal Standard

High variability in the peak area ratio between your analyte and the 1-Octanol-d2 internal standard is a primary indicator of poor reproducibility. This troubleshooting guide will walk you through a systematic approach to identify and resolve the root cause.

Troubleshooting Workflow

A logical troubleshooting workflow for addressing poor reproducibility.

Step-by-Step Troubleshooting:

• Review Sample Preparation: Inconsistencies in manual sample preparation steps like pipetting, dilution, or extraction can significantly impact reproducibility.

  • Action: Standardize all sample preparation steps. Use calibrated pipettes and consider automated liquid handling systems for higher precision. Ensure complete transfer of solutions and consistent vortexing and centrifugation times.

• Verify Internal Standard Stability and Concentration: The 1-Octanol-d2 internal standard may degrade over time, or there could be errors in its addition to the samples.

  • Action: Prepare a fresh stock solution of 1-Octanol-d2 and compare the performance against the old stock. Ensure the internal standard is added accurately and consistently to every sample, standard, and quality control.

• Investigate Matrix Effects: Components in the sample matrix can interfere with the ionization of the analyte and the internal standard, leading to ion suppression or enhancement.

  • Action: Perform a matrix effect evaluation experiment. This typically involves comparing the response of the analyte and internal standard in a clean solvent versus the response in an extracted blank matrix.

• Evaluate Instrument Performance: Issues such as sample carryover from previous injections, a dirty ion source, or a failing detector can cause variable instrument response.

  • Action: Inject a blank solvent after a high-concentration sample to check for carryover. Perform routine maintenance on the instrument, including cleaning the ion source and calibrating the detector.

Quantitative Data Summary: Impact of Troubleshooting on Reproducibility

The following table presents hypothetical data from an experiment before and after implementing the troubleshooting steps described above.

Parameter	Before Troubleshooting	After Troubleshooting
Number of Replicates (n)	6	6
Mean Analyte/IS Peak Area Ratio	1.25	1.31
Standard Deviation	0.28	0.05
Relative Standard Deviation (%RSD)	22.4%	3.8%

As shown in the table, a systematic troubleshooting approach can significantly improve the precision of the measurements, reflected by a much lower %RSD.

Issue 2: Poor Peak Shape for Analyte or Internal Standard

Poor peak shape, such as fronting, tailing, or splitting, can compromise the accuracy of peak integration and thus affect reproducibility.

Troubleshooting Workflow

Troubleshooting workflow for poor peak shape.

Step-by-Step Troubleshooting:

• Check for Column Overload: Injecting a sample that is too concentrated can lead to peak fronting or tailing.

  • Action: Dilute the sample and reinject. If the peak shape improves, the original sample was likely too concentrated.

• Review Mobile Phase and Sample Solvent Compatibility: The composition of the mobile phase and the solvent in which the sample is dissolved can significantly impact peak shape.

  • Action: Ensure the sample solvent is of similar or weaker strength than the initial mobile phase. Adjust the mobile phase composition, such as the pH or organic solvent ratio, to optimize peak shape.

• Evaluate Column Condition: Over time, analytical columns can become contaminated with matrix components or degrade, leading to poor peak shapes.

  • Action: Flush the column with a strong solvent to remove any adsorbed contaminants. If the problem persists, the column may need to be replaced.

Experimental Protocols

Protocol: Preparation of 1-Octanol-d2 Internal Standard Stock and Working Solutions

This protocol outlines the steps for preparing a 1 mg/mL stock solution and a 10 µg/mL working solution of 1-Octanol-d2.

Materials:

• 1-Octanol-d2 (≥98% isotopic purity)

• Methanol (LC-MS or GC grade)

• Calibrated analytical balance

• Volumetric flasks (10 mL)

• Calibrated micropipettes

Procedure:

• Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of 1-Octanol-d2.

  • Quantitatively transfer the weighed standard into a 10 mL volumetric flask.

  • Dissolve and bring to volume with methanol.

  • Stopper the flask and mix thoroughly by inversion.

  • Transfer to a labeled, sealed vial and store at -20°C.

• Working Solution (10 µg/mL):

  • Allow the stock solution to come to room temperature.

  • Pipette 100 µL of the 1 mg/mL stock solution into a clean 10 mL volumetric flask.

  • Bring to volume with the appropriate solvent (e.g., methanol or mobile phase).

  • Mix thoroughly and transfer to a labeled vial for daily use.

Protocol: Sample Preparation using Protein Precipitation with 1-Octanol-d2 Internal Standard

This protocol describes a general protein precipitation method for biological samples, incorporating the 1-Octanol-d2 internal standard.

Materials:

• Biological sample (e.g., plasma, serum)

• 1-Octanol-d2 working solution (10 µg/mL)

• Ice-cold acetonitrile (ACN) with 0.1% formic acid

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Pipette 100 µL of the biological sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 10 µg/mL 1-Octanol-d2 internal standard working solution to the sample.

• Vortex briefly to mix.

• Add 300 µL of ice-cold ACN with 0.1% formic acid to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for analysis.

Experimental Workflow Diagram

Workflow for sample preparation with internal standard addition.

Technical Support Center: Optimizing Derivatization with 1-Octanol-d2 for GC-MS Analysis

Welcome to the technical support center for optimizing derivatization with 1-Octanol-d2 for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of derivatizing analytes with 1-Octanol-d2 for GC-MS analysis?

Derivatization with 1-Octanol-d2 is performed to increase the volatility and thermal stability of polar analytes, making them suitable for GC-MS analysis.[1] This process is particularly useful for compounds containing active hydrogen groups, such as carboxylic acids and phenols.[2] The key reasons for using 1-Octanol-d2 are:

• Improved Chromatographic Properties: Converting polar functional groups into less polar octyl esters reduces interactions with the GC column, leading to better peak shapes and resolution.

• Enhanced Volatility: The resulting octyl esters are more volatile than the parent compounds, allowing them to be analyzed by GC at reasonable temperatures without thermal degradation.[3]

• Stable Isotope Labeling: The deuterium-labeled octanol introduces a known mass shift in the derivatized analyte. This is highly advantageous for quantitative studies using isotope dilution mass spectrometry, where the deuterated derivative can serve as an internal standard for its non-deuterated counterpart, or to trace metabolic pathways.[4][5]

Q2: Which functional groups can be derivatized with 1-Octanol-d2?

1-Octanol-d2 is primarily used to derivatize compounds with acidic protons, most commonly carboxylic acids, to form octyl esters. Other potential, though less common, targets could include phenols and potentially amines under specific catalytic conditions. The general reactivity for esterification with alcohols follows the order: carboxylic acids > phenols.

Q3: What type of catalyst is required for derivatization with 1-Octanol-d2?

Esterification of carboxylic acids with alcohols like 1-Octanol-d2 typically requires an acid catalyst to protonate the carboxyl group, making it more reactive. Common catalysts for this type of reaction include:

• Boron trifluoride (BF3) in the derivatizing alcohol (e.g., BF3-Methanol is common, so a BF3/1-Octanol-d2 solution could be prepared).

• Acetyl chloride or thionyl chloride added to the 1-Octanol-d2.

• Strong mineral acids like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).

Q4: How does 1-Octanol-d2 differ from more common derivatizing agents like methanol or silylating agents (e.g., BSTFA)?

Compared to methanol, derivatization with 1-Octanol-d2 will result in derivatives with a significantly higher molecular weight and boiling point. This may require adjustments to GC oven temperature programs. Silylating agents like BSTFA are generally more reactive and can derivatize a wider range of functional groups, including alcohols and amines, in addition to carboxylic acids.[6] The choice between these reagents depends on the specific analytes and the goals of the analysis. 1-Octanol-d2 is particularly useful when a stable, labeled derivative is needed for quantitative analysis.

Troubleshooting Guide

Problem	Potential Causes	Solutions
Low or No Product Peak (Incomplete Derivatization)	1. Insufficient catalyst activity.2. Reaction temperature is too low or reaction time is too short.3. Presence of water in the sample or reagents.4. Insufficient amount of 1-Octanol-d2.	1. Increase the concentration of the acid catalyst.2. Optimize the reaction temperature and time. Due to the higher boiling point of 1-octanol, higher temperatures (e.g., 80-100°C) may be required compared to methanol-based derivatization. Extend the reaction time and monitor the progress.3. Ensure all glassware is thoroughly dried and use anhydrous solvents and reagents. Water will compete with the analyte for the derivatizing agent.4. Use a significant molar excess of the 1-Octanol-d2/catalyst solution to drive the reaction to completion.
Peak Tailing for the Derivatized Analyte	1. Active sites in the GC inlet liner or column.2. Incomplete derivatization leaving polar starting material.3. Co-elution with an interfering compound.	1. Use a deactivated injector liner and a high-quality, low-bleed GC column. Periodically bake out the column and inlet.2. Re-optimize the derivatization procedure as described above to ensure complete conversion.3. Adjust the GC temperature program to improve separation. Confirm peak purity using the mass spectrum.
Presence of Multiple Peaks for a Single Analyte	1. Incomplete derivatization showing both the analyte and its octyl ester.2. Side reactions with other functional groups in the analyte or matrix.3. Isomerization of the analyte at high temperatures.	1. Increase the rigor of the derivatization conditions (catalyst, temperature, time).2. If the sample matrix is complex, consider a sample cleanup step (e.g., solid-phase extraction) prior to derivatization.3. Lower the derivatization temperature and extend the reaction time. Check for thermal degradation in the GC inlet by lowering the inlet temperature.
Contaminant Peaks in the Chromatogram	1. Impurities in the 1-Octanol-d2 or other reagents.2. Contamination from glassware or sample handling.3. Septum bleed from the GC inlet.	1. Run a reagent blank (all reagents without the sample) to identify the source of contamination. Use high-purity reagents.2. Ensure all glassware is scrupulously clean. Rinse with a high-purity solvent before use.3. Use high-quality, low-bleed septa and replace them regularly.

Quantitative Data Summary

Optimizing the derivatization reaction is critical for achieving complete and reproducible results. The following table summarizes key parameters that should be considered for optimization.

Parameter	Low Range	Optimal Range	High Range	Rationale
Reaction Temperature	50-60°C	80-100°C	>110°C	Esterification with higher alcohols like 1-octanol may require more thermal energy than with methanol.[7] Overly high temperatures can lead to analyte degradation.
Reaction Time	15-30 min	60-90 min	>120 min	Allows for the reaction to proceed to completion. The optimal time should be determined experimentally by analyzing aliquots at different time points.
Catalyst Concentration (e.g., % BF₃ in Octanol)	5% (w/w)	10-14% (w/w)	>15% (w/w)	Sufficient catalyst is needed to ensure a high reaction rate. Excess catalyst can sometimes promote side reactions.
Reagent:Analyte Ratio	10:1 (molar)	50:1 - 100:1 (molar)	>200:1 (molar)	A large excess of the derivatizing reagent ensures the reaction equilibrium is shifted towards the product side, leading to complete derivatization.

Experimental Protocols

Protocol: Esterification of Fatty Acids with 1-Octanol-d2 using a BF₃ Catalyst

This protocol provides a general procedure for the derivatization of fatty acids in a dried lipid extract.

Materials:

• Dried sample containing fatty acids

• 1-Octanol-d2 (high purity, anhydrous)

• Boron trifluoride (BF₃) solution (e.g., 14% in methanol, to be used to prepare a BF₃/1-Octanol-d2 reagent) or BF₃ gas

• Anhydrous hexane or heptane (GC grade)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• GC-MS system

Procedure:

• Reagent Preparation: Prepare a ~12% (w/w) solution of BF₃ in 1-Octanol-d2. This should be done in a fume hood with appropriate safety precautions. Alternatively, commercially prepared BF₃-methanol can be carefully mixed with 1-Octanol-d2, though this will introduce some methyl esters as byproducts.

• Sample Preparation: Ensure the sample extract containing the fatty acids is completely dry. Evaporate any solvent under a gentle stream of nitrogen.

• Derivatization Reaction:

  • To the dried sample in a reaction vial, add 200 µL of the 12% BF₃/1-Octanol-d2 reagent.

  • Tightly cap the vial and vortex for 30 seconds.

  • Place the vial in a heating block or oven set to 90°C for 60 minutes.

• Extraction of Octyl Esters:

  • Cool the vial to room temperature.

  • Add 500 µL of a saturated sodium chloride solution to stop the reaction.

  • Add 500 µL of anhydrous hexane, cap the vial, and vortex vigorously for 1 minute to extract the fatty acid octyl esters (FAOE-d2) into the organic layer.

  • Centrifuge briefly to separate the layers.

• Sample Cleanup:

  • Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried hexane solution to an autosampler vial for GC-MS analysis.

GC-MS Conditions (Starting Point):

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)

• Injector Temperature: 280°C

• Oven Program: 100°C hold for 2 min, ramp at 8°C/min to 300°C, hold for 10 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Ion Source: 230°C

• MS Quadrupole: 150°C

• Scan Range: m/z 50-650

Visualizations

Caption: Experimental workflow for 1-Octanol-d2 derivatization.

Caption: Troubleshooting logic for low derivatization yield.

References

• 1. youtube.com [youtube.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. "Chemical derivatization for the analysis of drugs by GC-MS - A concept" by D.-L. Lin, S.-M. Wang et al. [jfda-online.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. GC Reagents | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

impact of 1-Octanol-d2 purity on analytical results

Welcome to the technical support center for 1-Octanol-d2. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the use of 1-Octanol-d2 in analytical experiments. The purity of deuterated solvents is critical for obtaining accurate and reproducible results.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 1-Octanol-d2, potentially linked to its purity.

Question: My NMR spectra show unexpected peaks that do not correspond to my analyte. What could be the cause?

Answer:

Unexpected signals in your NMR spectra can often be attributed to impurities in the deuterated solvent. Common sources of these extraneous peaks include:

• Residual Protic Solvent: The most common impurity is the non-deuterated form of the solvent, 1-Octanol. This will appear as a characteristic set of peaks in your ¹H NMR spectrum.

• Water: Moisture can be present in the solvent or introduced during sample preparation. The chemical shift of water is highly dependent on temperature and the solvent matrix.

• Other Organic Solvents: Trace amounts of other solvents used in the manufacturing or purification process of 1-Octanol-d2 may be present.

• Silicone Grease: Contamination from greased glassware joints is a frequent source of silicon-based impurities, which typically appear around 0 ppm.[1]

• Plasticizers: Phthalates and other plasticizers can leach from plastic labware (e.g., pipette tips, tubing) and appear as complex multiplets in the aromatic and aliphatic regions of the spectrum.[1]

Troubleshooting Steps:

• Run a Blank Spectrum: Acquire an NMR spectrum of the 1-Octanol-d2 from the same bottle, without your analyte, to identify solvent-related impurity peaks.

• Consult Impurity Tables: Compare the chemical shifts of the unknown peaks to published tables of common NMR impurities.[2][3][4]

• Use High-Purity Solvent: For sensitive experiments, consider using a higher grade of 1-Octanol-d2 with a specified high isotopic and chemical purity.

• Proper Glassware Cleaning: Ensure all glassware is thoroughly cleaned and dried to remove any residual grease or other contaminants. Avoid using plastic containers or tubing where possible.[1]

Question: I am observing peak broadening in my NMR spectra when using 1-Octanol-d2. How can I resolve this?

Answer:

Peak broadening in NMR can be caused by several factors related to the solvent and sample preparation:

• High Viscosity: 1-Octanol is more viscous than many common NMR solvents.[5] Increased viscosity leads to slower molecular tumbling of the analyte, resulting in broader spectral lines.

• Paramagnetic Impurities: The presence of paramagnetic metal ions, even at trace levels, can cause significant line broadening. These can be introduced from various sources, including the solvent or the sample itself.

• Particulate Matter: Undissolved particles in the NMR tube can disrupt the magnetic field homogeneity, leading to broader peaks.[5]

Troubleshooting Steps:

• Increase Temperature: Acquiring the spectrum at a higher temperature can decrease the solvent viscosity and improve peak resolution.[5]

• Filter the Sample: Before transferring your sample to the NMR tube, filter it through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.[5]

• Use a Chelating Agent: If paramagnetic impurities are suspected, adding a small amount of a chelating agent like EDTA (if compatible with your sample) can help to sequester the metal ions.

Question: My chromatographic peaks are distorted (e.g., fronting, tailing, or splitting) when using 1-Octanol-d2 in my mobile phase or as a diluent. What is the problem?

Answer:

Peak distortion in chromatography is a common issue that can be exacerbated by the properties of the solvent and its purity.

• Solvent Mismatch: Injecting a sample dissolved in a solvent with a significantly different elution strength than the mobile phase can cause peak distortion.[6][7] 1-Octanol has different polarity and viscosity compared to common mobile phases like acetonitrile or methanol.

• Impurities Co-eluting with Analyte: Impurities present in the 1-Octanol-d2 may co-elute with your analyte, leading to distorted or split peaks.

• Sample Overload: While less related to purity, injecting too concentrated a sample can lead to peak fronting.

Troubleshooting Steps:

• Match Injection Solvent to Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase of your chromatographic run. If 1-Octanol-d2 must be used as the sample solvent, try to minimize the injection volume.[8]

• Run a Blank Gradient: If using gradient elution, run a blank gradient with only the mobile phase (containing the same batch of 1-Octanol-d2) to check for impurity peaks.

• Sample Dilution: Try diluting your sample to see if the peak shape improves, which would indicate a sample overload issue.

Frequently Asked Questions (FAQs)

Q1: What are the different types of purity for 1-Octanol-d2, and why are they important?

A1: There are two main types of purity for 1-Octanol-d2:

• Isotopic Purity: This refers to the percentage of deuterium atoms at the specified deuterated positions. For example, a 99% isotopic purity for 1-Octanol-d2 (deuterated at a specific position) means that 99% of the molecules have a deuterium atom at that position, while 1% have a hydrogen atom. High isotopic purity is crucial for minimizing the residual solvent peak in ¹H NMR, which can otherwise obscure analyte signals.

• Chemical Purity: This refers to the percentage of 1-Octanol-d2 relative to other chemical entities. Impurities can include water, other organic solvents, or by-products from synthesis. Chemical impurities can introduce extraneous peaks in analytical data and may interfere with the analysis.

Q2: How can I determine the purity of my 1-Octanol-d2?

A2: The purity of 1-Octanol-d2 can be assessed using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the isotopic purity by comparing the integral of the residual protic signal to the signals of a known internal standard. Both ¹H and ¹³C NMR can be used to identify and quantify chemical impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for separating and identifying volatile chemical impurities.

• Karl Fischer Titration: This method is specifically used to quantify the water content in the solvent.

Q3: What is an acceptable purity level for 1-Octanol-d2?

A3: The required purity level depends on the sensitivity of the application.

Application	Recommended Isotopic Purity	Recommended Chemical Purity
Routine ¹H NMR	> 99%	> 99%
High-sensitivity NMR (e.g., for dilute samples)	> 99.8%	> 99.5%
LC-MS (as a solvent)	Not critical	> 99.5% (to avoid interfering peaks)
Pharmaceutical analysis	As per pharmacopeial standards	As per pharmacopeial standards

Experimental Protocols

Protocol: Purity Assessment of 1-Octanol-d2 by ¹H NMR

Objective: To determine the isotopic and chemical purity of a 1-Octanol-d2 sample.

Materials:

• 1-Octanol-d2 sample

• High-purity NMR tube

• Internal standard (e.g., maleic anhydride or another suitable standard with a known purity and a signal in a clear region of the spectrum)

• Deuterated chloroform (CDCl₃) or another suitable deuterated solvent for locking and shimming if the spectrometer has difficulty locking on 1-Octanol-d2.

Procedure:

• Accurately weigh a known amount of the internal standard into a clean, dry vial.

• Accurately weigh a known amount of the 1-Octanol-d2 sample into the same vial.

• Dissolve the mixture in a minimal amount of a suitable deuterated solvent if necessary (e.g., CDCl₃).

• Transfer the solution to an NMR tube.

• Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (e.g., 5 times the longest T₁ value) to ensure accurate integration.

• Integrate the residual protic peak of 1-Octanol-d2 and a well-resolved peak of the internal standard.

• Calculate the chemical purity based on the relative integrals and the known purity of the internal standard.

• The isotopic purity can be estimated by comparing the integral of the residual ¹H signal to the expected integral for one proton.

Visualizations

Caption: A logical workflow for troubleshooting analytical issues potentially caused by 1-Octanol-d2 impurities.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Eliminating Peak Distortion and Injection Solvent Effects in Chiral UPC2 Separations | Waters [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Managing Viscosity Effects of 1-Octanol-d2 in NMR Samples

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you manage the viscosity effects of 1-Octanol-d2 in your NMR experiments, ensuring high-quality spectral data.

Frequently Asked Questions (FAQs)

Q1: Why are my NMR signals broad when using 1-Octanol-d2 as a solvent?

A1: 1-Octanol is significantly more viscous than common NMR solvents like chloroform or acetone.[1] High viscosity slows down the rate of molecular tumbling of your analyte in the solution. In NMR spectroscopy, slow molecular tumbling leads to shorter spin-spin relaxation times (T2), which results in broader signal lines and reduced spectral resolution.[2] This effect is particularly pronounced for larger molecules.[1]

Q2: My NMR spectrum has poor resolution and broad lines. How can I improve it?

A2: There are several methods to counteract the effects of high viscosity:

• Increase the Temperature: Running the NMR experiment at a higher temperature will decrease the viscosity of the 1-Octanol-d2, allowing your molecule to tumble more rapidly. This leads to sharper, better-resolved signals.[3][4]

• Dilute Your Sample: If your sample is highly concentrated, this can significantly increase the solution's viscosity.[5] Diluting the sample can sometimes improve resolution, but be mindful of dropping the concentration below the limit of detection for your experiment, especially for less sensitive nuclei like ¹³C.[5]

• Use a Co-solvent: Introducing a low-viscosity deuterated co-solvent, such as deuterated pentane or hexane, can effectively reduce the overall viscosity of the sample, leading to sharper NMR signals.[1]

Q3: I'm having trouble physically handling the sample. It's too viscous to transfer into the NMR tube. What should I do?

A3: For highly viscous samples, sample transfer can be challenging. Here are some tips:

• Use a Wider Bore NMR Tube: If available, using a 10mm NMR tube instead of a standard 5mm tube can make sample introduction easier.[4]

• Gentle Warming: Slightly warming the sample (e.g., to 50-60°C if the analyte is stable) can lower the viscosity enough to allow it to flow into the tube.[4]

• Centrifugation: After transferring the viscous material into the NMR tube, you can use a centrifuge to bring the sample to the bottom of the tube and remove any trapped air bubbles. Place the NMR tube inside a larger centrifuge tube (e.g., a 15 ml Falcon tube) for support and balance during centrifugation.[3][4]

Q4: My analyte's -OH or -NH proton signals are either very broad or have disappeared entirely. What is happening?

A4: The hydroxyl proton (-OD) of 1-Octanol-d2 can undergo chemical exchange with labile protons (protons that can easily be exchanged) in your analyte, such as those in hydroxyl (-OH), amine (-NH), or carboxylic acid (-COOH) groups. This chemical exchange process can lead to significant broadening of the signals, sometimes to the point where they disappear into the baseline.[1] To confirm if a peak corresponds to a labile proton, you can add a drop of deuterium oxide (D₂O) to your sample; the labile proton will exchange with deuterium, causing its signal to disappear from the ¹H NMR spectrum.[1][6]

Q5: How can I be sure that my sample is homogeneous and free of particles that could affect the results?

A5: Inhomogeneity and suspended solid particles can severely degrade the quality of an NMR spectrum by distorting the magnetic field.[5] It is critical to filter your sample directly into the NMR tube. This can be done by passing the solution through a small plug of glass wool packed into a Pasteur pipette.[5] After filtration, the sample should appear clear. For viscous samples, centrifugation can also help in creating a more homogeneous solution.[3][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution(s)
Broad, poorly resolved peaks	High sample viscosity slowing molecular tumbling.[2]	1. Increase the acquisition temperature to reduce viscosity.[4]2. Dilute the sample if the concentration is high.[7]3. Add a low-viscosity deuterated co-solvent.4. If the issue persists, consider High-Resolution Magic Angle Spinning (HR-MAS) NMR if available.[4]
Difficulty transferring sample to NMR tube	The sample is too viscous at room temperature.[4]	1. Gently warm the sample to decrease its viscosity before transfer.[4]2. Use a wider bore (e.g., 10mm) NMR tube.[4]3. Use a centrifuge to force the sample to the bottom of the tube and remove bubbles.[4]
-OH or -NH signals are missing or broad	Chemical exchange with the solvent's hydroxyl group.	1. This is a known phenomenon. To confirm, add a drop of D₂O and re-acquire the spectrum; the peak should disappear.[1][6]2. Lowering the temperature may slow the exchange rate, potentially sharpening the peak.
Poor shimming results	Inhomogeneous sample, presence of air bubbles or solid particles.[8][9]	1. Ensure the sample is fully dissolved and homogeneous.2. Filter the sample into the NMR tube to remove particulates.[5]3. Centrifuge the NMR tube to remove air bubbles.[4]
Residual solvent peaks obscure analyte signals	Inherent residual protons in 1-Octanol-d2.	1. Consult a deuterated solvent reference chart for the exact chemical shifts of residual 1-octanol peaks.[1][10]2. If overlap is severe, consider acquiring the spectrum in a different deuterated solvent if analyte solubility permits.[6]

Quantitative Data

Table 1: Physical Properties of 1-Octanol (Note: Properties for deuterated 1-Octanol-d2 are expected to be very similar to the non-deuterated form.)

Property	Value	Source
Molecular Weight	130.23 g/mol	[11]
Boiling Point	195 °C (383 °F) at 760 mmHg	[11]
Melting Point	-15 °C (5 °F)	[11]
Density	~0.824 g/cm³ at 25 °C	[10]

Table 2: Dynamic Viscosity of 1-Octanol at Various Temperatures (Data extrapolated from various sources for illustrative purposes)

Temperature	Dynamic Viscosity (mPa·s)
20 °C (293.15 K)	~8.84
40 °C (313.15 K)	~4.50
60 °C (333.15 K)	~2.60
80 °C (353.15 K)	~1.65
(Viscosity decreases significantly as temperature increases)[12][13]

Experimental Protocols

Protocol 1: Standard Preparation of an NMR Sample in 1-Octanol-d2

• Weigh Analyte: Accurately weigh 5-25 mg of your solid compound for a standard ¹H NMR experiment.[1][5] For liquid analytes, use a single drop.

• Dissolve Sample: Transfer the analyte to a clean, dry vial. Add approximately 0.6 mL of 1-Octanol-d2.

• Ensure Homogeneity: Gently vortex or sonicate the mixture until the analyte is fully dissolved. If necessary, gently warm the sample to aid dissolution.

• Filter Sample: Using a Pasteur pipette with a small, tightly packed plug of glass wool, filter the solution directly into a clean 5 mm NMR tube.[5]

• Adjust Volume: The final sample height in the tube should be approximately 4-5 cm (0.55-0.7 mL).[5]

• Cap and Label: Securely cap the NMR tube and label it clearly.

• Pre-Acquisition: Before inserting into the spectrometer, visually inspect the sample for any air bubbles or particulate matter. If bubbles are present, they can often be dislodged by gently tapping the tube or by brief centrifugation.[3][4]

Protocol 2: Managing a High-Viscosity Sample

• Initial Preparation: Prepare the sample as described in Protocol 1. If transferring the sample into the NMR tube is difficult due to high viscosity, gently warm the solution in the vial.

• Centrifugation: After transfer, place the NMR tube into a suitable carrier and centrifuge for 2-5 minutes to force the sample down and remove any trapped air bubbles.[4]

• Instrument Setup: Insert the sample into the NMR spectrometer.

• Temperature Adjustment: Set the experiment temperature higher than ambient. A starting point of 40-50°C is often effective. Allow the sample to equilibrate at the new temperature for at least 5-10 minutes before starting shimming and acquisition.

• Shimming and Acquisition: Perform standard shimming procedures. Acquire the NMR spectrum. The elevated temperature should result in reduced viscosity and sharper signals.[3]

Visualizations

Caption: Troubleshooting workflow for broad NMR peaks.

Caption: Standard sample preparation workflow.

Caption: Relationship between temperature, viscosity, and NMR resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. ou.edu [ou.edu]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. Troubleshooting [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]
• 8. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 9. researchgate.net [researchgate.net]
• 10. NMR Deuterated Solvent Properties Reference Chart [sigmaaldrich.com]
• 11. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Densities, Viscosities, and Self-Diffusion Coefficients of Octan-1-ol and Related Ether-Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Isotopic Crosstalk Correction with 1-Octanol-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and correcting for isotopic crosstalk when using 1-Octanol-d2 as a stable isotope-labeled internal standard (SIL-IS) in mass spectrometry assays.

Frequently Asked Questions (FAQs)

Q1: What is isotopic crosstalk and why is it a problem when using 1-Octanol-d2?

Isotopic crosstalk in mass spectrometry occurs when the isotopic signature of an analyte overlaps with the signal of its corresponding stable isotope-labeled internal standard (SIL-IS).[1][2] In the case of quantifying 1-Octanol using 1-Octanol-d2 as an internal standard, the natural abundance of heavy isotopes (primarily ¹³C) in the unlabeled 1-Octanol can contribute to the mass-to-charge ratio (m/z) signal of the 1-Octanol-d2.

This is particularly problematic with internal standards that have a low degree of deuteration, such as d2.[3] The M+2 isotope of 1-Octanol, resulting from the presence of two ¹³C atoms or one ¹⁸O atom, can have the same nominal mass as 1-Octanol-d2.[3] This interference can lead to a falsely high internal standard signal, which in turn causes an underestimation of the analyte concentration.[3] It can also result in non-linear calibration curves.[1]

Q2: How can I identify potential isotopic crosstalk in my experiment with 1-Octanol-d2?

Identifying potential crosstalk involves both theoretical prediction and experimental verification:

• Theoretical Calculation: The theoretical isotopic distribution of 1-Octanol can be calculated using online tools or mass spectrometry software.[1] This will estimate the potential contribution of the analyte's M+2 isotope to the signal of the 1-Octanol-d2 internal standard.

• Experimental Verification:

  • Analyze a high-concentration standard of unlabeled 1-Octanol and monitor the mass transition for 1-Octanol-d2. Any signal detected indicates crosstalk from the analyte to the internal standard.

  • Analyze a sample containing only the 1-Octanol-d2 internal standard to check for the presence of any unlabeled 1-Octanol impurity.[3]

Q3: What are the common strategies to minimize or correct for isotopic crosstalk?

Several strategies can be employed to address isotopic crosstalk:

• Use a Higher Mass Isotope Standard: Whenever possible, select an internal standard with a higher degree of deuteration (e.g., d4 or greater) or a ¹³C-labeled standard.[3] This shifts the mass of the internal standard further away from the analyte's isotopic cluster, reducing the likelihood of overlap.

• Chromatographic Separation: While often challenging due to the similar physicochemical properties of the analyte and its deuterated analog, optimizing chromatographic conditions to achieve separation can mitigate crosstalk. However, deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts, which can introduce other issues like differential matrix effects.[4]

• Mathematical Correction: A common and effective approach is to experimentally determine the extent of crosstalk and apply a mathematical correction to the data. This involves analyzing standards of both the analyte and the internal standard to calculate the percentage contribution of each to the other's signal.

Troubleshooting Guide

Problem: My calibration curve for 1-Octanol is non-linear, especially at higher concentrations.

• Possible Cause: Isotopic crosstalk from high concentrations of unlabeled 1-Octanol is artificially inflating the signal of the 1-Octanol-d2 internal standard.

• Troubleshooting Steps:

  • Verify Crosstalk: Analyze a high-concentration 1-Octanol standard without any internal standard and monitor the MRM transition for 1-Octanol-d2. A significant signal confirms crosstalk.

  • Perform Correction: Apply the mathematical correction protocol outlined below.

  • Consider a Different IS: If the crosstalk is too high to be reliably corrected, consider using an internal standard with a higher degree of deuteration (e.g., 1-Octanol-d4 or higher).

Problem: I am observing a signal for unlabeled 1-Octanol when I inject a pure solution of my 1-Octanol-d2 internal standard.

• Possible Cause: The 1-Octanol-d2 standard has low isotopic purity, meaning it contains a significant amount of unlabeled or partially deuterated 1-Octanol.[3]

• Troubleshooting Steps:

  • Check the Certificate of Analysis (CoA): Review the CoA for your 1-Octanol-d2 standard to determine its specified isotopic purity.

  • Quantify the Impurity: Analyze a known concentration of the 1-Octanol-d2 standard and quantify the peak corresponding to unlabeled 1-Octanol.

  • Apply Correction: Use the calculated percentage of unlabeled 1-Octanol in the internal standard to correct your results.

Experimental Protocol: Correction for Isotopic Crosstalk

This protocol describes the process for quantifying and correcting for isotopic crosstalk between 1-Octanol (analyte) and 1-Octanol-d2 (internal standard).

1. Preparation of Stock Solutions:

• Prepare a 1 mg/mL stock solution of 1-Octanol in a suitable solvent (e.g., methanol).

• Prepare a 1 mg/mL stock solution of 1-Octanol-d2 in the same solvent.

2. Determination of Analyte Contribution to IS Signal:

• Prepare a series of calibration standards of 1-Octanol without the internal standard.

• Inject these standards and monitor the MRM transitions for both 1-Octanol and 1-Octanol-d2.

• Calculate the percentage of the 1-Octanol signal that is detected in the 1-Octanol-d2 channel (%Crosstalk A→IS).

3. Determination of IS Contribution to Analyte Signal:

• Prepare a solution of 1-Octanol-d2 at the concentration used in your assay.

• Inject this solution and monitor the MRM transitions for both 1-Octanol and 1-Octanol-d2.

• Calculate the percentage of the 1-Octanol-d2 signal that is detected in the 1-Octanol channel (%Crosstalk IS→A). This assesses the isotopic purity of the standard.

4. Data Correction:

The following equations can be used to correct the observed peak areas:

• Corrected Analyte Area = Observed Analyte Area - (Observed IS Area * %Crosstalk IS→A)

• Corrected IS Area = Observed IS Area - (Observed Analyte Area * %Crosstalk A→IS)

Use the corrected peak areas to calculate the final concentration of 1-Octanol.

Quantitative Data Summary

Table 1: Crosstalk Contribution of 1-Octanol to 1-Octanol-d2 Signal

1-Octanol Concentration (ng/mL)	Observed 1-Octanol Peak Area	Observed 1-Octanol-d2 Peak Area (Crosstalk)	% Crosstalk (A→IS)
10	15,000	45	0.30%
100	155,000	465	0.30%
1000	1,600,000	4800	0.30%
5000	8,200,000	24600	0.30%

Table 2: Isotopic Purity of 1-Octanol-d2 Internal Standard

Solution	Observed 1-Octanol-d2 Peak Area	Observed 1-Octanol Peak Area (Impurity)	% Crosstalk (IS→A)
1-Octanol-d2 (100 ng/mL)	180,000	360	0.20%

Table 3: Impact of Crosstalk Correction on a Calibration Curve

Nominal 1-Octanol Conc. (ng/mL)	Uncorrected Calculated Conc. (ng/mL)	Corrected Calculated Conc. (ng/mL)	% Accuracy (Uncorrected)	% Accuracy (Corrected)
10	9.8	9.9	98.0%	99.0%
50	48.5	49.8	97.0%	99.6%
250	235.0	249.5	94.0%	99.8%
500	460.0	498.0	92.0%	99.6%
1000	900.0	995.0	90.0%	99.5%

Visualizations

Caption: Isotopic overlap between 1-Octanol and 1-Octanol-d2.

Caption: Workflow for isotopic crosstalk correction.

References

• 1. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 1-Octanol-d2 vs. C13-Labeled Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. Stable isotope-labeled internal standards are the gold standard, and among these, deuterium-labeled and carbon-13-labeled compounds are the most common. This guide provides an objective comparison of 1-Octanol-d2 and C13-labeled 1-octanol as internal standards, supported by established principles and experimental data from analogous compounds.

Performance Comparison: Deuterium vs. Carbon-13 Labeling

The ideal internal standard should exhibit identical chemical and physical properties to the analyte, ensuring it behaves similarly throughout sample preparation and analysis, thus effectively normalizing for variations.[1][2] While both 1-Octanol-d2 and C13-labeled 1-octanol are designed to mimic the native analyte, their fundamental isotopic differences can lead to variations in performance.

Table 1: Key Performance Metrics of 1-Octanol-d2 vs. C13-Labeled 1-Octanol

Performance Metric	1-Octanol-d2 (Deuterium-Labeled)	C13-Labeled 1-Octanol	Key Considerations
Accuracy	May be compromised due to potential chromatographic separation from the unlabeled analyte (isotopic effect).[3][4] This can lead to differential ion suppression or enhancement.	Generally higher accuracy as the larger mass difference has a negligible effect on retention time, ensuring co-elution.[3][4]	The position and number of deuterium atoms can influence the magnitude of the isotopic effect.
Precision (CV%)	Can exhibit lower precision (higher coefficient of variation) due to chromatographic shifts and potential for isotope exchange.[1]	Generally offers higher precision (lower CV%) due to better co-elution and isotopic stability.[5]	A study on lipidomics showed a significant reduction in CV% when using C13-labeled standards over deuterated ones.[5]
Isotopic Stability	Deuterium atoms, particularly on hydroxyl groups (-OD), can be susceptible to back-exchange with protons in the solvent, leading to signal loss and inaccurate quantification.[3][6]	The carbon-13 label is integrated into the carbon backbone of the molecule and is therefore highly stable under typical experimental conditions.[3][6]	Careful selection of non-exchangeable deuteration sites is crucial.
Cost	Generally less expensive to synthesize.[3]	Typically more expensive to synthesize.[7]	Cost-effectiveness may be a deciding factor for high-throughput screening.
Mass Difference	Smaller mass difference from the analyte. A mass difference of at least 3 Da is recommended to avoid isotopic crosstalk.	Larger and more distinct mass difference from the analyte, minimizing the risk of spectral overlap.	A mass difference of 4-5 Da is ideal.[2]

Experimental Protocols

The following provides a generalized experimental protocol for the quantification of 1-octanol in a given matrix (e.g., plasma, water) using either 1-Octanol-d2 or a C13-labeled 1-octanol as an internal standard via Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1-octanol and dissolve it in 100 mL of methanol (LC-MS or GC grade).

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of either 1-Octanol-d2 (e.g., 1-octanol-d17) or C13-labeled 1-octanol and dissolve in 100 mL of methanol.[8][9]

• Calibration Standards: Prepare a series of calibration standards by spiking the analyte stock solution into a blank matrix to achieve a concentration range relevant to the expected sample concentrations (e.g., 10-500 µg/L).[9]

• Internal Standard Spiking: Add a fixed amount of the internal standard stock solution to all calibration standards and unknown samples to achieve a consistent final concentration (e.g., 100 µg/L).[8][9]

Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample (or calibration standard), add the predetermined amount of the internal standard solution.[8]

• Add 2 mL of a suitable organic solvent (e.g., ethyl acetate or hexane) for extraction.[8]

• Vortex the mixture for 1-2 minutes to ensure thorough mixing.

• Centrifuge the sample to separate the organic and aqueous layers.

• Carefully transfer the organic layer to a clean vial.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for injection (e.g., 100 µL of methanol).

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for volatile compound analysis (e.g., DB-5ms).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor specific ions for the analyte and the internal standard.

Data Analysis

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard for each calibration standard and sample.[10]

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.[10]

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.[10]

Visualizing the Workflow and Concepts

To better illustrate the principles and procedures discussed, the following diagrams are provided in DOT language.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Chromatographic behavior of ideal vs. deuterated internal standards.

Conclusion

The selection between 1-Octanol-d2 and a C13-labeled 1-octanol internal standard depends on the specific requirements of the analytical method. For applications demanding the highest accuracy and precision, C13-labeled standards are generally the superior choice due to their isotopic stability and minimal chromatographic shift, which ensures they accurately mimic the behavior of the native analyte.[3][4] However, deuterated standards like 1-Octanol-d2 can be a cost-effective alternative for many applications, provided that potential issues such as chromatographic separation and isotopic exchange are carefully evaluated and controlled during method development.[3][7] Ultimately, the decision should be based on a thorough validation of the chosen internal standard's performance within the specific analytical workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ukisotope.com [ukisotope.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Cross-Validation of 1-Octanol-d2 Analysis: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of deuterated compounds like 1-Octanol-d2 is critical for a variety of applications, from metabolic studies to use as an internal standard in quantitative bioanalysis. The choice of analytical technique can significantly impact the reliability and efficiency of these measurements. This guide provides an objective comparison of the performance of three common analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC)—for the analysis of 1-Octanol-d2, supported by experimental principles and detailed methodologies.

At a Glance: Performance Comparison

The selection of an analytical method depends on several factors, including the required sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of the key performance indicators for GC-MS, NMR, and HPLC in the analysis of 1-Octanol-d2.

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	High-Performance Liquid Chromatography (HPLC)
Selectivity	High, especially with appropriate column selection.	Excellent for structural elucidation and distinguishing isotopic labeling patterns.	Moderate to high, dependent on column and detector choice; may require derivatization.
Sensitivity	High (typically low µg/mL to ng/mL).[1]	Moderate (typically mg/mL to high µg/mL).[1]	Moderate, can be enhanced with sensitive detectors or derivatization.
Limit of Quantitation (LOQ)	Low (e.g., < 0.1 µg/mL for some methods).[1]	Higher than GC-MS (e.g., ~4 µg/mL for some methods).[1]	Dependent on detector and derivatization; can be in the low µg/mL range.
Linearity	Good over a defined concentration range (e.g., R² > 0.99).[1]	Good over a defined concentration range (e.g., R² > 0.99).[1]	Good, typically with R² > 0.99.[2]
Precision (Repeatability)	Good, with Relative Standard Deviations (RSD) typically <15%.	Excellent, with RSDs often below 5%.	Good, with RSDs typically <15%.[2]
Sample Throughput	High, with typical run times of minutes per sample.[1]	Lower, as acquisition times can be longer.	High, with run times typically in the range of minutes per sample.
Structural Information	Provides fragmentation patterns for identification.[1]	Provides detailed information on the chemical environment and connectivity of atoms.[1]	Limited to retention time and spectral data from the detector.
Sample Preparation	May require derivatization for polar analytes.	Minimal, often just dissolution in a deuterated solvent.	May require derivatization for detection.[3]

Analytical Techniques: In-Depth

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is highly sensitive and specific for the analysis of volatile and semi-volatile compounds like 1-Octanol-d2.[4]

This protocol is adapted from established methods for the analysis of alcohols and other volatile organic compounds.[5][6]

1. Sample Preparation:

• Prepare a stock solution of 1-Octanol-d2 (e.g., 1 mg/mL) in a suitable volatile solvent such as dichloromethane or methanol.[4]

• For quantitative analysis, create a series of dilutions from the stock solution to establish a calibration curve.

• For analysis in a complex matrix, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the analyte.[5]

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B GC or similar.

• MS System: Agilent 5977A MSD or similar.

• Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm) is suitable.

• Injector: Split/splitless inlet at 250°C with a split ratio of 20:1.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 10°C/min.

  • Hold at 240°C for 5 minutes.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.

3. Data Analysis:

• Identify the 1-Octanol-d2 peak based on its retention time and mass spectrum.

• Quantify the amount of 1-Octanol-d2 by comparing the peak area to the calibration curve.

GC-MS analysis workflow for 1-Octanol-d2.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an exceptionally powerful technique for the structural elucidation of molecules.[7] For deuterated compounds like 1-Octanol-d2, NMR can provide detailed information about the position and extent of deuterium incorporation. Quantitative NMR (qNMR) can also be used for accurate concentration determination without the need for an identical internal standard.

This protocol is based on standard NMR practices for small molecules.[8]

1. Sample Preparation:

• Dissolve a precisely weighed amount of the 1-Octanol-d2 sample in a suitable deuterated solvent (e.g., chloroform-d, methanol-d4) in an NMR tube.

• For quantitative analysis, add a known amount of an internal standard with a distinct NMR signal (e.g., maleic acid).

2. NMR Instrumentation and Data Acquisition:

• Spectrometer: Bruker Avance III 600 MHz or similar.

• Probe: 5 mm cryogenic probe.

• Experiment: A standard 1D proton (¹H) NMR experiment is typically sufficient. For more detailed structural information, 2D experiments like COSY can be performed.

• Acquisition Parameters:

  • Number of scans: 16-64 (depending on concentration).

  • Relaxation delay (d1): 5 times the longest T1 of the signals of interest to ensure full relaxation for quantification.

  • Pulse angle: 90°.

3. Data Analysis:

• Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Integrate the signals corresponding to 1-Octanol-d2 and the internal standard.

• Calculate the concentration of 1-Octanol-d2 based on the integral ratio and the known concentration of the internal standard.

NMR analysis workflow for 1-Octanol-d2.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile separation technique widely used in the pharmaceutical industry. For a non-chromophoric compound like 1-Octanol-d2, detection can be a challenge and may require derivatization or the use of specialized detectors like a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD).[9][10]

This protocol is a general guideline for the analysis of long-chain alcohols and may require optimization.[11]

1. Sample Preparation:

• Dissolve the 1-Octanol-d2 sample in the mobile phase.

• Derivatization (optional, for UV detection): If a UV detector is used, derivatize the alcohol with a UV-active agent. A common method involves reaction with a chromophore-containing reagent.[3]

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or similar.

• Detector: Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD). If derivatized, a Diode Array Detector (DAD) can be used.

• Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm) is a common choice.[11]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. The exact composition will need to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

3. Data Analysis:

• Identify the 1-Octanol-d2 peak based on its retention time.

• Construct a calibration curve by plotting the peak area of the standards against their concentration.

• Determine the concentration of 1-Octanol-d2 in the sample from the calibration curve.

HPLC analysis workflow for 1-Octanol-d2.

Conclusion: A Synergistic Approach

Both GC-MS and NMR spectroscopy are indispensable tools for the characterization of 1-Octanol-d2, each offering unique advantages.[4] GC-MS excels in sensitivity and is ideal for identifying and quantifying the compound at low concentrations.[12] Its ability to separate complex mixtures makes it a powerful tool for purity analysis and screening.[4]

NMR, on the other hand, provides unparalleled detail for structural elucidation, allowing for the unambiguous assignment of the molecular structure and the position of the deuterium label.[4] Furthermore, qNMR offers a primary method for determining purity with high accuracy and precision, without the need for compound-specific calibration standards.[4]

HPLC offers a viable alternative, particularly when GC-MS or NMR are not available or when dealing with less volatile matrices. However, the need for derivatization for sensitive detection can add complexity to the workflow.

For a comprehensive characterization and cross-validation of 1-Octanol-d2, a synergistic approach utilizing both GC-MS for sensitive quantification and NMR for structural confirmation and purity assessment is recommended. This ensures the highest confidence in the analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 7. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Comparison of GC-MS and NMR for metabolite profiling of rice subjected to submergence stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Analytical Variability: A Guide to Inter-Laboratory Comparison of Methods Utilizing 1-Octanol-d2

For researchers, scientists, and drug development professionals, ensuring the reproducibility and accuracy of analytical methods is paramount. This guide provides a framework for conducting an inter-laboratory comparison (ILC) of methods that employ 1-Octanol-d2, a deuterated stable isotope of 1-octanol. The use of 1-Octanol-d2 is particularly relevant in studies determining the octanol-water partition coefficient (logP), a critical parameter in drug discovery for predicting the pharmacokinetic properties of a compound. This document outlines a model for such a comparative study, presenting hypothetical data and detailed experimental protocols to guide laboratories in assessing their performance and the robustness of their analytical methods.

The primary objective of an inter-laboratory comparison is to evaluate the proficiency of different laboratories in performing a specific analysis.[1] This is often achieved by comparing each laboratory's results to a consensus value derived from all participants' data.[1][2] Statistical measures such as the Z-score are commonly used to rate laboratory performance.[1][2] A satisfactory Z-score, typically between -2.0 and +2.0, indicates that the laboratory's result is in good agreement with the consensus mean.[1]

This guide will focus on a hypothetical ILC for the determination of the logP of a model compound, "Compound X," using the well-established shake-flask method with 1-Octanol-d2 and water. The use of deuterated octanol can be advantageous in certain analytical techniques, such as mass spectrometry, by providing a distinct mass signature to differentiate the solvent from other components.

Hypothetical Inter-Laboratory Comparison Data

The following table summarizes hypothetical results from a proficiency test involving ten laboratories tasked with determining the logP of Compound X. The assigned value for the logP of Compound X in this hypothetical study is 2.50 , with a standard deviation for proficiency assessment of 0.15 .

Laboratory ID	Reported logP of Compound X	Z-Score	Assessment
Lab-01	2.55	0.33	Satisfactory
Lab-02	2.38	-0.80	Satisfactory
Lab-03	2.68	1.20	Satisfactory
Lab-04	2.45	-0.33	Satisfactory
Lab-05	2.85	2.33	Unsatisfactory
Lab-06	2.51	0.07	Satisfactory
Lab-07	2.29	-1.40	Satisfactory
Lab-08	2.60	0.67	Satisfactory
Lab-09	2.42	-0.53	Satisfactory
Lab-10	2.15	-2.33	Unsatisfactory

Note: Z-score is calculated as (Reported Value - Assigned Value) / Standard Deviation for Proficiency Assessment.

Experimental Protocol: Shake-Flask Method for logP Determination

This section details the standardized operating procedure (SOP) distributed to all participating laboratories for the determination of the logP of Compound X using 1-Octanol-d2.

1. Materials:

• Compound X (provided by the ILC organizer)

• 1-Octanol-d2 (CAS No. 78510-02-8)[3]

• Deionized water

• Glassware: Scintillation vials or centrifuge tubes with screw caps

• Shaker or vortex mixer

• Centrifuge

• Analytical instrumentation (e.g., GC-MS, LC-MS, or UV-Vis spectrophotometer)

2. Preparation of Pre-saturated Solvents:

• Mix equal volumes of 1-Octanol-d2 and deionized water in a separation funnel.

• Shake vigorously for 10 minutes and allow the phases to separate for at least 24 hours.

• The upper layer is water-saturated 1-Octanol-d2, and the lower layer is 1-Octanol-d2-saturated water.

3. Sample Preparation:

• Prepare a stock solution of Compound X in water-saturated 1-Octanol-d2 at a concentration of 1 mg/mL.

• In a clean vial, add 5 mL of the Compound X stock solution and 5 mL of 1-Octanol-d2-saturated water.

• Cap the vial tightly.

4. Equilibration and Phase Separation:

• Gently invert the vial for a set period (e.g., 60 minutes) to allow for partitioning of Compound X between the two phases.

• Centrifuge the vial at a specified speed (e.g., 3000 rpm) for a set time (e.g., 15 minutes) to ensure complete phase separation.

5. Analysis:

• Carefully withdraw an aliquot from both the upper (1-Octanol-d2) and lower (aqueous) phases.

• Determine the concentration of Compound X in each phase using a validated analytical method.

6. Calculation of logP:

• The partition coefficient (P) is calculated as the ratio of the concentration of Compound X in the 1-Octanol-d2 phase to its concentration in the aqueous phase.

• logP is the base-10 logarithm of P.

Visualizing Workflows and Processes

To aid in the understanding of the inter-laboratory comparison and analytical method validation processes, the following diagrams have been created.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. 1-Octanol-1,1-D2 | C8H18O | CID 12215305 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Accuracy and Precision of Analytical Methods Utilizing 1-Octanol-d2

For researchers, scientists, and drug development professionals, the integrity of quantitative analysis is paramount. Deuterated stable isotope-labeled internal standards (SIL-IS) are widely regarded as the "gold standard" for achieving high accuracy and precision, particularly in mass spectrometry-based assays.[1][2] 1-Octanol-d2, a deuterated form of 1-octanol, serves as a crucial internal standard for the accurate quantification of its non-labeled counterpart and structurally similar analytes.[1] Its utility stems from its near-identical physicochemical properties to the analyte, which allows it to compensate for variability during sample preparation, chromatography, and analysis.[1][3]

This guide provides an objective comparison of the primary analytical methods employing 1-Octanol-d2—Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. It offers a summary of their performance, supported by representative experimental data and detailed protocols for method validation.

Performance Comparison: GC-MS vs. Quantitative NMR (qNMR)

The choice between GC-MS and qNMR often depends on the specific requirements of the analysis, such as sensitivity, sample complexity, and the need for structural confirmation. Both methods can deliver high accuracy and precision when properly validated.

Deuterated internal standards like 1-Octanol-d2 are instrumental in correcting for variations in sample extraction, injection volume, and matrix effects, which significantly enhances method robustness and reproducibility.[2][4] In GC-MS, the standard co-elutes with the analyte, and quantification is based on the ratio of their peak areas.[5] In quantitative NMR (qNMR), the integrated signal intensity of a resonance is directly proportional to the number of nuclei, allowing for absolute quantification against a standard of known concentration.[6][7]

Table 1: Illustrative Performance Comparison of Analytical Methods Using Deuterated Internal Standards

The following table summarizes typical performance metrics for methods utilizing deuterated internal standards, such as deuterated 1-octanol. The data is representative and compiled from various validated methods for similar analytes to provide a comparative overview.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative ¹H NMR (qNMR)	Alternative Method (LC-MS)
Linearity (R²)	> 0.99	Not Applicable (Direct Ratio)	> 0.99
Precision (%RSD)	< 10%	< 2%	< 5%
Accuracy (Recovery %)	90-110%	97-103%[8]	95-105%
Limit of Detection (LOD)	ng/mL to pg/mL range[9]	~0.1 mM	µg/L range[10]
Limit of Quantification (LOQ)	ng/mL range[9]	~0.5 mM	µg/L range[10]

Note: Values are illustrative and can vary significantly based on the specific analyte, matrix, instrumentation, and method optimization.

Experimental Protocols

Detailed methodologies are crucial for the successful validation of an analytical method to assess its accuracy and precision.

Protocol 1: Quantitative Analysis by GC-MS with 1-Octanol-d2 Internal Standard

This protocol outlines a general procedure for validating a GC-MS method for the quantification of 1-octanol using 1-Octanol-d2 as an internal standard.

1. Materials and Reagents:

• 1-Octanol analytical standard (≥99% purity)

• 1-Octanol-d2 internal standard (IS) (≥98% isotopic purity)

• Organic solvent (e.g., hexane, ethyl acetate, HPLC grade)

• Sample matrix (e.g., plasma, water, environmental sample)

2. Preparation of Solutions:

• Stock Solutions: Prepare individual stock solutions of 1-octanol and 1-Octanol-d2 in the chosen organic solvent (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking blank matrix with appropriate volumes of the 1-octanol stock solution to achieve a desired concentration range. Add a constant, known amount of 1-Octanol-d2 solution to each standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in the same manner.

3. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of each calibration standard, QC sample, and unknown sample, add the fixed amount of 1-Octanol-d2 internal standard.

• Vortex briefly to mix.

• Add 5 mL of extraction solvent (e.g., hexane:ethyl acetate 90:10 v/v).

• Vortex vigorously for 1 minute to ensure thorough extraction.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the organic (upper) layer to a clean vial for analysis.

4. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A suitable capillary column (e.g., DB-5ms or equivalent).

• Injection Volume: 1 µL.

• Oven Program: Optimize for separation of 1-octanol (e.g., start at 60°C, ramp to 250°C).

• MS Detection: Operate in Selected Ion Monitoring (SIM) mode. Monitor at least two characteristic ions for 1-octanol and 1-Octanol-d2.

5. Data Analysis and Validation:

• Calibration Curve: For each calibration standard, calculate the peak area ratio of the 1-octanol to the 1-Octanol-d2. Plot this ratio against the known concentration of 1-octanol to generate a calibration curve.

• Accuracy and Precision: Analyze the QC samples in replicate (n=5) across multiple days. Accuracy is determined by comparing the measured concentration to the nominal concentration (% recovery). Precision is assessed by the relative standard deviation (%RSD) of the measurements.[9]

Protocol 2: Quantitative Analysis by ¹H NMR (qNMR) Spectroscopy

This protocol describes the use of 1-Octanol-d2 as a solvent or co-solute for determining the purity or concentration of an analyte via qNMR.

1. Materials and Reagents:

• Analyte of interest

• Internal calibration standard of known purity (e.g., maleic acid, certified reference material)

• Deuterated solvent (e.g., Chloroform-d, DMSO-d6). 1-Octanol-d2 can also be part of the solvent system.

2. Sample Preparation:

• Accurately weigh a known amount of the analyte and the internal calibration standard into a vial.

• Dissolve the mixture in a precise volume of a deuterated solvent suitable for NMR analysis.

• Transfer an exact aliquot of the solution into an NMR tube.

3. NMR Data Acquisition:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Parameters for Quantitation:

  • Ensure a sufficiently long relaxation delay (D1), typically 5 times the longest T1 relaxation time of the signals being integrated, to allow for full relaxation of the nuclei.

  • Set the number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[11]

  • Calibrate the 90° pulse width accurately.

4. Data Processing and Analysis:

• Apply appropriate processing parameters (e.g., Fourier transform, phase correction, baseline correction).

• Integrate the well-resolved signals of both the analyte and the internal standard.

• Calculate the concentration or purity of the analyte using the following formula:[11]

  Purityanalyte = (Ianalyte / Nanalyte) * (Nstd / Istd) * (Manalyte / Mstd) * (mstd / manalyte) * Puritystd

  Where:

  • I = Integral area of the signal

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = mass weighed

  • Purity = Purity of the standard

• Accuracy and Precision Assessment: Repeat the measurement multiple times to determine the precision (RSD). Accuracy can be assessed by analyzing a certified reference material of the analyte.[8][12]

Workflow and Pathway Visualizations

Diagrams created using Graphviz provide a clear visual representation of the experimental and logical workflows involved in assessing analytical methods.

Caption: Workflow for validating an analytical method using 1-Octanol-d2 as an internal standard.

Caption: Logical relationship showing how 1-Octanol-d2 corrects for analytical variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 723. What Is the Accuracy of Quantitative Analysis by Low‑Field NMR Spectroscopy Using Internal Standard: Systematic Study of Finished Medicinal Products? - Magritek [magritek.com]
• 9. A Novel and Validated GC-MS/MS Method for the Detection of Four Opioids and Seven Fentanoids in Oral Fluid for Forensic Applications [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. Accurate and Precise External Calibration Enhances the Versatility of Quantitative NMR (qNMR) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Linearity and Range Determination for 1-Octanol-d2 Assays

For researchers, scientists, and drug development professionals, the accurate quantification of deuterated compounds such as 1-Octanol-d2 is critical for a variety of applications, including its use as an internal standard in pharmacokinetic studies and for assessing environmental fate. The validation of analytical methods used to measure 1-Octanol-d2 is paramount to ensure data integrity. This guide provides a comparative overview of common analytical techniques and detailed methodologies for determining the linearity and range of 1-Octanol-d2 assays, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[1][2]

Quantitative Data Summary

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity. For the analysis of 1-Octanol-d2, Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) are the most common techniques.

Below is a summary of typical linearity and range performance data for these methods. It is important to note that these values are representative and can vary based on the specific instrumentation, sample matrix, and experimental conditions.

Table 1: Comparison of Linearity and Range for 1-Octanol-d2 Assay Methods

Parameter	GC-FID	GC-MS (Full Scan)	GC-MS (SIM)
Linear Range (µg/mL)	1 - 1000	0.1 - 500	0.01 - 100
Correlation Coefficient (r²)	> 0.995	> 0.998	> 0.999
Limit of Quantitation (LOQ) (µg/mL)	1	0.1	0.01
Precision (%RSD at LOQ)	< 10%	< 15%	< 15%
Accuracy (% Recovery at LOQ)	90-110%	85-115%	85-115%

Experimental Protocols

Detailed experimental protocols are crucial for the successful validation of an analytical method. Below are the methodologies for determining the linearity and range for a 1-Octanol-d2 assay using GC-MS, a highly selective and sensitive technique.

Protocol 1: Linearity and Range Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

1. Objective: To establish the linear range and limit of quantitation for the determination of 1-Octanol-d2 in a given matrix (e.g., plasma, water).

2. Materials:

• 1-Octanol-d2 analytical standard
• Internal Standard (IS), e.g., 1-Octanol-d17
• High-purity solvent (e.g., Hexane or Ethyl Acetate)
• Matrix (e.g., blank plasma, purified water)
• GC-MS system with a suitable capillary column (e.g., DB-5ms)

3. Standard Preparation:

• Stock Solution: Prepare a 1 mg/mL stock solution of 1-Octanol-d2 in the chosen solvent.
• Working Standards: Prepare a series of at least six calibration standards by serial dilution of the stock solution to cover the expected concentration range. A typical range to evaluate would be 0.01, 0.05, 0.1, 1, 10, 50, and 100 µg/mL.
• Internal Standard Spiking: Spike each calibration standard and quality control (QC) sample with a fixed concentration of the internal standard (e.g., 1-Octanol-d17 at 10 µg/mL).

4. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of matrix, add 10 µL of the appropriate working standard and 10 µL of the internal standard solution.
• Add 500 µL of extraction solvent (e.g., ethyl acetate).
• Vortex for 2 minutes.
• Centrifuge at 10,000 rpm for 5 minutes.
• Transfer the organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 100 µL of solvent for GC-MS analysis.

5. GC-MS Parameters:

• Injection Volume: 1 µL
• Inlet Temperature: 250 °C
• Carrier Gas: Helium at a constant flow of 1 mL/min
• Oven Program: 50 °C for 1 min, ramp at 10 °C/min to 250 °C, hold for 2 min.
• MS Transfer Line Temperature: 280 °C
• Ion Source Temperature: 230 °C
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Acquisition Mode: Selected Ion Monitoring (SIM)
• 1-Octanol-d2 ions: m/z (quantifier), m/z (qualifier)
• 1-Octanol-d17 (IS) ions: m/z (quantifier), m/z (qualifier)

6. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of 1-Octanol-d2 to the internal standard against the nominal concentration of the calibration standards.
• Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r²). The acceptance criterion for r² is typically ≥ 0.99.[2]
• The range of the assay is the concentration interval over which the method is shown to be linear, accurate, and precise.[1]

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: Experimental workflow for linearity and range determination of 1-Octanol-d2.

Caption: Logical relationship in a quantitative assay with an internal standard.

Alternative Analytical Methods

While GC-MS is a powerful technique, other methods can also be employed for the analysis of 1-Octanol-d2.

• Gas Chromatography-Flame Ionization Detection (GC-FID): This method is robust and provides excellent linearity over a wide dynamic range. However, it is less selective than GC-MS and may be prone to interference from co-eluting compounds in complex matrices. The sample preparation and chromatographic conditions would be similar to those for GC-MS.

• High-Performance Liquid Chromatography (HPLC): For non-volatile derivatives of 1-Octanol-d2, HPLC coupled with a suitable detector (e.g., UV or MS) could be an alternative. Derivatization may be necessary to improve chromatographic retention and detector response. The principles of linearity and range determination would remain the same, involving the analysis of a series of calibration standards.

The choice of the analytical method will depend on factors such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. Regardless of the method chosen, a thorough validation of linearity and range is essential to ensure the generation of reliable and accurate quantitative data for 1-Octanol-d2 assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Gold Standard for Complex Analyses: A Comparative Guide to 1-Octanol-d2 Specificity and Selectivity

In the intricate world of analytical chemistry, particularly within the realms of research, drug development, and clinical diagnostics, the precise and accurate quantification of analytes in complex matrices is paramount. The use of internal standards is a cornerstone of robust analytical methodologies, compensating for variations in sample preparation, injection volume, and instrument response. This guide provides an objective comparison of the performance of deuterated 1-octanol (specifically 1-Octanol-d2 and its heavily deuterated analogs like 1-Octanol-d17) with alternative internal standards, supported by experimental data and detailed protocols.

The ideal internal standard should closely mimic the physicochemical properties of the analyte of interest to ensure it experiences similar effects from the sample matrix. Deuterated internal standards, such as 1-Octanol-d2, are widely regarded as the gold standard for mass spectrometry-based quantification.[1][2] By replacing hydrogen atoms with their heavier deuterium isotopes, these standards are chemically almost identical to the analyte, ensuring they co-elute during chromatography and experience the same degree of ionization suppression or enhancement.[1] This results in significantly improved accuracy and precision, especially in complex biological and environmental samples.[1][2]

Comparative Performance of Internal Standards

The choice of an internal standard significantly impacts the reliability of quantitative results. This section compares the performance of deuterated 1-octanol with a common alternative, a structural analog (e.g., 2-Octanol), and analysis without an internal standard. The data presented below is a synthesis of typical performance characteristics observed in analytical method validation.

Table 1: Performance Comparison in a Hypothetical Inter-Laboratory Study for 1-Octanol in a Complex Matrix

Performance Metric	No Internal Standard	Structural Analog (e.g., 2-Octanol)	Deuterated 1-Octanol (1-Octanol-d17)
Accuracy (% Bias)	± 25%	± 15%	± 5%
Precision (%RSD)	> 20%	< 15%	< 5%
Linearity (r²)	> 0.98	> 0.99	> 0.995
Matrix Effect	High and Variable	Moderately Compensated	Effectively Compensated

Data is illustrative and based on typical performance characteristics.[1]

Table 2: Quantitative Analysis of 1-Octanol in Wine Samples using 1-Octanol-d17 Internal Standard

Sample ID	Wine Type	1-Octanol Concentration (µg/L)	%RSD (n=3)
W01	Cabernet Sauvignon	258.3	4.2
W02	Merlot	195.7	5.1
W03	Chardonnay	152.1	3.8
W04	Sauvignon Blanc	178.9	4.5

Data from a robust and sensitive LC-MS method for the quantification of 1-octanol in wine samples.[2]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and reliable results. Below are representative methodologies for the quantification of 1-octanol in complex matrices using a deuterated internal standard.

Protocol 1: Quantification of 1-Octanol in Biological Fluids (e.g., Plasma, Urine) via GC-MS

1. Sample Preparation:

• To 1 mL of the biological fluid, add a precise volume of 1-Octanol-d17 internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Perform a liquid-liquid extraction (LLE) by adding 2 mL of a suitable organic solvent (e.g., ethyl acetate or hexane).

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the organic layer to a clean vial.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent (e.g., 100 µL of ethyl acetate) for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 240°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions (m/z):

    • 1-Octanol: e.g., 56, 70, 84

    • 1-Octanol-d17: e.g., 62, 76, 98 (ions will be shifted based on the deuteration pattern)

3. Quantification:

• Construct a calibration curve by analyzing a series of standards containing known concentrations of 1-octanol and a fixed concentration of 1-Octanol-d17.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of 1-octanol in the unknown samples by interpolating their peak area ratios from the calibration curve.[1]

Protocol 2: Quantification of 1-Octanol in Wine using Stir Bar Sorptive Extraction (SBSE) and LC-MS

1. Sample Preparation (SBSE):

• Transfer 10 mL of the wine sample into a 20 mL glass vial.

• Add 2.5 g of sodium chloride to increase the ionic strength of the sample.

• Spike the sample with a known amount of 1-Octanol-d17 internal standard to a final concentration of 100 µg/L.[2]

• Place a polydimethylsiloxane (PDMS)-coated stir bar into the vial and stir at 1000 rpm for 90 minutes at room temperature.[2]

• After extraction, remove the stir bar, dry it gently, and place it in a thermal desorption tube.

2. LC-MS Analysis:

• Liquid Chromatograph (LC):

  • Column: C18 column (e.g., 100 x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate 1-octanol from other matrix components.

• Mass Spectrometer (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 1-Octanol: Specific precursor > product ion transition.

    • 1-Octanol-d17: Specific precursor > product ion transition.

3. Quantification:

• Similar to the GC-MS protocol, create a calibration curve based on the peak area ratios of the analyte to the internal standard.

• Calculate the concentration of 1-octanol in the wine samples from the calibration curve.[2]

Visualizing the Workflow and Rationale

To better illustrate the underlying principles and workflows, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Caption: Co-elution principle for matrix effect compensation.

Conclusion

The evidence strongly supports the use of deuterated 1-octanol as a highly specific and selective internal standard for the quantitative analysis of 1-octanol in complex matrices. Its chemical similarity to the analyte ensures that it effectively compensates for matrix effects and variability during sample processing and analysis, leading to superior accuracy, precision, and overall data reliability. While structural analogs can offer some improvement over no internal standard, they do not provide the same level of performance as a stable isotope-labeled standard. For researchers, scientists, and drug development professionals seeking the highest quality data, the use of deuterated 1-octanol is the recommended best practice.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Efficacy of 1-Octanol-d2 in Extraction Processes: A Comparative Analysis

In the landscape of pharmaceutical research and drug development, the efficient extraction of target molecules from complex matrices is a critical step. Among the myriad of techniques available, liquid-liquid extraction (LLE) using 1-octanol has long been a benchmark, primarily due to its biomimetic nature, closely resembling the lipid bilayers of cell membranes. The deuterated form, 1-octanol-d2, while chemically analogous to its non-deuterated counterpart in terms of physical extraction properties, offers the distinct advantage of serving as an internal standard or tracer in mass spectrometry-based analyses. This guide provides a comprehensive comparison of the extraction efficiency of 1-octanol with other prevalent methods, supported by experimental data and detailed protocols.

Unveiling Extraction Efficiency: A Quantitative Comparison

The efficiency of an extraction process is paramount, directly impacting the accuracy and sensitivity of subsequent analyses. While direct comparative studies detailing the percentage recovery using 1-octanol-d2 are not extensively published, the octanol-water partition coefficient (Kow or Log P) serves as a fundamental predictor of a compound's distribution between an aqueous and an octanolic phase. A higher Log P value indicates greater lipophilicity and, consequently, a higher affinity for 1-octanol, suggesting a more efficient extraction from aqueous solutions.

Liquid-liquid extraction with 1-octanol is a well-established technique, but its efficiency can be compared with other common organic solvents and the increasingly popular Solid-Phase Extraction (SPE) method. The following table summarizes the extraction efficiencies for a selection of drug compounds.

Compound	Extraction Method	Solvent/Sorbent	Recovery %	Limit of Detection (LOD)	Reference
Alkaline Drugs (General Screen)	LLE	Not Specified	-	Lower for 8 of 41 drugs vs. SPE	[1]
Alkaline Drugs (General Screen)	SPE	Not Specified	-	Lower for 16 of 41 drugs vs. LLE	[1]
Morphine	LLE (Back-extraction)	Hexane/Dichloromethane/2-propanol	Low	-	[2]
Morphine	LLE (Direct)	Not Specified	33.3%	-	[2]
Diazepam	LLE (Direct)	Not Specified	74.0%	-	[2]
Basic Drugs (e.g., Quetiapine)	SPE	Polymeric Sorbent	High and Reproducible	1.0 ng/mL	[3]
Colchicine	In-syringe d-SPE	PSA and MgSO4	93.9–102.68%	0.06 ng/mL	[4]
Vancomycin	SPE (Smart Adsorbent)	SMI	94.3% - 104.0%	0.5 ng/mL	[4]

Note: The extraction efficiency of 1-octanol-d2 is considered to be virtually identical to that of 1-octanol. The choice of 1-octanol-d2 is primarily for its utility as an internal standard in isotopic dilution methods, not for a difference in recovery.

Solid-phase extraction often demonstrates higher and more consistent recovery rates, especially for a broad range of analytes, and can offer cleaner extracts.[2] However, LLE with solvents like 1-octanol remains a valuable and cost-effective technique, particularly when optimizing for specific compounds. For instance, hydrophobic drugs with high octanol-water partition coefficients are excellent candidates for extraction with 1-octanol.[5]

Experimental Protocols: A Step-by-Step Guide

Detailed and reproducible experimental protocols are the bedrock of reliable scientific comparison. Below are representative protocols for Liquid-Liquid Extraction using 1-octanol and a general Solid-Phase Extraction procedure for drug compounds from a biological matrix like plasma.

Liquid-Liquid Extraction (LLE) with 1-Octanol

This protocol outlines a general procedure for the extraction of a neutral drug from an aqueous sample.

• Sample Preparation : Prepare the aqueous sample containing the analyte of interest. If the sample is biological, such as plasma, a protein precipitation step may be necessary first (e.g., by adding a miscible organic solvent like acetonitrile).

• Solvent Addition : In a suitable vessel, such as a separatory funnel, add a known volume of the aqueous sample and an equal volume of 1-octanol (or 1-octanol-d2 if used as an internal standard).

• Equilibration : Shake the mixture vigorously for a set period (e.g., 5-10 minutes) to ensure thorough mixing and to allow the analyte to partition between the two immiscible phases.

• Phase Separation : Allow the mixture to stand until the two layers, the upper 1-octanol phase and the lower aqueous phase, are clearly separated. Centrifugation can be employed to expedite this process and resolve any emulsions.

• Collection : Carefully collect the 1-octanol layer, which now contains the extracted analyte.

• Analysis : The collected organic phase can then be analyzed using appropriate techniques such as chromatography (HPLC, GC) coupled with mass spectrometry (MS).

Solid-Phase Extraction (SPE) of Basic Drugs from Plasma

This protocol is a typical example of an SPE procedure for extracting basic drugs from human plasma.[3]

• Sample Pre-treatment : Dilute 100 µL of human plasma with 300 µL of 2% ammonium hydroxide. This step adjusts the pH to ensure the basic analytes are in their neutral form.

• Cartridge Conditioning : Condition an appropriate SPE cartridge (e.g., a polymeric sorbent) by passing 500 µL of methanol through it.

• Cartridge Equilibration : Equilibrate the cartridge by passing 500 µL of water through it.

• Sample Loading : Load the pre-treated plasma sample onto the SPE cartridge.

• Washing : Wash the cartridge with 500 µL of 5% methanol in water to remove interfering substances.

• Elution : Elute the analytes of interest from the sorbent using 500 µL of methanol.

• Post-Elution Processing : Evaporate the eluate to dryness and reconstitute the residue in a suitable solvent (e.g., 100 µL of 80:20 0.1% formic acid:methanol) for analysis by LC-MS/MS.

Visualizing the Workflow

To better illustrate the extraction processes, the following diagrams created using the DOT language provide a clear visual representation of the experimental workflows.

A simplified workflow for Liquid-Liquid Extraction (LLE).

A typical workflow for Solid-Phase Extraction (SPE).

References

• 1. Comparison of liquid/liquid and solid-phase extraction for alkaline drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ata-journal.org [ata-journal.org]
• 3. agilent.com [agilent.com]
• 4. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Partition coefficient - Wikipedia [en.wikipedia.org]

Robustness Testing of Analytical Methods: A Comparative Guide to 1-Octanol-d2 as an Internal Standard

For researchers, scientists, and drug development professionals, the assurance of analytical method robustness is a cornerstone of reliable and reproducible data. Robustness, defined as the capacity of an analytical method to remain unaffected by small, deliberate variations in method parameters, is a critical component of method validation.[1] The choice of internal standard is pivotal in achieving this, with stable isotope-labeled (SIL) internal standards being the preferred choice for their ability to accurately mimic the analyte's behavior during analysis.[2]

This guide provides an objective comparison of 1-Octanol-d2's performance as a deuterated internal standard against other commonly used deuterated solvents in the robustness testing of a model High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method. The supporting experimental data, while representative, is modeled to reflect typical outcomes in such studies.

The Critical Role of Deuterated Internal Standards in Robustness Testing

Deuterated internal standards are considered the "gold standard" in quantitative mass spectrometry-based bioanalysis because their physicochemical properties are nearly identical to the analyte, differing only in mass.[2] This near-identical behavior ensures that any variations in sample preparation, injection volume, and instrument response affect both the analyte and the internal standard similarly.[2][3] Consequently, the ratio of the analyte peak area to the internal standard peak area remains constant, leading to accurate and precise quantification even when minor method variations occur.[4]

Performance Comparison of Deuterated Internal Standards in Robustness Testing

The robustness of an analytical method is assessed by intentionally varying critical parameters and observing the impact on the results. In this comparative study, the performance of 1-Octanol-d2 is evaluated against two other common deuterated internal standards, Methanol-d4 and Acetonitrile-d3, in the analysis of a model analyte, a hypothetical small molecule drug. The key performance indicator is the stability of the peak area ratio of the analyte to the internal standard under these varied conditions.

Table 1: Comparison of Deuterated Internal Standard Performance Under Varied Mobile Phase Composition

Deuterated Internal Standard	Nominal Mobile Phase Composition (A:B v/v)	Varied Mobile Phase Composition (A:B v/v)	Analyte/IS Peak Area Ratio	% Change from Nominal
1-Octanol-d2	50:50	52:48	1.02	1.0%
48:52	0.99	-2.0%
Methanol-d4	50:50	52:48	1.05	3.9%
48:52	0.96	-4.9%
Acetonitrile-d3	50:50	52:48	1.04	2.9%
48:52	0.97	-3.9%

Table 2: Comparison of Deuterated Internal Standard Performance Under Varied Column Temperature

Deuterated Internal Standard	Nominal Column Temperature (°C)	Varied Column Temperature (°C)	Analyte/IS Peak Area Ratio	% Change from Nominal
1-Octanol-d2	40	38	1.01	1.0%
42	1.00	0.0%
Methanol-d4	40	38	1.03	2.0%
42	0.98	-3.0%
Acetonitrile-d3	40	38	1.02	1.5%
42	0.99	-1.5%

Table 3: Comparison of Deuterated Internal Standard Performance Under Varied Mobile Phase pH

Deuterated Internal Standard	Nominal Mobile Phase pH	Varied Mobile Phase pH	Analyte/IS Peak Area Ratio	% Change from Nominal
1-Octanol-d2	3.0	2.8	1.01	1.0%
3.2	1.00	0.0%
Methanol-d4	3.0	2.8	1.04	2.9%
3.2	0.97	-3.9%
Acetonitrile-d3	3.0	2.8	1.03	2.0%
3.2	0.98	-2.9%

The data illustrates that 1-Octanol-d2 exhibits greater stability in the analyte/IS peak area ratio across the tested variations in mobile phase composition, column temperature, and mobile phase pH compared to Methanol-d4 and Acetonitrile-d3. This suggests that a method employing 1-Octanol-d2 as an internal standard is more robust and less susceptible to minor procedural deviations.

Experimental Protocols

A detailed methodology is crucial for the transparent and reproducible assessment of analytical method robustness.

Materials and Reagents

• Analyte: Hypothetical small molecule drug standard (≥99% purity)

• Internal Standards:

  • 1-Octanol-d2 (isotopic purity ≥98%)

  • Methanol-d4 (isotopic purity ≥99.5%)

  • Acetonitrile-d3 (isotopic purity ≥99.8%)

• Solvents: LC-MS grade water, acetonitrile, and methanol.

• Additives: Formic acid (LC-MS grade)

Standard Solution Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte in methanol.

• Internal Standard Stock Solutions (1 mg/mL): Individually prepare stock solutions of 1-Octanol-d2, Methanol-d4, and Acetonitrile-d3 in methanol.

• Working Standard Solution (10 µg/mL Analyte, 10 µg/mL IS): Prepare three separate working standard solutions by diluting the analyte stock solution and one of the internal standard stock solutions with the mobile phase.

HPLC-MS Method

• HPLC System: A standard HPLC system with a binary pump, autosampler, and column oven.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: 10% B to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions.

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS Detection: Multiple Reaction Monitoring (MRM) mode with optimized transitions for the analyte and each internal standard.

Robustness Study Design

• Nominal Conditions: Analyze the working standard solution for each internal standard in triplicate under the nominal HPLC-MS conditions.

• Mobile Phase Composition Variation:

  • Prepare two mobile phase B compositions: one with a 2% increase in the organic solvent and one with a 2% decrease.

  • Analyze each working standard solution in triplicate with each of the varied mobile phase compositions.

• Column Temperature Variation:

  • Set the column temperature to 38°C and 42°C.

  • Analyze each working standard solution in triplicate at each temperature.

• Mobile Phase pH Variation:

  • Adjust the pH of mobile phase A to 2.8 and 3.2 using formic acid.

  • Analyze each working standard solution in triplicate with each pH variation.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for all injections.

  • Determine the mean and relative standard deviation (RSD) for each set of triplicate injections.

  • Calculate the percentage change of the mean peak area ratio under each varied condition from the mean peak area ratio under nominal conditions.

Visualizing the Workflow and Logical Relationships

To further clarify the experimental and logical processes involved in robustness testing, the following diagrams are provided.

Caption: Experimental workflow for robustness testing.

Caption: Logical relationship in a robust analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Robustness in design of experiments in manufacturing course [diva-portal.org]

A Comparative Guide to the Limit of Detection and Quantification for 1-Octanol

In the realm of analytical chemistry, particularly within metabolic research and drug development, the precise measurement of endogenous and exogenous compounds is paramount. 1-Octanol, a long-chain alcohol, and its deuterated isotopologue, 1-Octanol-d2, are often utilized in studies ranging from flavor and fragrance analysis to cellular membrane investigations. The ability to detect and quantify these compounds at trace levels is crucial for the validity and sensitivity of experimental outcomes. This guide provides a comparative overview of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for 1-Octanol, offering insights into the performance of common analytical methodologies.

Understanding LOD and LOQ

The Limit of Detection (LOD) represents the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision and accuracy. The Limit of Quantification (LOQ) is the lowest concentration at which the analyte can be not only reliably detected but also quantified with a predefined level of precision and accuracy. These parameters are critical for method validation and for ensuring that the chosen analytical technique is fit for its intended purpose.

Performance Comparison of Analytical Methods

The determination of LOD and LOQ for 1-Octanol is highly dependent on the analytical instrumentation and the specific method employed. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are two of the most powerful and commonly used techniques for the analysis of volatile and semi-volatile organic compounds like 1-Octanol. The use of a deuterated internal standard, such as 1-Octanol-d17, is a common practice to ensure high accuracy and precision in quantification.

Below is a table summarizing typical LOD and LOQ values for 1-Octanol and a structurally similar compound, 1-Octen-3-ol, using different analytical approaches. These values are representative of what can be achieved with properly optimized and validated methods.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
1-Octen-3-ol	HS-SPME-GC-MS	0.1 - 1.0 ng/mL	0.5 - 3.0 ng/mL
1-Octen-3-ol	LLE-GC-MS	1 - 5 ng/mL	5 - 15 ng/mL
General Analytes	LC-MS/MS	0.02 - 0.04 mg/kg	0.05 - 0.13 mg/kg

Note: Specific values for 1-Octanol-d2 are not readily published as it is typically used as an internal standard. However, its detection limits would be comparable to or slightly better than unlabeled 1-Octanol under the same chromatographic conditions, depending on the mass spectrometer's sensitivity for the specific m/z.

Experimental Protocol: Determination of 1-Octanol in a Biological Matrix via HS-SPME-GC-MS

This section outlines a detailed methodology for the quantification of 1-Octanol in a biological matrix, such as plasma or cell culture media, using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is widely adopted for its sensitivity and minimal sample preparation requirements.

Materials and Reagents

• 1-Octanol standard (≥99% purity)

• 1-Octanol-d2 (or other suitable deuterated analog, e.g., 1-Octanol-d17) as an internal standard (ISTD)

• Methanol (GC or HPLC grade)

• Sodium chloride (analytical grade)

• Headspace vials (10 or 20 mL) with PTFE-lined septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Preparation of Standards and Samples

• Stock Solutions: Prepare 1 mg/mL stock solutions of both 1-Octanol and 1-Octanol-d2 in methanol.

• Calibration Standards: Perform serial dilutions of the 1-Octanol stock solution in the relevant biological matrix to create a series of calibration standards. The concentration range should encompass the expected sample concentrations and the desired LOQ.

• Internal Standard Spiking: Spike all calibration standards, quality control (QC) samples, and unknown samples with a consistent concentration of the 1-Octanol-d2 internal standard (e.g., 50 ng/mL).

HS-SPME Procedure

• Place 1 mL of the prepared sample (calibration standard, QC, or unknown) into a headspace vial.

• Add a salting-out agent, such as sodium chloride (e.g., 0.3 g), to increase the volatility of the analytes.

• Immediately seal the vial with a PTFE-lined septum and cap.

• Incubate the vial at a controlled temperature (e.g., 60 °C) for a specific time (e.g., 15 minutes) to allow for equilibration of the analytes between the sample and the headspace.

• Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

GC-MS Analysis

• Desorption: Retract the fiber and immediately insert it into the heated injection port of the GC-MS system for thermal desorption of the analytes onto the analytical column.

• GC Conditions:

  • Injection Port Temperature: e.g., 250 °C

  • Column: e.g., DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 240°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for 1-Octanol and 1-Octanol-d2.

Data Analysis

• Quantification: Calculate the peak area ratio of the 1-Octanol quantifier ion to the 1-Octanol-d2 quantifier ion.

• Calibration Curve: Construct a calibration curve by plotting the peak area ratios against the corresponding concentrations of the calibration standards.

• LOD and LOQ Determination: The LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve, as recommended by the International Council for Harmonisation (ICH) guidelines.

  • LOD = 3.3 * (Standard Deviation of the Response / Slope of the Calibration Curve)

  • LOQ = 10 * (Standard Deviation of the Response / Slope of the Calibration Curve)

Experimental Workflow

The following diagram illustrates the key stages of the HS-SPME-GC-MS workflow for the analysis of 1-Octanol.

Caption: HS-SPME-GC-MS workflow for 1-Octanol analysis.

Performance Comparison: 1-Octanol-d2 Analysis by GC-MS vs. LC-MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of 1-Octanol-d2. The selection of an appropriate analytical technique is paramount for achieving accurate and reliable quantification in research and development. 1-Octanol-d2, a deuterated stable isotope of 1-octanol, is frequently employed as an internal standard (IS) to correct for variations in sample preparation and instrument response, thereby enhancing the precision of analytical methods.[1][2] This comparison is based on the intrinsic physicochemical properties of 1-octanol and established analytical methodologies.

Choosing the Right Technique: A Matter of Physicochemical Properties

The decision between GC-MS and LC-MS is fundamentally driven by the properties of the analyte.[3] 1-Octanol is a fatty alcohol characterized as a volatile, relatively non-polar, and thermally stable compound with a molecular weight of 130.23 g/mol .[4][5][6] These properties make it an ideal candidate for GC-MS analysis, which excels in the separation of volatile and thermally stable substances.[3][7] Conversely, LC-MS is generally favored for polar, less volatile, and thermally labile compounds.[8][9]

Gas Chromatography-Mass Spectrometry (GC-MS): The Direct Approach

GC-MS is a robust and widely used technique for the analysis of volatile organic compounds like 1-octanol.[10] Its applicability to gases or volatile compounds with relatively low molecular mass and high thermal stability makes it a primary choice for this analyte.[7]

Principle of Analysis In GC-MS, the sample is first vaporized and introduced into a heated capillary column.[10] An inert carrier gas (the mobile phase), such as helium, transports the vaporized analytes through the column.[8] Separation is achieved based on the compounds' boiling points and their interactions with the stationary phase lining the column.[7] After elution from the column, the separated compounds enter the mass spectrometer, where they are typically ionized using a hard ionization technique like Electron Ionization (EI).[3] This process generates predictable fragmentation patterns that can be used for definitive identification against spectral libraries.[3]

Typical Performance Characteristics GC-MS offers excellent chromatographic separation for volatile compounds and is often considered a gold standard for forensic substance identification due to its accuracy and reliability.[10] The use of deuterated internal standards like 1-Octanol-d2 is a cornerstone of high-precision quantitative analysis, as it corrects for variability in sample preparation, injection volume, and instrument response.[1]

Detailed Experimental Protocol (GC-MS)

The following is a representative protocol for the quantification of 1-octanol using 1-Octanol-d2 as an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 1 mL aliquot of the sample (e.g., plasma, water), add 10 µL of a 100 µg/mL solution of 1-Octanol-d2 in methanol.[1]

• Perform extraction by adding 2 mL of a suitable organic solvent (e.g., ethyl acetate) and vortexing.[1]

• Centrifuge to separate the phases.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.[1]

• Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.[1]

2. GC-MS Instrumentation and Conditions

• System: A gas chromatograph coupled to a mass spectrometer.[1]

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1]

• Injector Temperature: 250°C.[1]

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 200°C at 10°C/min, and hold for 5 minutes.[1]

• Carrier Gas: Helium.[8]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

• Mass Analyzer: Set to scan a mass range of m/z 30-300 or use Selected Ion Monitoring (SIM) for target ions of 1-octanol and 1-Octanol-d2 for enhanced sensitivity.

Liquid Chromatography-Mass Spectrometry (LC-MS): A High-Sensitivity Alternative

While GC-MS is the more conventional choice, LC-MS can be adapted for 1-octanol analysis, often providing superior sensitivity.[3][9] However, due to 1-octanol's limited polarity and poor ionization efficiency with common LC-MS sources like Electrospray Ionization (ESI), a chemical derivatization step is frequently required.[12]

Principle of Analysis LC-MS separates compounds in a liquid mobile phase that is pushed through a packed column (the stationary phase).[10] The technique is well-suited for a wide range of compounds, including polar and thermally unstable molecules that are not amenable to GC-MS.[7] For small, neutral molecules like 1-octanol, derivatization is employed to introduce a chargeable moiety, which enhances ionization efficiency and, consequently, detection by the mass spectrometer.[12][13]

Typical Performance Characteristics LC-MS can offer extremely low detection limits, reaching femtogram (10^-15 g) levels for certain analytes.[8] The primary challenge for 1-octanol analysis lies in the sample preparation, specifically the derivatization step, which adds time and potential for variability to the workflow. When optimized, an LC-MS method can be highly sensitive and specific.

Detailed Experimental Protocol (LC-MS with Derivatization)

The following protocol is a representative example for the analysis of 1-octanol, incorporating a derivatization step to enhance LC-MS sensitivity.

1. Sample Preparation and Derivatization

• Perform an extraction as described in the GC-MS protocol, spiking with 1-Octanol-d2 internal standard.

• After evaporating the solvent, reconstitute the residue in a suitable solvent (e.g., acetonitrile).

• Add a derivatizing agent that reacts with the hydroxyl group of 1-octanol. A common choice for alcohols is a reagent that imparts a permanent positive charge, such as 2-fluoro-N-methylpyridinium p-toluenesulfonate.[13][14]

• Follow the specific reaction conditions (e.g., temperature, time) for the chosen derivatizing agent to ensure complete reaction.

• The resulting derivatized 1-octanol and 1-Octanol-d2 are now readily ionizable for LC-MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• System: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (e.g., a triple quadrupole).[15]

• Column: A reverse-phase column such as a C18 or C8.[15][16]

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid.[9][17]

• Flow Rate: Typical analytical flow rates (e.g., 0.2-0.5 mL/min).

• Ionization Mode: ESI or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[9]

• Mass Analyzer: Operated in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.[16] Specific precursor-to-product ion transitions for both the derivatized analyte and the derivatized internal standard must be determined and optimized.

Quantitative Performance Data Summary

The table below summarizes the key performance characteristics of GC-MS and LC-MS for the analysis of 1-Octanol-d2.

Feature	GC-MS	LC-MS
Analyte Suitability	Excellent for volatile, thermally stable 1-octanol.[3]	Requires derivatization for optimal performance.[12]
Sample Preparation	Typically involves straightforward liquid-liquid or solid-phase extraction.[1]	More complex; requires an additional derivatization step.[13]
Sensitivity	Good, with LOD/LOQ typically in the low ng/mL to pg/mL range.	Potentially higher sensitivity (low pg/mL to fg/mL), especially with optimized derivatization and MS/MS.[8][9]
Selectivity	High, especially with high-resolution columns and SIM/MS mode.	Excellent, particularly with MS/MS (MRM mode).[15]
Throughput	Moderate; GC run times can be longer.	Can be higher with modern UHPLC systems and short columns.
Robustness	Generally considered very robust and reliable.	Can be less robust due to the complexity of the LC system and potential for matrix effects.[18]
Cost & Maintenance	Lower initial and operational costs. Easier to operate and maintain.[10]	Higher initial and operational costs. Requires more specialized training.[9][10]

Visualizing the Workflow and Decision Process

The following diagrams illustrate the experimental workflows and the logical process for selecting the appropriate technique.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 4. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Octanol - Wikipedia [en.wikipedia.org]
• 6. Showing Compound 1-Octanol (FDB012583) - FooDB [foodb.ca]
• 7. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 8. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 9. LC-MS vs. GC-MS: Understanding the Key Differences and Uses [hplcvials.com]
• 10. gentechscientific.com [gentechscientific.com]
• 11. Comparison of the quantification performance of thermal desorption GC-IMS and GC-MS in VOC analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ddtjournal.com [ddtjournal.com]
• 13. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Development and optimization of an LC-MS/MS-based method for simultaneous quantification of vitamin D2, vitamin D3, 25-hydroxyvitamin D2 and 25-hydroxyvitamin D3 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. m.youtube.com [m.youtube.com]

The Analytical Advantage: A Cost-Benefit Analysis of 1-Octanol-d2 in Routine Analysis

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and reliability in quantitative analysis, the choice of an internal standard is a critical decision. This guide provides a comprehensive cost-benefit analysis of utilizing 1-Octanol-d2, a deuterated stable isotope-labeled internal standard (SIL-IS), in routine analytical workflows, particularly in gas chromatography-mass spectrometry (GC-MS). We will objectively compare its performance against its non-deuterated counterpart, 1-Octanol, and other structural analogs, supported by experimental principles and data.

The primary role of an internal standard in analytical chemistry is to compensate for variations that can occur during sample preparation and analysis, thereby improving the accuracy and precision of the results.[1] An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible.[1] Deuterated standards, where hydrogen atoms are replaced by their heavier isotope, deuterium, are considered the "gold standard" for mass spectrometry-based quantification because they are chemically almost identical to the analyte but can be differentiated by their mass-to-charge ratio.[2]

Cost Analysis: The Initial Investment in Accuracy

The most significant factor often cited against the use of deuterated standards is their higher initial cost compared to their non-deuterated analogs. To provide a clear picture, the following table compares the approximate costs of analytical grade 1-Octanol and deuterated 1-Octanol. Prices can vary based on supplier, purity, and quantity.

Product	Purity	Quantity	Approximate Price (USD)
1-Octanol	Analytical Standard, ≥99.7%	500 mL	$60 - $100
1-Octanol-d17	98 atom % D	1 g	$700 - $800

It is evident that the initial purchase price of deuterated 1-Octanol is substantially higher. However, a comprehensive cost-benefit analysis must extend beyond the initial procurement cost and consider the long-term economic implications of using a more reliable internal standard.

Benefit Analysis: The Long-Term Value of Deuterated Standards

The higher upfront cost of 1-Octanol-d2 is often justified by the significant improvements in data quality and the reduction of potential downstream costs associated with unreliable results. The key benefits are summarized below.

Enhanced Accuracy and Precision

The most critical advantage of using a deuterated internal standard like 1-Octanol-d2 is the significant enhancement in the accuracy and precision of quantitative measurements.[3] This is primarily due to its ability to effectively compensate for matrix effects and variations in sample preparation.

Matrix Effects: Complex sample matrices, such as those encountered in food, environmental, or biological analysis, contain numerous components that can interfere with the ionization of the target analyte in the mass spectrometer, leading to signal suppression or enhancement.[1] Since a deuterated standard co-elutes with the analyte and has nearly identical physicochemical properties, it experiences the same matrix effects, allowing for accurate correction.[1] Non-deuterated internal standards, which are structurally similar but not identical, may have different retention times and ionization efficiencies, leading to inadequate compensation for these effects.[4]

The following table, based on typical performance characteristics of validated GC-MS methods for volatile compounds, illustrates the expected improvement in data quality when using a deuterated internal standard.

Parameter	Without Internal Standard	With Non-Deuterated IS	With Deuterated IS (1-Octanol-d2)
Accuracy (% Recovery)	60 - 140%	85 - 115%	95 - 105%
Precision (% RSD)	> 20%	< 15%	< 5%
Linearity (r²)	> 0.98	> 0.99	> 0.999

This data is compiled from typical performance characteristics of validated GC-MS methods for volatile compounds and serves as an illustrative comparison.

Reduced Method Development Time and Cost

The use of a deuterated internal standard can streamline method development. Due to its predictable behavior, less time is required to optimize extraction procedures and chromatographic conditions to overcome matrix effects. This can lead to significant savings in terms of analyst time and consumption of reagents and standards.

Avoidance of Costly Reruns and Investigations

Inaccurate or imprecise results often necessitate sample reanalysis, which consumes additional resources, including instrument time, consumables, and personnel hours. In a regulated environment, out-of-specification results triggered by poor analytical performance can lead to costly and time-consuming investigations. The robustness and reliability offered by 1-Octanol-d2 can minimize such occurrences.

Experimental Protocol: Quantification of a Volatile Analyte using 1-Octanol-d2 by GC-MS

The following is a detailed methodology for the quantitative analysis of a volatile analyte in a complex matrix using GC-MS with 1-Octanol-d2 as an internal standard. This protocol is applicable to a wide range of research areas, including flavor and fragrance analysis, environmental monitoring, and metabolomics.

1. Materials and Reagents:

• Analyte of interest (e.g., a specific flavor compound)

• 1-Octanol-d2 (Internal Standard)

• Hexane (or other suitable solvent), high-purity

• Anhydrous sodium sulfate

• Sample matrix (e.g., fruit juice, environmental water sample)

2. Preparation of Standard and Sample Solutions:

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of the analyte and dissolve it in 10 mL of hexane.

  • Accurately weigh approximately 10 mg of 1-Octanol-d2 and dissolve it in 10 mL of hexane.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the analyte primary stock solution with hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Spiking Solution (10 µg/mL):

  • Dilute the 1-Octanol-d2 primary stock solution with hexane to a final concentration of 10 µg/mL.

3. Sample Preparation (Liquid-Liquid Extraction):

• Pipette 1 mL of the sample (or calibration standard) into a glass vial.

• Add 100 µL of the 10 µg/mL 1-Octanol-d2 internal standard spiking solution.

• Add 2 mL of hexane, cap the vial, and vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to a GC vial for analysis.

4. GC-MS Instrumentation and Parameters:

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, 250°C.

  • Oven Program: 50°C for 2 min, then ramp to 250°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor at least two characteristic ions for the analyte and 1-Octanol-d2.

5. Data Analysis:

• Calculate the ratio of the peak area of the analyte to the peak area of 1-Octanol-d2 for each standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Logic

To better understand the process, the following diagrams illustrate the experimental workflow and the logical relationship between the components of the analysis.

Caption: Experimental workflow for quantitative analysis using 1-Octanol-d2.

Caption: Logical relationship demonstrating how 1-Octanol-d2 corrects for variability.

Conclusion

While the initial acquisition cost of 1-Octanol-d2 is higher than its non-deuterated counterpart, a thorough cost-benefit analysis reveals its long-term value in routine quantitative analysis. The significant improvements in accuracy, precision, and overall data reliability can lead to reduced costs associated with method development, sample reruns, and out-of-specification investigations. For research, clinical diagnostics, and drug development, where data integrity is paramount, the investment in a deuterated internal standard like 1-Octanol-d2 is a sound scientific and economic decision. The enhanced data quality and confidence in the results ultimately outweigh the initial higher price, making it a cost-effective choice for robust and reliable routine analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Evaluating the Kinetic Isotope Effect of 1-Octanol-d2 in Enzymatic Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinetic isotope effect (KIE) of 1-Octanol-d2 in the context of enzymatic reactions, primarily focusing on cytochrome P450-catalyzed hydroxylation. Due to a lack of specific published data for 1-Octanol-d2, this guide utilizes data from structurally similar long-chain fatty acids and other relevant substrates to provide a scientifically grounded comparison. The principles and methodologies described herein are directly applicable to the study of 1-Octanol-d2.

Executive Summary

Deuterium substitution at the site of C-H bond cleavage in a reaction mechanism can significantly slow down the reaction rate. This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for elucidating reaction mechanisms. In the context of drug development, understanding the KIE can inform strategies to enhance metabolic stability and improve pharmacokinetic profiles. This guide explores the KIE in the enzymatic oxidation of long-chain alcohols, using available data for analogous compounds to infer the expected behavior of 1-Octanol-d2.

Comparison of Kinetic Isotope Effects in Cytochrome P450-Catalyzed Reactions

The following table summarizes representative KIE data for substrates undergoing hydroxylation by cytochrome P450 enzymes. This data provides a benchmark for what can be expected in similar studies with 1-Octanol-d2.

Substrate	Enzyme	Reaction Type	kH/kD (Intermolecular)	Reference
(S,S)-2-(p-trifluoromethylphenyl)cyclopropylmethane (1-d0 vs 1-d3)	CYP119	Hydroxylation	11.2	Newcomb, et al. (2009)[2]
(S,S)-2-(p-trifluoromethylphenyl)cyclopropylmethane (1-d0 vs 1-d3)	CYP2B4	Hydroxylation	9.8	Newcomb, et al. (2009)[2]
Valproic acid (d0 vs d2 at C-4)	Cytochrome P450	4-Hydroxylation	5.05	Inferred from studies on valproic acid metabolism.[3]
m-xylene (CH3 vs CD3)	CYP2A6	Benzylic Hydroxylation	9.8 (at 2.5 µM)	Illustrative example of a large KIE in P450-catalyzed hydroxylation.[3]

Note: The kH/kD value represents the ratio of the reaction rate for the non-deuterated (light) substrate to the deuterated (heavy) substrate. A value significantly greater than 1 indicates a primary kinetic isotope effect, where the C-H bond is broken in the rate-determining step of the reaction. The large intermolecular KIEs observed for the hydroxylation of the cyclopropylmethane derivative by both CYP119 and CYP2B4 suggest that C-H bond abstraction is the rate-limiting step in these reactions.[2] Similarly, a significant KIE is observed in the hydroxylation of valproic acid.[3]

Experimental Protocols

A detailed methodology for evaluating the kinetic isotope effect of 1-Octanol-d2 in a cytochrome P450-catalyzed reaction is provided below. This protocol is adapted from established in vitro methods for assessing cytochrome P450 activity.[4][5][6]

In Vitro Cytochrome P450 Hydroxylation Assay

1. Materials and Reagents:

• Recombinant human cytochrome P450 enzyme (e.g., CYP2E1, CYP3A4, or a relevant isozyme for long-chain alcohol metabolism)

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• 1-Octanol and 1-Octanol-d2 (at the position of hydroxylation)

• Phosphate buffer (pH 7.4)

• Quenching solution (e.g., acetonitrile or methanol)

• Internal standard for GC-MS analysis (e.g., a structurally similar alcohol not produced in the reaction)

2. Reaction Setup:

• Prepare reaction mixtures in microcentrifuge tubes containing phosphate buffer, the NADPH regenerating system, and the cytochrome P450 enzyme.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the substrate (either 1-Octanol or 1-Octanol-d2) to achieve the desired final concentration. For intermolecular KIE experiments, a mixture of both isotopes is used.

• Incubate the reaction at 37°C with shaking for a predetermined time course (e.g., 0, 5, 10, 20, 30 minutes).

3. Reaction Quenching and Sample Preparation:

• Terminate the reaction by adding an equal volume of cold quenching solution.

• Add the internal standard.

• Centrifuge the samples to pellet the precipitated protein.

• Transfer the supernatant to a new tube for analysis.

4. Product Analysis by GC-MS:

• Derivatize the hydroxylated products if necessary to improve their volatility and chromatographic properties.

• Analyze the samples using a gas chromatograph coupled to a mass spectrometer (GC-MS).

• Develop a separation method to resolve the substrate and its hydroxylated products.

• Use selected ion monitoring (SIM) to quantify the parent compound and its metabolites based on their characteristic mass fragments.

5. Data Analysis:

• Calculate the initial reaction rates for the formation of the hydroxylated product from both 1-Octanol and 1-Octanol-d2.

• The kinetic isotope effect (kH/kD) is determined from the ratio of the initial rates (Vmax or Vmax/Km) for the two isotopes.

Visualizations

Experimental Workflow for KIE Determination

Caption: Workflow for determining the kinetic isotope effect.

Cytochrome P450 Catalytic Cycle

Caption: Simplified cytochrome P450 catalytic cycle.

Conclusion

The evaluation of the kinetic isotope effect for 1-Octanol-d2 is a valuable endeavor for understanding its metabolism and for the rational design of molecules with improved pharmacokinetic properties. While direct experimental data for 1-Octanol-d2 is currently limited in public literature, the established methodologies and the data from analogous long-chain substrates provide a strong framework for predicting its behavior. The significant primary deuterium KIEs observed in cytochrome P450-catalyzed hydroxylations of similar molecules strongly suggest that C-H bond cleavage is a critical, rate-determining step. Researchers are encouraged to apply the detailed experimental protocols outlined in this guide to generate specific data for 1-Octanol-d2 and further enrich our understanding of its enzymatic processing.

References

• 1. Cytochrome P450 BM3 - Wikipedia [en.wikipedia.org]
• 2. Kinetic Isotope Effects in Hydroxylation Reactions Effected by Cytochrome P450 Compounds I Implicate Multiple Electrophilic Oxidants for P450-Catalyzed Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 6. dokumen.pub [dokumen.pub]

Validating a Lipidomics Platform: A Comparative Guide Using 1-Octanol-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The accuracy and reliability of a lipidomics platform are paramount for generating high-quality data in research and drug development. Robust validation ensures that the analytical method is fit for its intended purpose. A key component of this validation is the use of internal standards to correct for variability throughout the analytical process. This guide provides an objective comparison of using 1-octanol-d2 as a deuterated internal standard against other common alternatives for validating a lipidomics platform, supported by experimental data and detailed protocols.

The Role of Internal Standards in Lipidomics

Internal standards are essential in mass spectrometry-based lipidomics to account for variations that can occur during sample preparation, extraction, and analysis.[1] An ideal internal standard is chemically similar to the analyte of interest but isotopically distinct, allowing it to be differentiated by the mass spectrometer.[2] By adding a known amount of the internal standard to samples at the beginning of the workflow, any losses or variations in instrument response affecting the analyte will also affect the internal standard, allowing for accurate normalization of the data.[2]

Comparison of Internal Standard Performance

The choice of internal standard significantly impacts the accuracy and precision of a lipidomics platform. The most common types of internal standards are deuterated lipids, carbon-13 labeled lipids, and odd-chain lipids.[1]

Deuterated Standards (e.g., 1-Octanol-d2)

Deuterated internal standards, where hydrogen atoms are replaced by deuterium, are widely used due to their close physicochemical properties to the endogenous analyte.[2] This similarity ensures they co-elute during chromatography and have similar ionization efficiencies, providing effective correction for matrix effects.[2]

Carbon-13 Labeled Standards

Carbon-13 (¹³C) labeled internal standards are considered by many to be the gold standard.[3] They have nearly identical retention times and ionization responses to their non-labeled counterparts and are not susceptible to the isotopic scrambling that can sometimes occur with deuterated standards.[1] However, they are often more expensive and less commercially available than deuterated alternatives.

Odd-Chain Lipids

Odd-chain fatty acids and lipids are not naturally abundant in many biological systems and can be used as internal standards. While cost-effective, their chemical and physical properties can differ more significantly from the even-chained lipids typically being analyzed, which may lead to less accurate correction for matrix effects and extraction efficiency.

Quantitative Performance Comparison

The following table summarizes typical performance data for different types of internal standards during the validation of a lipidomics platform. The data is a composite from various studies to provide a representative comparison.

Performance Metric	1-Octanol-d2 (Deuterated)	¹³C-Labeled Standard	Odd-Chain Lipid Standard	No Internal Standard
Accuracy (% Bias)	-5% to +5%	-3% to +3%	-15% to +15%	-40% to +60%
Precision (% CV)	< 10%	< 5%	< 15%	> 30%
Linearity (R²)	> 0.995	> 0.998	> 0.990	> 0.950
Recovery (%)	85-115%	90-110%	70-130%	Highly Variable
Matrix Effect (% CV)	< 15%	< 10%	< 20%	> 40%

Note: This table represents typical expected values based on literature. Actual performance may vary depending on the specific lipid class, matrix, and instrumentation.

One study directly comparing a biologically generated ¹³C-labeled internal standard mixture to a commercial deuterated internal standard mixture found a significant reduction in the coefficient of variation (CV%) for the lipids analyzed when using the ¹³C-labeled standards.[4] Another inter-laboratory study utilizing deuterated internal standards for a large panel of lipids reported average CVs below 15% for most lipid classes, demonstrating the robustness of this approach.

Experimental Protocols for Lipidomics Platform Validation

A comprehensive validation of a lipidomics platform should be performed in accordance with regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[4] The following is a detailed protocol for key validation experiments.

Stock Solution and Internal Standard Preparation

• Analyte Stock Solution: Prepare a stock solution of 1-octanol at a concentration of 1 mg/mL in methanol.

• Internal Standard Stock Solution: Prepare a stock solution of 1-octanol-d2 at a concentration of 1 mg/mL in methanol.

• Working Solutions: Prepare serial dilutions of the analyte and a single working solution of the internal standard for spiking into calibration standards and quality control (QC) samples.

Calibration Curve and Linearity

• Objective: To establish the relationship between the instrument response and the concentration of the analyte.

• Procedure:

  • Prepare a series of calibration standards by spiking known concentrations of 1-octanol into a representative blank matrix (e.g., stripped plasma). The concentration range should encompass the expected physiological or experimental concentrations.

  • Add a fixed concentration of the 1-octanol-d2 internal standard to each calibration standard.

  • Extract the lipids from the calibration standards using a validated extraction method (e.g., Folch or Bligh-Dyer).

  • Analyze the extracts by LC-MS/MS.

  • Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

  • Perform a linear regression analysis.

• Acceptance Criteria: The coefficient of determination (R²) should be ≥ 0.99. The back-calculated concentrations of at least 75% of the calibration standards should be within ±15% of their nominal values (±20% for the Lower Limit of Quantification, LLOQ).

Accuracy and Precision

• Objective: To determine the closeness of the measured concentration to the true value (accuracy) and the degree of scatter in the measurements (precision).

• Procedure:

  • Prepare QC samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

  • Analyze five replicates of each QC level on three separate days (inter-day accuracy and precision) and in a single run (intra-day accuracy and precision).

• Acceptance Criteria:

  • Accuracy: The mean calculated concentration should be within ±15% of the nominal concentration (±20% at the LLOQ).

  • Precision: The coefficient of variation (%CV) should not exceed 15% (20% at the LLOQ).

Recovery

• Objective: To assess the efficiency of the extraction process.

• Procedure:

  • Prepare three sets of samples at three concentration levels (low, medium, high):

    • Set A: Analyte and internal standard spiked into the matrix before extraction.

    • Set B: Analyte and internal standard spiked into the matrix after extraction.

    • Set C: Analyte and internal standard in the reconstitution solvent (neat solution).

  • Analyze all samples and calculate the recovery using the following formula: Recovery (%) = (Peak Area Ratio of Set A / Peak Area Ratio of Set B) * 100

• Acceptance Criteria: Recovery should be consistent and reproducible across the concentration range, although it does not need to be 100%. The %CV of the recovery across the different levels should be ≤ 15%.

Matrix Effect

• Objective: To evaluate the influence of matrix components on the ionization of the analyte.

• Procedure:

  • Analyze blank, extracted matrix from at least six different sources.

  • Compare the peak area of the analyte and internal standard in the post-extraction spiked samples (Set B from the recovery experiment) to the peak area in the neat solutions (Set C).

  • Calculate the matrix factor: Matrix Factor = (Peak Area in the presence of matrix / Peak Area in neat solution)

• Acceptance Criteria: The %CV of the matrix factor across the different lots should be ≤ 15%.

Visualizing Workflows and Pathways

Diagrams are crucial for understanding complex experimental processes and biological relationships.

Lipidomics workflow with 1-octanol-d2.

While 1-octanol itself is not a classical signaling molecule, it has been shown to modulate neuronal signaling pathways. Specifically, 1-octanol can inhibit T-type calcium channels, which are involved in neuronal excitability.[3][5] This interaction can have downstream effects on calcium-dependent signaling cascades.

1-Octanol signaling pathway inhibition.

Conclusion

The validation of a lipidomics platform is a critical step to ensure the generation of accurate and reproducible data. The use of internal standards is non-negotiable for high-quality quantitative lipidomics. While ¹³C-labeled standards may offer a slight advantage in precision, deuterated internal standards like 1-octanol-d2 provide a robust, reliable, and more accessible option for the validation and routine use of a lipidomics platform. By following a comprehensive validation protocol, researchers can have high confidence in their lipidomics data, enabling meaningful biological insights in academic research and drug development.

References

• 1. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Mechanisms of inhibition of T-type calcium current in the reticular thalamic neurons by 1-octanol: implication of the protein kinase C pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of Inhibition of T-Type Calcium Current in the Reticular Thalamic Neurons by 1-Octanol: Implication of the Protein Kinase C Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Octanol-d2: A Step-by-Step Guide

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 1-Octanol-d2, ensuring compliance with standard laboratory safety protocols and environmental regulations. The following procedures are designed to offer clear, step-by-step guidance for researchers, scientists, and drug development professionals.

Immediate Safety Considerations

1-Octanol-d2 should be handled with the same precautions as its non-deuterated analog, 1-Octanol. It is classified as a combustible liquid, a skin and eye irritant, and is harmful to aquatic life. Always wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, when handling this chemical. Work in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Octanol, which should be used as a proxy for 1-Octanol-d2 in the absence of specific data for the deuterated compound.

Property	Value	Source
Flash Point	81 °C (177.8 °F)
Boiling Point	195 °C (383 °F)
Melting Point	-16 °C (3.2 °F)
Solubility in Water	Insoluble
Specific Gravity	0.824

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 1-Octanol-d2 is through a licensed hazardous waste disposal company. This is in line with "Flinn Suggested Disposal Method #18b" for nonvolatile organic compounds.

1. Waste Collection:

• Designate a specific, properly labeled, and sealed waste container for 1-Octanol-d2 and other similar organic waste streams.
• The container must be made of a material compatible with 1-Octanol (e.g., glass or a suitable plastic).
• The label should clearly indicate "Hazardous Waste," "1-Octanol-d2," and any other components mixed with it.

2. Storage Pending Disposal:

• Store the waste container in a cool, dry, and well-ventilated secondary containment area.
• Ensure the storage area is away from sources of ignition, such as heat, sparks, and open flames, as 1-Octanol is a combustible liquid.
• The storage area should be clearly marked as a hazardous waste accumulation point.

3. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.
• If your institution does not have an EHS department, you must contract with a licensed hazardous waste disposal company.
• Provide the disposal company with a complete and accurate description of the waste, including its composition and volume.

4. Documentation:

• Maintain a detailed record of the amount of 1-Octanol-d2 disposed of and the date of disposal.
• Keep copies of all waste manifests and other documentation provided by the hazardous waste disposal company.

Important Note: Do NOT dispose of 1-Octanol-d2 down the drain or in regular trash. This is to prevent harm to aquatic life and to avoid contaminating the environment. While there are no specific federal regulations that differentiate the disposal of laboratory-scale deuterated compounds from their non-deuterated counterparts, large quantities of deuterium compounds may fall under specific regulatory control. For standard laboratory quantities, the primary concern is the hazardous nature of the parent compound.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Octanol-d2.

Caption: Decision workflow for the proper disposal of 1-Octanol-d2.